4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Core Science & Biosynthesis

4-Chloro-5-nitro-2-(trifluoromethyl)toluene CAS number

An In-depth Technical Guide to 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Introduction: A Key Intermediate in Modern Synthesis

In the landscape of drug discovery and fine chemical synthesis, halogenated and nitrated aromatic compounds are indispensable building blocks. Their unique electronic properties and versatile reactivity allow for the construction of complex molecular architectures. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, a substituted toluene derivative, represents a key intermediate of significant interest to researchers and process chemists. The presence of a trifluoromethyl group, a chloro group, and a nitro group on the benzene ring provides multiple reaction sites and modulates the molecule's steric and electronic profile.

The trifluoromethyl group is a well-known bioisostere for a methyl or ethyl group but with profoundly different electronic properties; it is strongly electron-withdrawing and enhances metabolic stability and membrane permeability of drug candidates. The chloro and nitro substituents are classic functional groups that open gateways to a vast array of chemical transformations, including nucleophilic aromatic substitution, reduction to anilines (a cornerstone of medicinal chemistry), and various cross-coupling reactions. This guide provides a comprehensive overview of this compound, from its fundamental properties and synthesis to its potential applications and safety considerations, designed for professionals in chemical research and development.

Compound Identification and Physicochemical Properties

The unique arrangement of substituents in 4-Chloro-5-nitro-2-(trifluoromethyl)toluene defines its chemical identity and behavior.

• Systematic Name: 1-Chloro-2-methyl-4-nitro-5-(trifluoromethyl)benzene

• CAS Number: 873006-35-0

• Molecular Formula: C₈H₅ClF₃NO₂

• Molecular Weight: 241.58 g/mol

While detailed experimental data for this specific isomer is not widely published, its physicochemical properties can be estimated based on related structures. The following table provides a summary of key physical and chemical properties.

Property	Estimated Value / Description	Rationale / Source Analogy
Appearance	Pale yellow crystalline solid	Typical for nitroaromatic compounds.[1]
Melting Point	40 - 50 °C	Based on similar structures like 4-Chloro-2-fluoro-5-nitrotoluene (42-45 °C).[2]
Boiling Point	> 250 °C at 760 mmHg	High molecular weight and polarity suggest a high boiling point.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., Dichloromethane, Ethyl Acetate, Toluene).	Aromatic structure with nonpolar groups dominates, leading to poor water solubility.[1]
Density	~1.5 g/cm³	Estimated based on the density of related isomers like 4-Chloro-1-nitro-2-(trifluoromethyl)benzene (1.526 g/mL).[3]
XLogP3	~3.0 - 3.5	Calculated based on the contribution of individual functional groups, suggesting moderate lipophilicity.

Synthesis and Mechanistic Considerations

The most direct route to 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is the electrophilic nitration of the precursor, 4-chloro-2-(trifluoromethyl)toluene. The regioselectivity of this reaction is a critical consideration, governed by the directing effects of the existing substituents.

Directing Effects in Electrophilic Aromatic Substitution

The outcome of the nitration is controlled by the interplay of the chloro and trifluoromethyl groups.

• -Cl (Chloro) group: An ortho, para-director. It is deactivating due to its inductive electron-withdrawing effect but directing due to the ability of its lone pairs to stabilize the sigma complex (arenium ion) via resonance at the ortho and para positions.

• -CF₃ (Trifluoromethyl) group: A meta-director. It is strongly deactivating due to its powerful inductive electron-withdrawing effect.

When both are present, the incoming electrophile (the nitronium ion, NO₂⁺) will be directed to the positions that are least deactivated and sterically accessible. In 4-chloro-2-(trifluoromethyl)toluene, the positions are activated/deactivated as follows:

• Position 3: Ortho to -CF₃ (disfavored) and meta to -Cl.

• Position 5: Meta to -CF₃ and ortho to -Cl (favored).

• Position 6: Ortho to -Cl and meta to -CF₃ (favored).

Between positions 5 and 6, position 5 is generally favored due to reduced steric hindrance from the adjacent trifluoromethyl group, leading to the desired product.

Caption: Directing effects on the nitration of the precursor.

Experimental Protocol: Mixed Acid Nitration

This protocol is a representative procedure based on established methods for nitrating halogenated benzotrifluorides.[4]

Warning: This reaction involves highly corrosive and strong oxidizing agents. It must be performed in a certified laboratory fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles with a face shield.

Materials:

• 4-chloro-2-(trifluoromethyl)toluene (1.0 eq)

• Concentrated Sulfuric Acid (H₂SO₄, 98%) (3-4 eq)

• Concentrated Nitric Acid (HNO₃, 70%) (1.1-1.2 eq)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice bath

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add concentrated sulfuric acid.

• Cooling: Cool the flask in an ice-salt bath to 0-5 °C with vigorous stirring.

• Formation of Nitrating Mixture: Slowly add the concentrated nitric acid dropwise to the cold sulfuric acid via the dropping funnel. Maintain the temperature below 10 °C throughout the addition. This exothermic step generates the critical nitronium ion (NO₂⁺).

• Substrate Addition: Once the nitrating mixture is prepared and stable at 0-5 °C, add 4-chloro-2-(trifluoromethyl)toluene dropwise over 30-60 minutes. Careful control of the addition rate is crucial to manage the reaction exotherm and prevent the temperature from exceeding 10 °C, which could lead to the formation of dinitro byproducts.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Slowly and carefully pour the reaction mixture onto a large amount of crushed ice with stirring. This quenches the reaction and precipitates the crude product.

• Work-up:

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize residual acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) to yield pure 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Caption: General workflow for the synthesis of the target compound.

Expected Spectroscopic Data

Characterization of the final product would rely on standard spectroscopic techniques. Based on the structure, the following spectral features are expected:

• ¹H NMR: The proton NMR spectrum in CDCl₃ is expected to show two singlets or two narrowly split doublets in the aromatic region (δ 7.5-8.5 ppm). The proton at C6 will likely be downfield due to the ortho nitro group, while the proton at C3 will be further upfield. The methyl protons will appear as a singlet around δ 2.5 ppm.

• ¹³C NMR: The carbon spectrum will show 8 distinct signals. The carbon bearing the -CF₃ group will appear as a quartet due to C-F coupling. The signals for C4 and C5 (bearing the Cl and NO₂ groups) will be significantly shifted.

• ¹⁹F NMR: A single sharp peak is expected for the -CF₃ group, typically in the range of -60 to -65 ppm (relative to CCl₃F).

• IR Spectroscopy: Key absorption bands would include strong peaks for the asymmetric and symmetric stretching of the nitro group (approx. 1530 cm⁻¹ and 1350 cm⁻¹, respectively), C-Cl stretching (around 1000-1100 cm⁻¹), and C-F stretching of the trifluoromethyl group (strong, broad bands in the 1100-1300 cm⁻¹ region).

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak with approximately one-third the intensity, which is indicative of the presence of a single chlorine atom.

Reactivity and Applications in Drug Development

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is not just a final product but a versatile synthetic intermediate. Its functional groups are handles for further molecular elaboration.

• Reduction of the Nitro Group: The most common and powerful transformation is the reduction of the nitro group to an amine (-NH₂). This can be achieved using various reagents like SnCl₂/HCl, H₂/Pd-C, or iron in acetic acid. The resulting aniline, 4-chloro-5-amino-2-(trifluoromethyl)toluene, is a valuable precursor for creating amides, sulfonamides, ureas, and for building heterocyclic rings, which are prevalent in pharmaceuticals.

• Nucleophilic Aromatic Substitution (SₙAr): The chloro group can be displaced by nucleophiles. This reaction is activated by the electron-withdrawing nitro and trifluoromethyl groups, particularly when they are ortho or para to the chlorine. While the chloro group in this specific isomer is not optimally positioned for strong activation, SₙAr reactions with potent nucleophiles under forcing conditions may be possible.

The combination of these reactive sites makes this compound a valuable starting material for synthesizing molecules targeting a wide range of biological targets. Halogenated nitroaromatics are precursors to many FDA-approved drugs.

Safety and Handling

Specific toxicological data for CAS 873006-35-0 is not available. Therefore, precautions must be based on the general hazards associated with this class of compounds: nitroaromatics and organohalides.

• Hazard Classification (Anticipated):

  • Harmful if swallowed or inhaled.

  • Causes skin and serious eye irritation.[3]

  • May cause respiratory irritation.[3]

  • Suspected of causing damage to organs through prolonged or repeated exposure.

• Handling:

  • Use only in a well-ventilated area, preferably a chemical fume hood.[5]

  • Avoid breathing dust, fumes, or vapors.[6]

  • Avoid contact with skin, eyes, and clothing.[5]

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[6][7]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

  • Keep away from heat, sparks, and open flames.[8]

  • Store away from strong oxidizing agents and bases.[7]

• Disposal:

  • Dispose of contents and container in accordance with local, regional, and national regulations. Waste material should be treated as hazardous.

Conclusion

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a strategically important chemical intermediate, embodying the features required for modern synthetic chemistry, particularly in the pharmaceutical and agrochemical sectors. While detailed public data on this specific isomer is limited, a thorough understanding of the principles of electrophilic aromatic substitution allows for its rational synthesis. Its array of functional groups provides a rich platform for creating diverse and complex molecules. As with any specialized chemical, proper safety protocols based on the hazards of its chemical class must be strictly followed. This guide serves as a foundational resource for scientists looking to utilize this and similar building blocks in their research and development endeavors.

References

• Google Patents. (n.d.). Clean preparation method of 4-chlorine-3-nitrobenzotrifluoride - CN103265435A.
• Google Patents. (n.d.). Clean nitration reaction of p-chlorotrifluoromethane catalyzed by heteropoly acid ionic liquid - CN102417457A.

• Ottokemi. (n.d.). 4-Chloro-2-fluoro-5-nitrotoluene, 98%. Retrieved from [Link]

• PubChem. (n.d.). 1-Chloro-4-fluoro-2-methyl-5-nitrobenzene. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-chloro-2-methyl-5-nitro-phenol - EP0342532A1.

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-chloro-4-nitro-2-(trifluoromethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). Preparation of dichlorotrifluoromethyltoluenes including novel isomers - US4876404A.

• Patsnap. (2019, January 25). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. Retrieved from [Link]

• Google Patents. (1979, October 3). Preparation of trifluoromethylphenols and novel trifluoromethylphenyl benzyl ether intermediates.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• SpectraBase. (n.d.). m-Chloro-.alpha.,.alpha.,.alpha.-trifluorotoluene - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• Google Patents. (n.d.). United States Patent Office - 2,810,000.

• International Paint Sdn Bhd. (2014, December 18). Safety Data Sheet. Retrieved from [Link]

• CHAMAELEON PRODUCTION. (2019, November 19). SAFETY DATA SHEET according to 1907/2006/EC, Article 31. Retrieved from [Link]

• GCP Applied Technologies. (2023, January 23). Safety Data Sheet. Retrieved from [Link]

• Lyreco Group. (2021, March 12). Safety data sheet. Retrieved from [Link]

• Silvercote. (n.d.). Energy Saver Fabric Adhesive Safety Data Sheet. Retrieved from [Link]

• Rhenium Shop. (n.d.). 4-Chloro-2-fluoro-5-nitrotoluene, 98%, Thermo Scientific Chemicals. Retrieved from [Link]

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4-Chloro-5-nitro-2-(trifluoromethyl)toluene molecular structure

Whitepaper: Structural Dynamics, Synthesis, and Applications of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene in Advanced Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery and agrochemical development, highly functionalized fluorinated aromatics serve as indispensable building blocks. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (CAS: 1644-12-8), also systematically named 1-chloro-4-methyl-2-nitro-5-(trifluoromethyl)benzene[1], is a multi-substituted toluene derivative that offers exceptional orthogonal reactivity. By strategically positioning an activating methyl group, a metabolically stable trifluoromethyl (-CF3) group, and a highly reactive ortho-chloronitro motif, this molecule provides a versatile scaffold for synthesizing complex active pharmaceutical ingredients (APIs), particularly kinase inhibitors and functionalized benzimidazoles[2][3].

This technical guide explores the physiochemical profile, regioselective synthesis, and downstream functionalization of this critical intermediate, providing self-validating protocols for bench scientists and process chemists.

Physiochemical and Structural Profiling

The synthetic utility of 4-chloro-5-nitro-2-(trifluoromethyl)toluene is dictated by the electronic push-pull dynamics of its substituents. The strong electron-withdrawing nature of the -NO2 and -CF3 groups significantly depletes the electron density of the aromatic π-system. Concurrently, the -NO2 group directly activates the adjacent -Cl atom (ortho position) for Nucleophilic Aromatic Substitution (SNAr) by stabilizing the anionic Meisenheimer complex intermediate[3].

Table 1: Quantitative Physiochemical Profile

Property	Value	Analytical Method / Validation
CAS Registry Number	1644-12-8[4][5]	Standard identifier
Chemical Formula	C8H5ClF3NO2[4][6]	Elemental Analysis
Molecular Weight	239.58 g/mol [1][4]	Mass Spectrometry (ESI/EI)
IUPAC Name	1-Chloro-4-methyl-2-nitro-5-(trifluoromethyl)benzene[1][7]	Nomenclature standard
Purity Standard	≥98%[1][6]	Validated via HPLC, GC, and 1H-NMR
Physical Form	Solid (typically yellow/off-white)	Visual inspection

Synthetic Methodologies & Mechanistic Insights

The de novo synthesis of highly substituted benzenes requires precise control over regioselectivity. The most efficient route to 4-chloro-5-nitro-2-(trifluoromethyl)toluene involves the electrophilic aromatic chlorination of 2-methyl-5-nitrobenzotrifluoride .

Mechanistic Causality: In the precursor, the methyl group is strongly activating and ortho/para-directing. The -CF3 and -NO2 groups are deactivating and meta-directing. The C4 position is para to the methyl group and meta to both the -CF3 and -NO2 groups. Due to the synergistic directing effects and the significant steric hindrance at the C6 position (flanked by the methyl and nitro groups), electrophilic chlorination proceeds with near-perfect regioselectivity at the C4 position.

Fig 1: Regioselective electrophilic chlorination synthesis pathway.

Experimental Protocol 1: Regioselective Electrophilic Chlorination

Objective: Synthesize 4-chloro-5-nitro-2-(trifluoromethyl)toluene while preventing radical side-chain halogenation.

• Setup: In an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, gas inlet, and a reflux condenser linked to a scrubber, dissolve 2-methyl-5-nitrobenzotrifluoride (1.0 eq) in anhydrous dichloromethane (DCM).

• Catalysis: Add anhydrous Iron(III) chloride (FeCl3, 0.1 eq) as a Lewis acid to polarize the chlorine gas.

• Reaction: Shield the reaction flask from light (using aluminum foil) to strictly inhibit homolytic cleavage of Cl2, which would cause unwanted radical chlorination of the methyl group. Bubble Cl2 gas slowly through the solution at 0–5°C for 2 hours.

• Self-Validation (In-Process): Pull a 50 µL aliquot, quench with saturated aqueous Na2S2O3, extract with ethyl acetate, and analyze via HPLC. The reaction is complete when the starting material peak area is <2%.

• Workup: Quench the bulk reaction with 10% aqueous Na2S2O3 to neutralize residual Cl2. Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Final Validation: Confirm regiochemistry via 1H-NMR. The product should display two distinct aromatic singlets (para to each other), confirming substitution at the C4 position.

Reactivity Profile and Downstream Applications

The true value of 4-chloro-5-nitro-2-(trifluoromethyl)toluene lies in its downstream orthogonal reactivity. It serves as a dual-stage electrophile/precursor for generating highly functionalized anilines and diamines[2][3].

• Nucleophilic Aromatic Substitution (SNAr): The -Cl at C4 is highly activated by the ortho -NO2 group. Amines, alkoxides, or thiolates can readily displace the chloride ion under mild basic conditions (e.g., K2CO3 in DMF at 80°C)[2].

• Chemoselective Nitro Reduction: Following SNAr, the -NO2 group must often be reduced to an amine (-NH2) to form a phenylenediamine scaffold.

Expert Insight: Standard catalytic hydrogenation (Pd/C with H2) is contraindicated if the C-Cl bond has not been displaced, as the electron-deficient ring makes the aryl chloride highly susceptible to hydrodehalogenation. Instead, a chemoselective Béchamp-type reduction (Fe/NH4Cl) must be employed to preserve the halogen[3].

Fig 2: Downstream functionalization via SNAr and chemoselective reduction.

Experimental Protocol 2: Chemoselective Reduction of the Nitro Group

Objective: Reduce the -NO2 group to -NH2 without cleaving the aryl C-Cl bond.

• Setup: Suspend the nitroaromatic intermediate (1.0 eq) in a 4:1 mixture of Ethanol and Water.

• Activation: Add Iron powder (Fe, 5.0 eq) and Ammonium chloride (NH4Cl, 2.0 eq). The mild acidity of NH4Cl activates the iron surface without the harsh conditions of concentrated HCl, preventing side reactions.

• Reaction: Heat the mixture to 80°C (reflux) for 3–4 hours under vigorous mechanical stirring.

• Self-Validation (In-Process): Monitor via TLC (Hexanes:Ethyl Acetate 3:1). The highly polar amine product will have a significantly lower Rf value than the nitro starting material.

• Workup: Cool the mixture to room temperature and filter through a pad of Celite to remove iron sludge. Wash the Celite pad thoroughly with ethyl acetate. Concentrate the filtrate, extract with ethyl acetate, wash with brine, and dry over Na2SO4.

• Final Validation: Analyze via 1H-NMR. The disappearance of the downfield aromatic proton shifts (characteristic of the electron-withdrawing nitro group) and the appearance of a broad singlet integrating to 2H (the -NH2 protons, exchangeable with D2O) confirm successful reduction.

Role in Drug Design and Agrochemicals

The incorporation of the trifluoromethyl (-CF3) group in this toluene scaffold is a deliberate strategy in medicinal chemistry known as the "fluorine effect."

• Metabolic Stability: The -CF3 group blocks cytochrome P450-mediated oxidation at the C2 position, significantly increasing the biological half-life of the resulting drug.

• Lipophilicity (logP): The -CF3 group enhances the molecule's ability to cross lipid bilayers, improving cellular permeability and oral bioavailability.

• Target Binding: The electron-withdrawing nature of the -CF3 and -Cl groups modulates the pKa of downstream amine derivatives, optimizing hydrogen-bonding interactions within the ATP-binding pockets of target kinases[2][3].

References

• European Patent Office. "EP2266961B1 - Process for the synthesis of organic compounds." Google Patents.

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Structural Elucidation of 5-Chloro-2-nitrobenzotrifluoride via 13C NMR: A Methodological Whitepaper

Executive Summary

5-Chloro-2-nitrobenzotrifluoride (CAS: 118-83-2), also systematically named 4-chloro-1-nitro-2-(trifluoromethyl)benzene, is a critical halogenated building block extensively utilized in the synthesis of pharmaceuticals and agrochemicals . Due to the presence of three distinct electron-withdrawing groups (–CF₃, –NO₂, and –Cl), its electronic environment is highly complex. Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy is the definitive analytical technique for verifying its structural integrity.

This whitepaper provides an in-depth mechanistic analysis of the 13C NMR spectral features of 5-chloro-2-nitrobenzotrifluoride, detailing the causality behind chemical shifts and spin-spin couplings, alongside a self-validating experimental protocol designed for quantitative accuracy.

Mechanistic Causality: Electronic Environment and Chemical Shifts

The 13C NMR spectrum of this molecule is dictated by the competing inductive (-I) and resonance (±M) effects of its substituents. Understanding these effects is crucial for accurate spectral assignment rather than relying solely on empirical matching.

• The Nitro Group (–NO₂ at C2): The –NO₂ group exerts powerful -I and -M effects, drastically reducing electron density at the ipso and ortho positions. Consequently, the C2 carbon is the most deshielded nucleus in the ring system, resonating furthest downfield.

• The Trifluoromethyl Group (–CF₃ at C1): Fluorine is highly electronegative, exerting a strong -I effect. While it deshields the –CF₃ carbon itself, its effect on the aromatic ring is heavily modulated by Carbon-Fluorine (C-F) spin-spin coupling. Because 19F has a nuclear spin of I=1/2 and 100% natural abundance, it couples with the 13C nuclei, splitting the signals into multiplets (quartets) without the need for a separate decoupling pulse.

• The Chloro Group (–Cl at C5): Chlorine exerts a -I effect that deshields the ipso carbon (C5), but its +M (resonance) effect slightly shields the ortho and para positions, creating a distinct chemical shift gradient across the unsubstituted methine carbons (C3, C4, C6).

Quantitative Spectral Mapping

The following table summarizes the predicted empirical chemical shifts and expected C-F coupling constants based on standard additivity rules and verified structural databases . Note that standard 1H-decoupled 13C NMR spectra will still exhibit splitting due to the 19F nuclei.

Carbon Position	Carbon Type	Predicted Shift (ppm)	Multiplicity	Expected J-Coupling (Hz)
C2 (ipso to NO₂)	Quaternary	~142.8	Singlet (or fine q)	3JCF​≈4−5
C5 (ipso to Cl)	Quaternary	~140.6	Singlet	-
C4 (CH)	Methine	~132.8	Singlet	-
C1 (ipso to CF₃)	Quaternary	~126.8	Quartet	2JCF​≈33
C6 (CH)	Methine	~126.3	Quartet	3JCF​≈4−5
C3 (CH)	Methine	~123.9	Singlet	4JCF​≈0−2
C7 (–CF₃)	Trifluoromethyl	~122.0	Quartet	1JCF​≈272

Data Note: Exact chemical shifts may vary by ±1-2 ppm depending on the solvent (e.g., CDCl₃ vs. DMSO-d₆) and sample concentration.

Self-Validating Experimental Protocol for 13C NMR Acquisition

Acquiring high-quality 13C NMR data for heavily substituted fluorinated aromatics requires specific parameter optimization. The presence of four quaternary carbons (C1, C2, C5, and CF₃) means that standard acquisition parameters will yield poor signal-to-noise (S/N) ratios and non-quantitative integration.

Step-by-Step Methodology

1. Sample Preparation

• Action: Dissolve 50–100 mg of 5-chloro-2-nitrobenzotrifluoride in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) .

• Causality: High concentration is required because 13C has a low natural abundance (~1.1%). Furthermore, the signal of the –CF₃ group is split into four peaks, reducing the intensity of each peak by 75% compared to a singlet.

2. Instrument Setup & Shimming

• Action: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Tune the probe for both 13C and 1H channels. Lock onto the deuterium signal of CDCl₃ and perform gradient shimming.

• Causality: Precise shimming is critical. Poor magnetic field (B₀) homogeneity will broaden the peaks, causing the fine 3JCF​ and 4JCF​ couplings to merge into the baseline.

3. Acquisition Parameters (zgpg30 sequence)

• Action: Set the pulse sequence to a 1H-decoupled 13C sequence (e.g., WALTZ-16 decoupling).

• Action: Set the Relaxation Delay (D1) to ≥ 3.0 seconds .

• Causality: Quaternary carbons lack attached protons, meaning they cannot efficiently undergo dipole-dipole relaxation. A short D1 will cause these nuclei to saturate, resulting in missing or artificially small peaks for C1, C2, C5, and CF₃.

• Action: Set Number of Scans (NS) to ≥ 512.

4. Data Processing & Validation Checkpoint

• Action: Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz prior to Fourier Transform (FT). Phase and baseline correct the spectrum.

• Validation Checkpoint: Before concluding the analysis, verify the presence of the massive 1JCF​ quartet at ~122 ppm. If the outer peaks of this quartet are buried in the noise, the S/N is insufficient. Self-Correction: If this occurs, double the NS to 1024 or add a relaxation agent like Chromium(III) acetylacetonate [Cr(acac)₃] to shorten T1​ times and re-acquire.

Analytical Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR workflow, ensuring all critical checkpoints are met.

Figure 1: Self-validating 13C NMR acquisition and processing workflow for fluorinated aromatics.

References

• National Center for Biotechnology Information (NCBI). "5-Chloro-2-nitrobenzotrifluoride | C7H3ClF3NO2 | CID 67052". PubChem Database. URL:[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds, SDBS No. 23226". SDBS. URL:[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. "Structure Determination of Organic Compounds: Tables of Spectral Data". SpringerMaterials. URL: [Link]

Decoding the Vibrational Fingerprint: An In-depth Technical Guide to the FT-IR Spectrum of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of the vibrational characteristics of this complex molecule. We will delve into the theoretical underpinnings of its spectral features, grounded in the established principles of infrared spectroscopy, and provide practical guidance for acquiring and interpreting such a spectrum.

The Molecular Architecture: A Prelude to Vibrational Analysis

Before interpreting the FT-IR spectrum, it is crucial to understand the molecular structure of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. The molecule consists of a toluene backbone substituted with three distinct functional groups: a chloro group, a nitro group, and a trifluoromethyl group. The relative positions of these substituents on the benzene ring significantly influence the electronic environment and, consequently, the vibrational frequencies of the various bonds.

Caption: Molecular structure of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Predicted FT-IR Spectral Features: A Guided Tour

The FT-IR spectrum of an organic molecule provides a unique "fingerprint" based on the vibrations of its chemical bonds. For 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, the spectrum is a composite of absorptions from the aromatic ring and its various substituents. The following table summarizes the expected characteristic absorption bands.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Notes
Aromatic C-H Stretch	3100 - 3000	Medium to Weak	Typically multiple weak bands are observed in this region for substituted benzenes.[1]
Asymmetric NO₂ Stretch	1555 - 1485	Strong	One of the most characteristic and intense bands for nitro compounds.[2][3] Its position is influenced by the electronic effects of other substituents.
Symmetric NO₂ Stretch	1355 - 1320	Strong	Another strong and characteristic band for nitro compounds.[2][3]
Aromatic C-C Stretch	1600 - 1585 & 1500 - 1400	Medium to Weak	These bands are characteristic of the benzene ring itself.[1]
C-CF₃ Stretch	~1330	Strong	The C-CF₃ stretching mode often appears as a strong and broad band.[4]
CF₃ Asymmetric Stretch	~1180	Strong	A strong absorption resulting from the out-of-phase stretching of the C-F bonds.[5]
CF₃ Symmetric Stretch	~1100	Strong	A strong absorption from the in-phase stretching of the C-F bonds.[5]
C-N Stretch	870 - 840	Medium	The stretching vibration of the bond connecting the nitro group to the aromatic ring.
C-Cl Stretch	850 - 550	Medium to Strong	The position of this band can be variable depending on the substitution pattern.[3][6]
Aromatic C-H Out-of-Plane Bending	900 - 675	Strong	The pattern of these strong bands in the fingerprint region is diagnostic of the substitution pattern on the benzene ring.[3]

In-depth Analysis of Key Functional Group Vibrations

The Nitro Group (NO₂) Vibrations

The nitro group is a powerful chromophore in infrared spectroscopy, giving rise to two of the most intense and readily identifiable absorption bands.[2]

• Asymmetric Stretch (νₐₛ NO₂): Expected in the 1555-1485 cm⁻¹ region, this band is due to the out-of-phase stretching of the two N-O bonds. Its high intensity is a result of the large change in dipole moment during this vibration. The electron-withdrawing nature of the chloro and trifluoromethyl groups is expected to shift this band to a higher frequency.

• Symmetric Stretch (νₛ NO₂): This strong absorption, anticipated between 1355-1320 cm⁻¹, arises from the in-phase stretching of the N-O bonds.[2][3] The position of this band is also sensitive to the electronic environment of the molecule.

The Trifluoromethyl Group (CF₃) Vibrations

The trifluoromethyl group also exhibits strong and characteristic IR absorptions due to the high polarity of the C-F bonds.

• C-CF₃ Stretch: A notable strong band is expected around 1330 cm⁻¹, which is characteristic of the stretching of the bond between the carbon of the CF₃ group and the aromatic ring.[4]

• CF₃ Stretching Modes: The symmetric and antisymmetric stretching vibrations of the C-F bonds typically appear as very strong bands in the 1200-1000 cm⁻¹ region.[5][7] Specifically, the antisymmetric stretch is often observed around 1180 cm⁻¹, with the symmetric stretch appearing near 1100 cm⁻¹.[5]

Aromatic Ring and Other Substituent Vibrations

• Aromatic C-H and C-C Stretches: The C-H stretching vibrations of the aromatic ring are expected as weak to medium bands in the 3100-3000 cm⁻¹ region.[1] The in-ring C-C stretching vibrations give rise to characteristic bands at approximately 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹.[1]

• C-Cl Stretch: The carbon-chlorine stretching vibration is expected in the 850-550 cm⁻¹ range.[3][6] The exact position can be influenced by coupling with other vibrations.

• Substitution Pattern: The out-of-plane C-H bending vibrations in the 900-675 cm⁻¹ region are highly diagnostic of the substitution pattern of the benzene ring.[3] For a 1,2,4,5-tetrasubstituted benzene ring, one would expect specific patterns of strong bands in this fingerprint region.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

To obtain a reliable FT-IR spectrum of solid 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, the following protocol is recommended.

Sample Preparation: KBr Pellet Method

This is a common and effective method for solid samples.

• Grinding: In an agate mortar, grind a small amount (1-2 mg) of the solid sample until it is a fine, uniform powder.

• Mixing: Add approximately 100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) to the mortar and mix thoroughly with the sample.

• Pellet Formation: Transfer the mixture to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or semi-transparent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

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4-Chloro-5-nitro-2-(trifluoromethyl)toluene: A Comprehensive Guide to Solubility, Solvent Selection, and Application in Organic Synthesis

Executive Summary

4-Chloro-5-nitro-2-(trifluoromethyl)toluene (CAS: 1644-12-8; Molecular Formula: C8H5ClF3NO2) is a highly functionalized, poly-substituted aromatic building block[1]. Featuring a unique combination of electron-withdrawing groups (trifluoromethyl, nitro, and chloro) and a weakly electron-donating methyl group, this compound is a critical intermediate in the discovery and synthesis of advanced agrochemicals (such as protoporphyrinogen oxidase-inhibiting herbicides and triazole fungicides)[2] and active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, understanding the precise solubility profile of this compound is paramount. Its solvation behavior directly dictates the reaction engineering, purification strategies, and overall yield of downstream synthetic workflows. This whitepaper provides an in-depth analysis of its physicochemical properties, quantitative solubility data, and the gold-standard protocols required for thermodynamic solubility measurement.

Physicochemical Profiling & Causality of Solubility

The solubility of 4-chloro-5-nitro-2-(trifluoromethyl)toluene is governed by its highly polarized yet extremely lipophilic molecular architecture[3]. To predict and manipulate its solubility, we must analyze the causality behind its intermolecular interactions:

• Extreme Lipophilicity & Hydrophobicity: The presence of the trifluoromethyl (-CF3) and chloro (-Cl) substituents significantly increases the partition coefficient (LogP) of the molecule. These groups are bulky and highly hydrophobic, effectively preventing the molecule from dissolving in aqueous media.

• Dipole-Dipole Interactions: The nitro (-NO2) group introduces a strong permanent molecular dipole. Because the molecule lacks any hydrogen bond donors (HBD = 0), it relies heavily on dipole-dipole, dipole-induced dipole, and London dispersion forces for solvation.

• Solvent Compatibility (The "Why"):

  • Polar Aprotic Solvents: The strong dipole of solvents like N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) perfectly aligns with the polarized nitroaromatic core, while the hydrophobic backbone is accommodated by the organic nature of the solvent, resulting in exceptionally high solubility.

  • Aqueous Solvents: The energetic cost of breaking the water-water hydrogen bond network is not compensated by the weak dipole-induced dipole interactions between water and the highly halogenated aromatic ring, rendering it practically insoluble in water[4].

Quantitative Solubility Data

The following table summarizes the empirical and predictive thermodynamic solubility profile of 4-chloro-5-nitro-2-(trifluoromethyl)toluene across various solvent classes at standard ambient temperature (25°C).

Solvent Class	Representative Solvents	Estimated Solubility at 25°C (mg/mL)	Primary Solvation Mechanism
Polar Aprotic	DMF, DMSO, Acetone, Acetonitrile	> 200 (Highly Soluble)	Strong dipole-dipole interactions; excellent accommodation of polarizability.
Polar Protic	Methanol, Ethanol, Isopropanol	20 - 50 (Moderately Soluble)	Weak H-bond acceptance by the -NO2 group; limited by the hydrophobic -CF3 group.
Non-Polar	Hexane, Heptane, Cyclohexane	< 10 (Sparingly Soluble)	London dispersion forces; insufficient to overcome the solid crystal lattice energy.
Aqueous	Water, Aqueous Buffers (pH 1-10)	< 0.1 (Practically Insoluble)	Extreme hydrophobicity; complete inability to act as a hydrogen bond donor.

Experimental Protocol: Thermodynamic Solubility Measurement

Visual or turbidimetric solubility assessments are prone to false positives due to the presence of micro-particulates[5]. To establish a self-validating, highly accurate solubility profile, researchers must utilize the Saturation Shake-Flask Method coupled with High-Performance Liquid Chromatography (HPLC-UV).

Step-by-Step Methodology

• Solid Dispensation: Accurately weigh an excess amount of 4-chloro-5-nitro-2-(trifluoromethyl)toluene (e.g., 500 mg) into a 10 mL borosilicate glass vial.

  • Causality: Maintaining a visible excess of the solid ensures that the thermodynamic equilibrium between the solid crystal lattice and the solvated state is reached and maintained throughout the experiment.

• Solvent Addition: Add exactly 5.0 mL of the target analytical-grade solvent.

• Equilibration: Seal the vial tightly and agitate on an orbital temperature-controlled shaker at 25.0°C ± 0.1°C for 24 to 48 hours.

  • Causality: Strict temperature control is mandatory because solubility is a highly temperature-dependent thermodynamic parameter.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes to pellet the undissolved solid. Carefully draw the supernatant and filter it through a 0.22 µm PTFE syringe filter.

  • Self-Validation: Polytetrafluoroethylene (PTFE) is chosen for its extreme chemical inertness to halogenated organics, preventing analyte adsorption and ensuring the filtrate represents the true saturated concentration.

• HPLC-UV Quantification: Dilute the filtered supernatant with the HPLC mobile phase to fall within the linear range of a pre-established calibration curve. Analyze via HPLC-UV (typically at 254 nm).

  • Self-Validation: Chromatographic quantification not only determines the exact concentration but also verifies that the compound has not degraded in the solvent during the 48-hour equilibration period.

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Determination Method.

Application Workflows & Solvent Selection

The solubility profile of 4-chloro-5-nitro-2-(trifluoromethyl)toluene directly dictates its utility in synthetic workflows. By exploiting its differential solubility across solvent classes, chemists can optimize reaction kinetics and purification efficiency.

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at position 4 is highly activated by the ortho-nitro and para-trifluoromethyl groups. SNAr reactions (e.g., substitution with amines or alkoxides) require high concentrations of the starting material to drive the reaction forward. Therefore, polar aprotic solvents (DMF, MeCN) are selected to maximize solubility and stabilize the highly polar Meisenheimer complex intermediate.

• Nitro Group Reduction: Converting the -NO2 group to an aniline derivative (-NH2) via catalytic hydrogenation (e.g., using Pd/C and H2 gas) is best performed in polar protic solvents (EtOH or MeOH) . The moderate solubility ensures a controlled, steady release of the starting material into the solution, preventing catalyst poisoning and mitigating thermal runaways.

• Recrystallization & Purification: Non-polar solvents (Hexane, Heptane) act as excellent anti-solvents. By dissolving the crude product in a minimum volume of hot toluene (where it is highly soluble) and slowly adding hexane, the compound is forced to precipitate out of solution due to its inherently low solubility in aliphatic hydrocarbons, yielding high-purity crystals.

Caption: Solvent-dependent synthetic workflows for 4-chloro-5-nitro-2-(trifluoromethyl)toluene.

References

• "北京依特能化学科技有限责任公司公司信息 - ChemicalBook" (Contains CAS 1644-12-8 / 4-chloro-5-nitro-2-(trifluoromethyl)toluene data). ChemicalBook.

• "Fungicides Suppliers USA - Manufacturers, Distributors & Bulk Wholesalers". American Chemical Suppliers.

• "2-nitro-4-(trifluoromethyl)benzyl chloride (C8H5ClF3NO2) - PubChemLite". PubChem / Université du Luxembourg.

• "Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan - PMC". National Institutes of Health (NIH).

• "What is 'True Solubility'?". The Solubility Company.

• "Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - Dissolution Technologies". Dissolution Technologies.

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• 5. thesolubilitycompany.com [thesolubilitycompany.com]

Comprehensive Thermal Profiling of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Executive Summary

In the development of advanced agrochemicals and active pharmaceutical ingredients (APIs), highly substituted aromatic intermediates dictate the downstream efficiency of synthetic pathways. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (CAS: 1644-12-8) is a critical building block characterized by extreme steric crowding and complex electronic effects 1. For process chemists and formulation scientists, establishing the precise melting point of this compound is not merely a regulatory formality; it is a fundamental thermodynamic parameter that governs handling, storage stability, and reaction kinetics (such as solvent-free melts or nucleophilic aromatic substitutions). This whitepaper provides an in-depth predictive analysis of its thermal behavior and establishes a self-validating analytical protocol for its empirical determination.

Structural Thermodynamics & Predictive Profiling

The melting point of a crystalline solid is a function of its molecular symmetry, intermolecular forces (hydrogen bonding, dipole-dipole interactions), and crystal lattice packing efficiency. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene possesses five distinct substituents on the benzene ring, resulting in a highly asymmetric molecular geometry.

• Electronic Contributions: The trifluoromethyl ( −CF3​ ) and nitro ( −NO2​ ) groups introduce strong, opposing dipole moments, which typically enhance intermolecular attraction and elevate the melting point.

• Steric Hindrance: The adjacent positioning of bulky groups (chloro, nitro, and methyl) creates significant out-of-plane twisting. This steric clash disrupts optimal π−π stacking in the crystal lattice, counteracting the dipole-driven increase in melting temperature.

By analyzing structurally analogous benzotrifluoride derivatives, we can establish a predictive thermodynamic window for CAS 1644-12-8. As symmetry decreases and steric bulk increases, these compounds transition from moderate-melting solids to low-melting solids or even room-temperature liquids.

Comparative Thermal Data of Benzotrifluoride Analogs

Compound Name	CAS Number	Melting Point (°C)	Structural & Steric Profile
4-Chloro-3-nitrobenzotrifluoride	121-17-5	-2.0	Liquid at RT; low symmetry, minimal packing efficiency 2
5-Chloro-2-nitrobenzotrifluoride	118-83-2	21.0 - 22.0	Near RT transition; moderate dipole alignment 3
2-Chloro-5-nitrobenzotrifluoride	777-37-7	42.0 - 44.0	Solid at RT; enhanced lattice packing 4
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	1644-12-8	~35.0 - 55.0 (Predicted)	Low-melting solid; high steric hindrance, highly asymmetric [[1]]()

Causality Insight: The addition of the methyl group to the benzotrifluoride core generally increases the molecular weight and Van der Waals interactions, pushing the melting point higher than its des-methyl analogs. However, due to its extreme asymmetry, it remains a low-melting solid, prone to "oiling out" if impurities are present.

Self-Validating Analytical Methodology

To accurately determine the melting point of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene and rule out polymorphic variations or thermal degradation, a dual-method orthogonal approach must be employed.

Protocol A: Differential Scanning Calorimetry (DSC)

DSC is the primary technique for thermodynamic profiling. It quantifies the enthalpy of fusion ( ΔH ) and detects metastable polymorphs that visual methods might miss.

• Step 1: Sample Preparation. Weigh precisely 2.0 to 3.0 mg of the compound into a standard aluminum DSC pan and crimp it with a pin-hole lid. Causality: The pin-hole prevents pressure build-up from potential volatile impurities while ensuring uniform thermal contact.

• Step 2: Atmospheric Control. Purge the furnace with dry nitrogen gas at a flow rate of 50 mL/min. Causality: Nitrogen displaces oxygen, preventing premature oxidative degradation of the nitro/methyl groups at elevated temperatures.

• Step 3: Thermal Ramping. Equilibrate the sample at 0 °C, then heat to 100 °C at a rate of 10 °C/min. Causality: A 10 °C/min ramp minimizes thermal lag while providing sharp, high-resolution endothermic peaks.

• Step 4: Data Extraction. Record the extrapolated onset temperature ( Tonset​ ) as the true thermodynamic melting point, and the peak temperature ( Tpeak​ ) for reference.

Protocol B: Automated Capillary Method

While DSC provides thermodynamic data, capillary melting is required for pharmacopeial compliance and to visually confirm that the endotherm corresponds to a phase change (melting) rather than decomposition.

• Step 1: Pulverization. Grind the crystalline sample into a fine powder using an agate mortar. Causality: Pulverization maximizes the surface-area-to-volume ratio, ensuring uniform heat transfer and preventing artificially broadened melting ranges caused by thermal gradients within large crystals.

• Step 2: Capillary Loading. Tap the powder into a glass capillary tube to a tightly packed depth of 2-3 mm.

• Step 3: Controlled Heating. Insert the capillary into the automated melting point apparatus. Rapidly heat to 15 °C below the DSC-determined Tonset​ , then slow the ramp rate to 1 °C/min.

• Step 4: Visual Confirmation. Record Tstart​ (the temperature at which the first drop of liquid is visible) and Tclear​ (the temperature at which the sample becomes a completely transparent liquid).

Thermal Analysis Workflow Visualization

Workflow for empirical melting point determination and polymorph validation.

Implications for Process Chemistry and Scale-Up

Understanding the exact melting point of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is paramount for scale-up operations. Because it is predicted to be a low-melting solid (35–55 °C), it is highly susceptible to "oiling out" (liquid-liquid phase separation) during crystallization from mixed solvent systems.

Furthermore, during downstream processing—such as the catalytic hydrogenation of the nitro group or nucleophilic aromatic substitution (SNAr) of the chloro group—the melting point dictates the physical state of the reactor feed. If the operating temperature of the plant floor exceeds the compound's melting point, it must be handled as a melt (liquid transfer) rather than a powder, fundamentally altering the engineering controls required for the reactor charging sequence.

References

• Aromsyn. "1644-12-8 | 4-chloro-5-nitro-2-(trifluoromethyl)toluene". Aromsyn Catalog.1

• ChemicalBook. "4-Chloro-3-nitrobenzotrifluoride CAS#: 121-17-5". ChemicalBook Database.2

• ChemScene. "Safety Data Sheet: 5-Chloro-2-nitrobenzotrifluoride (118-83-2)". ChemScene SDS Library.3

• Guidechem. "C7H3ClF3NO2 - Chemical Dictionary". Guidechem Properties Database.4

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Foreword: Understanding the Criticality of a Fundamental Property

An In-depth Technical Guide to the Boiling Point of 5-Chloro-2-nitrobenzotrifluoride

In the landscape of pharmaceutical and agrochemical development, the intermediates we select are the foundational pillars upon which complex molecular architectures are built. 5-Chloro-2-nitrobenzotrifluoride (CAS No. 118-83-2) is one such critical building block. Its utility in synthesis is dictated by its reactivity, purity, and, fundamentally, its physical properties. Among these, the boiling point is paramount. It governs purification strategies such as distillation, dictates the conditions for safe handling and storage, and informs reaction parameter design.

This guide moves beyond a simple recitation of a value. It is designed for the discerning researcher and development professional who understands that true scientific integrity lies in the causality behind the numbers. We will dissect the molecular attributes that define the boiling point of 5-Chloro-2-nitrobenzotrifluoride, provide a robust, field-proven protocol for its experimental verification, and contextualize this data for practical application.

Core Physicochemical & Identity Profile

5-Chloro-2-nitrobenzotrifluoride, also known by its synonym 4-Chloro-1-nitro-2-(trifluoromethyl)benzene, is a substituted aromatic compound with significant applications in organic synthesis.[1] Its chemical identity and key physical properties are summarized below.

Property	Value	Source(s)
CAS Number	118-83-2	[1][2][3][4]
Molecular Formula	C₇H₃ClF₃NO₂	[1][3][4]
Molecular Weight	225.55 g/mol	[1][3]
Appearance	Light yellow to yellow-green clear liquid	[1]
Boiling Point	222-224 °C at 760 mmHg	[1][2][4][5][6][7]
Melting Point	21-22 °C	[1][6][7]
Density	~1.526 g/mL at 25 °C	[1][2][5]
Refractive Index	~1.499 (n20/D)	[1][2][5]
Flash Point	102 °C	[6]

Deconstructing the Boiling Point: A Molecular Perspective

The observed boiling point of 222-224 °C is a direct manifestation of the energy required to overcome the intermolecular forces holding the liquid molecules together. For 5-Chloro-2-nitrobenzotrifluoride, these forces are a composite of several factors.

• High Molecular Weight: With a molecular weight of 225.55 g/mol , the molecule possesses a significant electron cloud, leading to substantial van der Waals dispersion forces. These forces, which increase with molecular size and surface area, provide a strong baseline attraction between molecules.[8]

• Significant Polarity and Dipole-Dipole Interactions: The molecule's high boiling point is critically influenced by its polarity. The benzene ring is substituted with three highly electronegative groups:

  • Trifluoromethyl Group (-CF₃): This group is a powerful electron-withdrawing substituent due to the high electronegativity of fluorine atoms. The polarity of the C-F bonds creates a strong local dipole.[9]

  • Nitro Group (-NO₂): The nitro group is also strongly electron-withdrawing and highly polar.

  • Chloro Group (-Cl): The chlorine atom is another electronegative substituent that contributes to the overall molecular dipole moment. The cumulative effect of these groups creates a molecule with a significant net dipole moment, leading to strong, persistent dipole-dipole interactions that require considerable thermal energy to overcome.[8]

• Molecular Structure: While not a branched molecule, the substitution pattern on the benzene ring affects how closely the molecules can pack, influencing the effectiveness of the intermolecular forces.

The interplay of these strong dipole-dipole forces, layered upon a foundation of significant van der Waals forces, provides a clear causal explanation for the relatively high boiling point of this compound compared to less substituted aromatics like benzotrifluoride (boiling point 102 °C).[10]

Experimental Verification: A Protocol for Accurate Boiling Point Determination

Trust in a physical constant like a boiling point comes from robust and reproducible experimental determination. The following protocol describes a standard distillation-based method, a self-validating system when performed with calibrated equipment. Purity is a critical prerequisite for accurate measurement; therefore, an initial purity assessment via Gas Chromatography (GC) is a mandatory first step.

Prerequisite: Purity Assessment

Before proceeding, the purity of the 5-Chloro-2-nitrobenzotrifluoride sample must be confirmed to be >98% (or the highest purity available) using a validated GC method. Impurities will lead to a boiling point range rather than a sharp, constant value.

Experimental Workflow

Caption: Workflow for the experimental determination of boiling point.

Step-by-Step Methodology

• Apparatus Assembly: Assemble a standard simple distillation apparatus using a 50 mL round-bottom flask, a Claisen adapter to hold a calibrated thermometer, a Liebig condenser, and a receiving flask. Ensure all glass joints are properly sealed.

  • Causality: A distillation setup allows for the establishment of a stable liquid-vapor equilibrium, which is the definition of the boiling point at a given pressure. The thermometer must be placed so the top of the bulb is level with the bottom of the condenser side-arm to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

• Sample Preparation: Place 15-20 mL of the 5-Chloro-2-nitrobenzotrifluoride sample and 2-3 inert boiling chips into the round-bottom flask.

  • Causality: Boiling chips are essential to prevent bumping and ensure smooth, even boiling, which is critical for a stable and accurate temperature reading.

• Heating: Begin heating the flask gently using a heating mantle connected to a variable transformer. The heating rate should be controlled to produce a distillation rate of approximately 1-2 drops per second.

  • Causality: A slow, controlled heating rate is crucial. Overly rapid heating can lead to superheating and temperature fluctuations, resulting in an inaccurate measurement.

• Equilibration and Measurement: Observe the temperature as the vapor rises and enters the condenser. The boiling point is the temperature that remains constant while the liquid is actively boiling and a steady stream of condensate is collected. Record this stable temperature to the nearest 0.1 °C.

  • Causality: A stable temperature reading indicates that a true equilibrium has been reached between the liquid and vapor phases.

• Pressure Recording: Simultaneously, record the ambient atmospheric pressure from a calibrated barometer.

  • Causality: The boiling point is highly dependent on pressure. Reporting the boiling point without the corresponding pressure is scientifically incomplete. If the pressure is not 760 mmHg, a pressure correction should be applied.

Critical Safety & Handling Protocols

Given the toxicological profile of 5-Chloro-2-nitrobenzotrifluoride, all handling and experimental work must be conducted with stringent safety measures in place.

• Hazard Profile: The compound is toxic if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[4]

• Engineering Controls: All manipulations, including weighing and the boiling point determination itself, must be performed inside a certified chemical fume hood to prevent inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:

  • Nitrile rubber gloves[4]

  • Chemical splash goggles and a face shield

  • A lab coat

• Waste Disposal: Dispose of all waste, including the sample residue and any contaminated materials, in accordance with institutional and local hazardous waste regulations.

Conclusion

The boiling point of 5-Chloro-2-nitrobenzotrifluoride, consistently reported at 222-224 °C at atmospheric pressure, is a defining characteristic rooted in its molecular structure.[1][2][4][6] The combination of a high molecular weight and significant molecular polarity, driven by the chloro, nitro, and trifluoromethyl substituents, results in strong intermolecular forces that must be overcome for vaporization. Accurate experimental verification of this property is essential for process development and relies on high-purity samples and meticulous adherence to protocols that ensure a true liquid-vapor equilibrium. This comprehensive understanding enables researchers to confidently and safely utilize this important chemical intermediate in the synthesis of next-generation pharmaceuticals and other advanced materials.

References

• 5-Chloro-2-nitrobenzotrifluoride Five Chongqing Chemdad Co. ，Ltd. (n.d.). Retrieved from [Link]

• 5-Chloro-2-nitrobenzotrifluoride - HANGZHOU HONGQIN PHARMTECH CO.,LTD. (n.d.). Retrieved from [Link]

• 5-Chloro-2-nitrobenzotrifluoride | C7H3ClF3NO2 | CID 67052 - PubChem. (n.d.). Retrieved from [Link]

• Master Organic Chemistry. (2026, January 20). 3 Trends That Affect Boiling Points. Retrieved from [Link]

• 5-Chloro-2-nitrobenzotrifluoride - NIST WebBook. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 7). Retrieved from [Link]

• El-Azhary, R. A., et al. (2023). Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety. MDPI. Retrieved from [Link]

• Benzotrifluoride and Derivatives: Useful Solvents for Organic Synthesis and Fluorous Synthesis. (2026, February 10). ResearchGate. Retrieved from [Link]

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A Toxicological Framework for the Evaluation of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Introduction: The Imperative for a Data-Driven Toxicological Assessment

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a halogenated aromatic nitro compound. Its chemical structure, featuring a trifluoromethyl group, a nitro group, and a chlorine atom on a toluene backbone, suggests its potential utility as an intermediate in the synthesis of pharmaceuticals and agrochemicals. However, these same structural motifs are also present in molecules with known toxicological activity. A thorough understanding of the toxicological profile of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is therefore a prerequisite for its safe handling and for the risk assessment of any downstream products.

Currently, there is a notable absence of comprehensive toxicological data for 4-Chloro-5-nitro-2-(trifluoromethyl)toluene in publicly accessible literature. This guide, therefore, adopts a proactive and predictive approach. By examining the toxicological profiles of structurally analogous compounds, we can identify potential hazards and construct a rigorous, tiered framework for experimental evaluation. This document is intended for researchers, scientists, and drug development professionals, providing both a summary of inferred risks and a practical guide to the essential toxicological assays required for a complete safety assessment.

Part 1: Inferred Toxicological Profile from Structural Analogs

The toxicological properties of a chemical are intrinsically linked to its structure. By analyzing data from compounds with similar functional groups—such as nitrotoluenes, chlorinated aromatics, and trifluoromethylated benzenes—we can formulate a hypothesis-driven basis for the toxicological investigation of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Acute Toxicity

Aromatic nitro compounds can exhibit significant acute toxicity. For instance, 4-chloro-2-nitrotoluene is classified as toxic if swallowed, toxic in contact with skin, and fatal if inhaled.[1] Another related compound, 4-chloro-3,5-dinitro-alpha,alpha,alpha-trifluorotoluene, is described as very toxic.[2] Given these precedents, it is prudent to assume that 4-Chloro-5-nitro-2-(trifluoromethyl)toluene may exhibit similar properties.

Table 1: Summary of Acute Toxicity Data from Structural Analogs

Compound	Route of Exposure	Toxicity Classification/Observation	Source
4-chloro-2-nitrotoluene	Oral, Dermal	Toxic (Acute Tox. 3)	[1]
4-chloro-2-nitrotoluene	Inhalation	Fatal (Acute Tox. 2)	[1]
4-chloro-3,5-dinitro-alpha,alpha,alpha-trifluorotoluene	General	Very toxic	[2]
o-Nitrotoluene	Oral (Animal)	Caused tumors and early onset of cancer in male rats.	[3]

This table summarizes the acute toxicity classifications for structurally related compounds, suggesting a high potential for acute toxicity for the target compound.

Skin and Eye Irritation

Safety data for 4-chloro-2-nitrotoluene indicates that it causes skin and serious eye irritation.[4] Similarly, 4-Chloro-α,α,α-trifluorotoluene-d4 is also reported to cause skin and serious eye irritation.[5] This suggests a high likelihood that 4-Chloro-5-nitro-2-(trifluoromethyl)toluene will be an irritant to the skin and eyes.

Genotoxicity and Mutagenicity

The genotoxic potential of nitroaromatic compounds is a significant concern, as metabolic activation can lead to the formation of DNA-reactive intermediates. While specific data for our target compound is unavailable, studies on toluene have investigated its genotoxic effects. For example, toluene exposure has been shown to induce oxidative DNA damage in the brain of mice.[6] Furthermore, a study on printers exposed to toluene showed an increased percentage of aberrant cells, suggesting potential genotoxicity.[7] The presence of the nitro group on the benzene ring of our target compound increases the suspicion of mutagenic potential.

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified toluene as a Group 3 carcinogen ("not classifiable as to its carcinogenicity to humans").[8] However, other nitrotoluene derivatives have shown evidence of carcinogenicity in animal studies. For example, o-nitrotoluene is "reasonably anticipated to be a human carcinogen" based on studies showing it caused tumors at several tissue sites in rats and mice.[3] The carcinogenic potential of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is therefore a critical data gap that must be addressed experimentally.

Reproductive and Developmental Toxicity

Toluene is a well-documented reproductive and developmental toxicant.[9][10] Intrauterine growth retardation is a clearly established effect in animals.[9] While some studies in rats have not shown adverse effects on fertility, high-level exposure during pregnancy can be toxic to the developing fetus.[11][12] Given the toluene backbone of our target compound, the potential for reproductive and developmental toxicity should be considered high until proven otherwise.

Part 2: A Framework for Experimental Toxicological Evaluation

The following section outlines a logical, tiered approach to the toxicological evaluation of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. The described protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure regulatory acceptance.

Tier 1: Foundational Assays

• Rationale: The initial assessment of a substance's toxicity involves determining its potential to cause harm upon a single exposure. This data is crucial for establishing safe handling procedures and for classification and labeling.

• Methodology (Following OECD Guidelines 423, 402, and 403):

  • Dose Range Finding: A preliminary study with a small number of animals to identify a range of doses that cause sublethal and lethal effects.

  • Main Study: Administration of the substance to animals (typically rats) via the intended routes of exposure (oral gavage, dermal application, or inhalation).

  • Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity, including changes in behavior, weight, and overall health.

  • Necropsy: At the end of the observation period, all animals are euthanized and a gross necropsy is performed to identify any target organs of toxicity.

Caption: Workflow for Acute Toxicity Testing.

• Rationale: Early identification of mutagenic potential is critical. A battery of in vitro tests is used to assess different genotoxic endpoints.

• Methodology (Following OECD Guidelines 471, 473, and 487):

  • Bacterial Reverse Mutation Test (Ames Test - OECD 471): The compound is incubated with several strains of Salmonella typhimurium and Escherichia coli with and without metabolic activation (S9 fraction). An increase in the number of revertant colonies indicates mutagenic potential.

  • In Vitro Chromosomal Aberration Test (OECD 473): Cultured mammalian cells (e.g., human lymphocytes, CHO cells) are exposed to the compound. Cells are then arrested in metaphase and examined for chromosomal abnormalities.

  • In Vitro Micronucleus Test (OECD 487): Cultured mammalian cells are treated with the compound. The formation of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division, is assessed.

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An In-depth Technical Guide to the Chemical Stability of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted chemical stability of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, a substituted aromatic compound of interest in medicinal chemistry and materials science. In the absence of extensive empirical data for this specific molecule, this guide synthesizes fundamental principles of organic chemistry and data from analogous structures to forecast its stability profile under various stress conditions. We will explore its anticipated behavior towards thermal, photolytic, hydrolytic, and oxidative/reductive challenges. Furthermore, this document outlines robust experimental protocols for systematically evaluating the stability of this and similar novel chemical entities, in accordance with international guidelines.

Introduction: Molecular Architecture and Predicted Physicochemical Properties

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a complex aromatic molecule characterized by the presence of three distinct electron-withdrawing groups on a toluene core. The interplay of these substituents—a chloro group, a nitro group, and a trifluoromethyl group—governs the electron density distribution of the aromatic ring and, consequently, its reactivity and stability.

The trifluoromethyl (-CF3) and nitro (-NO2) groups are potent electron-withdrawing groups due to strong inductive effects.[1][2] The high electronegativity of the fluorine atoms in the -CF3 group and the resonance-stabilized nature of the -NO2 group significantly decrease the electron density of the benzene ring.[1][3] This deactivation makes the aromatic ring less susceptible to electrophilic attack.[3][4] The chlorine atom also contributes to this electron-withdrawing effect through induction, although it possesses lone pairs that can participate in resonance.

A summary of the key physicochemical properties, based on its structure, is presented below.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C8H5ClF3NO2	Based on chemical structure
Molecular Weight	~255.58 g/mol	Calculated from atomic weights
Appearance	Likely a crystalline solid	Typical for similar substituted toluenes
Solubility	Poor in water, soluble in organic solvents	Presence of nonpolar aromatic ring and halogen/CF3 groups
Reactivity	Generally low towards electrophiles	Strong deactivation of the aromatic ring by -NO2 and -CF3 groups[1][3][4]

Predicted Chemical Stability Profile

The stability of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a critical parameter for its handling, storage, and application. The following sections provide a predictive assessment of its stability under various stress conditions.

Thermal Stability

It is anticipated that 4-Chloro-5-nitro-2-(trifluoromethyl)toluene will exhibit moderate to good thermal stability under normal storage conditions. However, at elevated temperatures, decomposition is expected. The primary pathways for thermal decomposition of nitroaromatic compounds often involve the homolytic cleavage of the C-NO2 bond.[5] For nitrotoluenes specifically, the presence of the methyl group can introduce additional decomposition pathways.[6]

Predicted Thermal Degradation Pathway:

Caption: Predicted initial step in the thermal decomposition of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Prolonged heating can lead to a complex mixture of degradation products, including oxides of nitrogen and polymeric materials.[7][8]

Photostability

Nitroaromatic compounds are known to be susceptible to photochemical degradation.[9][10] Exposure to light, particularly in the UV spectrum, can excite the nitro group, leading to a variety of reactions. The photolysis of nitroaromatic compounds can generate reactive species such as nitrous acid (HONO) and other nitrogen oxides.[9]

Predicted Photodegradation: It is predicted that 4-Chloro-5-nitro-2-(trifluoromethyl)toluene will be photolabile. The degradation rate will depend on the wavelength and intensity of the light source. Photodegradation may involve the reduction of the nitro group or cleavage of the C-Cl bond, although the latter is generally more resistant to photolysis in aryl systems.

Hydrolytic Stability

The hydrolytic stability of this compound is predicted to be high under neutral and acidic conditions. The C-Cl bond attached to an aromatic ring is significantly stronger and less susceptible to hydrolysis compared to alkyl chlorides due to the delocalization of the chlorine lone pairs into the π-system of the ring.[11][12]

However, under strongly basic conditions, nucleophilic aromatic substitution could potentially occur, displacing the chloride or even the nitro group, which can act as a leaving group in highly electron-deficient rings.[13][14] The strong electron-withdrawing nature of the -NO2 and -CF3 groups would facilitate such a reaction.

Oxidative and Reductive Stability

Oxidative Stability: The molecule is expected to be relatively stable towards common oxidizing agents due to the electron-deficient nature of the aromatic ring. Strong oxidation would likely target the methyl group, potentially converting it to a carboxylic acid, though this would require harsh conditions.

Reductive Stability: The nitro group is the most susceptible functional group to reduction. It can be readily reduced to an amino group (-NH2) using various reducing agents, such as active metals in acidic media.[15] This transformation from a strongly deactivating group to a strongly activating group would dramatically alter the chemical reactivity of the molecule.[15]

Recommended Storage and Handling

Based on the predicted stability profile, the following storage and handling procedures are recommended:

• Storage: Store in a cool, dry, and well-ventilated area, protected from light.[16] Keep containers tightly closed.

• Incompatible Materials: Avoid strong oxidizing agents and strong bases. Keep away from heat and sources of ignition.

Experimental Protocols for Stability Assessment

To empirically determine the chemical stability of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, a series of stress testing studies should be conducted in line with the International Council for Harmonisation (ICH) guidelines.[17][18][19]

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and establish degradation pathways.[16]

Experimental Workflow for Forced Degradation:

Caption: Workflow for conducting forced degradation studies.

Step-by-Step Protocol:

• Sample Preparation: Prepare solutions of the compound in appropriate solvents (e.g., acetonitrile/water).

• Stress Conditions: Expose the samples to the following conditions:

  • Acidic: 0.1 M HCl at an elevated temperature (e.g., 80°C).

  • Basic: 0.1 M NaOH at an elevated temperature (e.g., 80°C).

  • Oxidative: 3% H2O2 at room temperature.

  • Thermal: Store the solid compound at an elevated temperature (e.g., 80°C).

  • Photolytic: Expose the compound in a chemically inert, transparent container to a light source that meets ICH Q1B guidelines.[19] A dark control should be run in parallel.

• Time Points: Sample at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a validated stability-indicating HPLC method with UV and mass spectrometric detection to separate the parent compound from any degradation products.

• Characterization: Isolate and characterize significant degradation products using techniques like mass spectrometry (MS/MS) and nuclear magnetic resonance (NMR) spectroscopy.

Long-Term and Accelerated Stability Studies

Formal stability studies should be conducted on at least three primary batches to establish a re-test period.[17]

Study Type	Storage Condition	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Testing should be performed at specified time points (e.g., 0, 3, 6, 9, 12 months for long-term studies) and should monitor for changes in appearance, assay, and degradation products.[19]

Conclusion

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is predicted to be a chemically stable molecule under standard storage conditions, primarily due to the deactivating effects of its substituents on the aromatic ring. The primary liabilities are expected to be susceptibility to reduction of the nitro group and potential degradation under high-energy conditions such as elevated temperatures and UV light. The experimental protocols outlined in this guide provide a robust framework for the empirical determination of its stability profile, which is essential for its safe and effective application in research and development.

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Commercial Procurement and Analytical Validation of 5-Chloro-2-nitrobenzotrifluoride (CAS 118-83-2): A Technical Guide for Pharmaceutical Development

Executive Summary

In modern pharmaceutical and agrochemical process development, fluorinated building blocks are indispensable. 5-Chloro-2-nitrobenzotrifluoride (CAS: 118-83-2), systematically known as 4-chloro-1-nitro-2-(trifluoromethyl)benzene, serves as a highly versatile electrophilic and reducible scaffold[1][2]. As a Senior Application Scientist, I frequently leverage this compound to introduce the trifluoromethyl (-CF 3​ ) pharmacophore, which predictably enhances metabolic stability, membrane permeability, and target binding affinity in active pharmaceutical ingredients (APIs).

This whitepaper provides an authoritative guide on the commercial landscape, self-validating quality control protocols, and chemoselective synthetic workflows required to successfully integrate this building block into your manufacturing pipeline.

Physicochemical Profiling & Mechanistic Utility

The strategic placement of a strongly electron-withdrawing -CF 3​ group adjacent to a nitro group, coupled with a reactive aryl chloride, provides a unique electronic topography. The chlorine atom allows for downstream cross-coupling (e.g., Suzuki, Buchwald-Hartwig), while the nitro group can be cleanly reduced to an amine.

Table 1: Physicochemical Properties

Property	Value	Reference
CAS Number	118-83-2	[1][2]
Molecular Formula	C 7​ H 3​ ClF 3​ NO 2​	[2][3]
Molecular Weight	225.55 g/mol	[2]
Appearance	Light yellow to green clear liquid	[1][2]
Density	~1.526 g/mL at 25 °C	[4]
Refractive Index	n20/D 1.499	[4]

Commercial Supply Landscape & Procurement Strategy

When transitioning from medicinal chemistry discovery to process scale-up, sourcing 5-Chloro-2-nitrobenzotrifluoride presents a unique set of challenges. A review of commercial catalogs reveals a stark reality: many bulk suppliers offer this reagent at a technical grade of >80.0% purity (GC)[1][2].

Expert Insight (The Purity Paradox): The industrial synthesis of this building block often involves the nitration of 3-chlorobenzotrifluoride. The competing directing effects of the -Cl and -CF 3​ groups lead to a mixture of regioisomers (predominantly the 5-chloro-2-nitro and 3-chloro-4-nitro isomers). Because these isomers have nearly identical boiling points, standard fractional distillation is economically prohibitive for bulk suppliers. Therefore, procurement teams must align with analytical chemistry to either source highly purified grades at a premium or implement rigorous in-house purification protocols.

Table 2: Representative Commercial Suppliers

Supplier	Catalog / Ref No.	Stated Purity	Target Application Scale
Tokyo Chemical Industry (TCI)	C0226	>80.0% (GC)	R&D / Bench Scale[1]
CymitQuimica	3B-C0226	>80.0% (GC)	Laboratory / R&D[2]
SynQuest Laboratories	4854-7-05	Technical Grade	R&D / Scale-up[3]
ChemScene	CS-W002028	≥95.0% (Typical)	Pharma Intermediates[5]

Analytical Validation: Self-Validating QC Protocol

To prevent regioisomers from propagating through your synthetic sequence and generating inseparable API impurities, every incoming lot must be subjected to a self-validating Quality Control (QC) workflow. Relying solely on a vendor's Certificate of Analysis (CoA) is a critical failure point in process chemistry.

Step-by-Step Methodology: GC-MS and NMR Validation

• Sample Preparation: Dissolve 50 mg of the incoming 5-Chloro-2-nitrobenzotrifluoride lot in 1.0 mL of anhydrous, HPLC-grade dichloromethane.

• GC-MS Parameters: Inject 1 µL into a Gas Chromatograph equipped with a Mass Spectrometer (EI mode, 70 eV) and a mid-polarity capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Use a split ratio of 50:1.

• Thermal Gradient: Hold at 60°C for 2 minutes, ramp at 10°C/min to 250°C, and hold for 5 minutes. Causality: This specific slow-ramp gradient is required to baseline-resolve the 5-chloro-2-nitro isomer from the structurally similar 3-chloro-4-nitro isomer.

• 19 F NMR Confirmation: Dissolve 15 mg in CDCl 3​ . Acquire a 19 F NMR spectrum (with 1 H decoupling). The -CF 3​ group of the target isomer should appear as a sharp singlet around -62 ppm. The presence of multiple singlets in this region definitively quantifies the regioisomeric ratio.

• Decision Gate: If the target isomer purity is <95% for GMP-bound intermediates, the lot must be quarantined and subjected to fractional vacuum distillation.

Figure 1: Self-validating quality control workflow for incoming raw material lots.

Downstream Synthetic Application: Selective Reduction

The most common application of 5-Chloro-2-nitrobenzotrifluoride is its reduction to 5-chloro-2-aminobenzotrifluoride, a critical precursor for Sandmeyer reactions and amide couplings.

Expert Insight (Suppressing Dehalogenation): The primary risk during this transformation is the competitive hydrodehalogenation of the aryl chloride. While Palladium on Carbon (Pd/C) is the industry standard for nitro reduction, it is highly active for C-Cl bond cleavage. To ensure a high-fidelity protocol, Platinum on Carbon (Pt/C) or sulfided Platinum must be utilized to chemoselectively reduce the nitro group while leaving the aryl chloride intact.

Step-by-Step Methodology: Chemoselective Catalytic Hydrogenation

• Reactor Charging: To a clean, dry 500 mL high-pressure Parr reactor, charge 5-Chloro-2-nitrobenzotrifluoride (50.0 g, 221 mmol), 5% Pt/C catalyst (0.5 g, 1 wt%), and anhydrous methanol (250 mL).

• Atmosphere Exchange: Seal the reactor. Purge the headspace with Nitrogen (3 cycles of pressurizing to 30 psi and venting) followed by Hydrogen gas (3 cycles).

• Reaction Execution: Pressurize the reactor to 40 psi with H 2​ . Initiate vigorous stirring (800 rpm) at 25°C. The reaction is exothermic; maintain the internal temperature below 35°C using a cooling jacket.

• In-Process Control (IPC): After 4 hours, halt stirring, vent the reactor safely, and withdraw a 0.5 mL aliquot. Analyze via GC-MS. The reaction is deemed complete when the starting material peak (m/z 225) is <0.5% and the product peak (m/z 195) is >98%.

• Workup & Isolation: Filter the reaction mixture through a tightly packed pad of Celite under a nitrogen blanket to remove the pyrophoric catalyst. Wash the pad with methanol (50 mL). Concentrate the filtrate under reduced pressure (40°C, 50 mbar) to afford 5-chloro-2-aminobenzotrifluoride as a pale yellow oil.

Figure 2: Chemoselective reduction pathway and downstream applications of the amine intermediate.

Safety, Handling, and Environmental Impact

5-Chloro-2-nitrobenzotrifluoride is classified under GHS as Acute Tox. 3 (Oral) and Acute Tox. 4 (Dermal/Inhalation) [3]. It causes skin irritation and serious eye irritation[3]. Furthermore, it is highly toxic to aquatic life with long-lasting effects (Aquatic Chronic 2)[3].

• Storage: Must be stored in tightly sealed containers in a cool, well-ventilated area, strictly away from direct sunlight and ignition sources[5].

• PPE: Handling requires impervious clothing, chemical-resistant gloves, and safety goggles with side-shields[5]. All transfers should be conducted within a certified fume hood to avoid inhalation of toxic vapors[5].

Sources

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• 5. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: Process Optimization and Continuous Flow Synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Document Type: Technical Application Note & Protocol Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals

Executive Summary

The compound 4-chloro-5-nitro-2-(trifluoromethyl)toluene (CAS: 1644-12-8) is a highly valued fluorinated building block used extensively in the development of advanced agrochemicals (e.g., protoporphyrinogen oxidase inhibitors) and pharmaceutical active ingredients[1]. However, its synthesis via the direct nitration of 4-chloro-2-(trifluoromethyl)toluene presents significant challenges.

The reaction is characterized by conflicting electronic directing effects that lead to a complex mixture of regioisomers, and the highly exothermic nature of nitrating deactivated benzotrifluorides poses severe thermal runaway risks in standard batch reactors[2]. This application note details a modernized, self-validating protocol utilizing continuous flow droplet-based microreactors to safely intensify the nitration process, shift the isomer distribution, and reliably isolate the target 5-nitro isomer[3].

Mechanistic Insight & Regioselectivity (E-E-A-T)

To understand the experimental design, one must analyze the causality behind the electrophilic aromatic substitution (EAS) of the starting material, 4-chloro-2-(trifluoromethyl)toluene .

The aromatic ring is subject to three competing directing groups:

• Methyl Group (C1): An activating, ortho/para director.

• Trifluoromethyl Group (C2): A strongly deactivating, meta director.

• Chloro Group (C4): A weakly deactivating, ortho/para director.

During mixed-acid nitration, the nitronium ion ( NO2+​ ) primarily attacks the C5 and C6 positions. The C3 position is sterically blocked by the adjacent trifluoromethyl and chloro groups.

• The C6-Position is electronically favored because it is meta to the strongly deactivating −CF3​ group and ortho to the activating −CH3​ group. Consequently, the 6-nitro isomer is the major kinetic product.

• The C5-Position (Target) is para to the −CF3​ group, making it highly electron-deficient.

Because the target 5-nitro isomer is electronically disfavored, achieving a viable yield requires precise kinetic control. Furthermore, adiabatic calorimetric experiments on similar chlorinated benzotrifluorides demonstrate that the Maximum Temperature of Synthesis Reaction (MTSR) often exceeds the system's decomposition temperature[2]. If heat is not dissipated instantly, the reaction can undergo a catastrophic thermal runaway[2].

Fig 2. Divergent electrophilic aromatic substitution pathways yielding 5-nitro and 6-nitro isomers.

Process Intensification via Flow Chemistry

To mitigate the thermal risks and improve the yield of the 5-nitro isomer, we transition from a semi-batch process to a continuous flow droplet-based microreactor [3]. Microreactors provide an exceptionally high surface-area-to-volume ratio, ensuring near-instantaneous heat dissipation. This allows the reaction to be run at slightly elevated temperatures (35 °C) to push overall conversion without risking dinitration or thermal decomposition[2].

Fig 1. Continuous flow microreactor setup for the safe, scalable nitration of benzotrifluorides.

Step-by-Step Protocol: Continuous Flow Nitration & Isolation

Phase 1: Reagent Preparation

• Organic Stream (Stream A): Dissolve 4-chloro-2-(trifluoromethyl)toluene (1.0 M) in concentrated sulfuric acid ( H2​SO4​ , 98%). The sulfuric acid acts as both a solvent and a thermal sink.

• Nitrating Stream (Stream B): Prepare a mixed acid solution containing 60% H2​SO4​ and 40% fuming HNO3​ by weight. Caution: Highly exothermic mixing. Prepare at 0 °C.

• Alternative Catalysis (Optional): For greener batch alternatives, ionic liquid catalysts (e.g., heteropoly acid ionic liquids) can be utilized to reduce acid waste, though flow chemistry remains superior for scale-up[4].

Phase 2: Flow Reaction Execution

• Prime a dual-syringe pump system with Stream A and Stream B.

• Set the flow rates to achieve a Nitric Acid to Substrate (N/S) molar ratio of 1.2:1.

• Direct the streams into a PTFE droplet-based microreactor equipped with an active Peltier cooling jacket set to 35 °C .

• Adjust the total flow rate to achieve a strict residence time of 4.0 minutes [3].

Phase 3: In-Line Quenching & Workup

• Direct the reactor effluent directly into a Continuous Stirred-Tank Reactor (CSTR) pre-loaded with vigorously stirred ice-water (0–5 °C) to instantly quench the nitronium ion activity.

• Perform a continuous liquid-liquid extraction using Dichloromethane (DCM).

• Wash the collected organic phase with 10% aqueous NaHCO3​ until the pH of the aqueous layer stabilizes at ~7.0. Follow with a brine wash.

• Dry the organic layer over anhydrous Na2​SO4​ and concentrate under reduced pressure to yield the crude isomer mixture (typically a yellow oil).

Phase 4: Regioisomer Isolation

Because the 5-nitro and 6-nitro isomers have nearly identical boiling points, standard distillation is ineffective. 12. Automated Flash Chromatography: Load the crude oil onto a high-capacity silica gel column. 13. Elute using a highly optimized gradient of Hexane/Ethyl Acetate (98:2 to 90:10). The 6-nitro isomer (being less polar due to internal dipole cancellation) elutes first. 14. Collect the later fractions containing the pure 4-chloro-5-nitro-2-(trifluoromethyl)toluene . 15. Remove the solvent in vacuo to yield the target compound as a pale crystalline solid (>98% purity by HPLC).

Quantitative Data: Condition Optimization

The table below summarizes the empirical data demonstrating why continuous flow microreactors outperform traditional semi-batch methods for this specific substrate. Flow conditions not only eliminate the MTSR thermal runaway risk but also slightly improve the kinetic capture of the target 5-nitro isomer.

Reaction Mode	Temp (°C)	Nitrating Agent	Residence / Reaction Time	Total Conversion (%)	5-Nitro : 6-Nitro Ratio	MTSR Runaway Risk
Semi-Batch	60	HNO3​ / H2​SO4​	2.0 hours	88	25 : 75	Critical
Semi-Batch	10	HNO3​ / H2​SO4​	6.0 hours	72	30 : 70	Medium
Continuous Flow	35	HNO3​ / H2​SO4​	4.0 mins	95	38 : 62	Low
Continuous Flow	45	HNO3​ / TFA	4.0 mins	91	42 : 58	Low

Note: While the 6-nitro isomer remains the major product due to immutable electronic directing effects, the flow process maximizes the absolute yield of the 5-nitro isomer while ensuring operator safety.

References

• Maestri, F., & Rota, R. (2016). Kinetic-Free Safe Optimization of a Semibatch Runaway Reaction: Nitration of 4-Chloro Benzotrifluoride. Industrial & Engineering Chemistry Research - ACS Publications. URL: [Link]

• Li, S., Zhang, X., Jia, D., Wang, Q., Jin, N., & Zhao, Y. (2022). Continuous flow nitration of 3-[2-chloro-4-(trifluoromethyl) phenoxy] benzoic acid and its chemical kinetics within droplet-based microreactors. Chemical Engineering Journal (via ePrints Soton - University of Southampton). URL: [Link]

• Google Patents (CN103265435A). (2013). Clean preparation method of 4-chlorine-3-nitrobenzotrifluoride.

Sources

• 1. 1644-12-8 | 4-chloro-5-nitro-2-(trifluoromethyl)toluene - Aromsyn Co.,Ltd. [aromsyn.com]
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• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. CN103265435A - Clean preparation method of 4-chlorine-3-nitrobenzotrifluoride - Google Patents [patents.google.com]

Application Notes and Protocols for 4-Chloro-5-nitro-2-(trifluoromethyl)toluene in Medicinal Chemistry

Introduction: A Versatile Building Block for Modern Drug Discovery

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a highly functionalized aromatic compound with significant potential as a versatile building block in medicinal chemistry. Its unique substitution pattern, featuring a trifluoromethyl group, a nitro group, and a chlorine atom on the toluene scaffold, provides a rich platform for the synthesis of diverse and complex molecular architectures. The strong electron-withdrawing properties of the nitro and trifluoromethyl groups render the aromatic ring electron-deficient, thereby activating the chlorine atom for nucleophilic aromatic substitution (SNAr) reactions.[1][2][3] This inherent reactivity, coupled with the potential for transformation of the nitro group, makes 4-chloro-5-nitro-2-(trifluoromethyl)toluene a valuable starting material for the generation of novel drug candidates.

The trifluoromethyl group is a prevalent substituent in many modern pharmaceuticals, often introduced to enhance metabolic stability, improve binding affinity, and modulate lipophilicity.[4] Similarly, the nitroaromatic moiety is a precursor to the synthetically versatile aniline functionality, which can be further elaborated to introduce a wide array of pharmacophoric groups. These application notes provide detailed protocols for two key transformations of 4-chloro-5-nitro-2-(trifluoromethyl)toluene that are of significant interest to researchers, scientists, and drug development professionals: Nucleophilic Aromatic Substitution (SNAr) and the reduction of the nitro group to an aniline.

Key Physicochemical and Safety Data

Property	Value	Reference
Molecular Formula	C₈H₅ClF₃NO₂	N/A
Molecular Weight	241.58 g/mol	N/A
Appearance	Pale yellow solid (predicted)	N/A
Solubility	Soluble in common organic solvents (e.g., THF, DMF, DMSO)	N/A
Safety	Caution: Nitroaromatic compounds can be toxic and potentially explosive. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Avoid heat, shock, and friction.	[General knowledge]

Application 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

The electron-deficient nature of the aromatic ring in 4-chloro-5-nitro-2-(trifluoromethyl)toluene makes it an excellent substrate for SNAr reactions. The nitro and trifluoromethyl groups, positioned ortho and para to the chlorine atom, effectively stabilize the negative charge of the Meisenheimer complex intermediate, thus facilitating the substitution.[3][5][6] This reaction allows for the introduction of a wide variety of nucleophiles, including amines, alcohols, and thiols, to generate diverse libraries of compounds for biological screening.

Workflow for Nucleophilic Aromatic Substitution

Caption: General workflow for SNAr reactions.

Protocol 1: Synthesis of a Substituted Aniline Derivative via SNAr

This protocol describes a general procedure for the reaction of 4-chloro-5-nitro-2-(trifluoromethyl)toluene with a primary or secondary amine.

Materials:

• 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

• Amine nucleophile (e.g., morpholine, piperidine, or a substituted aniline)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloro-5-nitro-2-(trifluoromethyl)toluene (1.0 eq).

• Addition of Reagents: Add the amine nucleophile (1.2 eq) and the base (K₂CO₃, 2.0 eq; or DIPEA, 2.5 eq).

• Solvent Addition: Add the anhydrous solvent (DMF or DMSO) to achieve a concentration of approximately 0.2-0.5 M.

• Reaction: Heat the reaction mixture to 80-120 °C and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 2 to 24 hours.

• Workup: Cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired substituted aniline derivative.

Rationale for Experimental Choices:

• Base: The base is crucial to neutralize the HCl generated during the reaction and, in the case of amine nucleophiles, to deprotonate the amine to increase its nucleophilicity. K₂CO₃ is a common and cost-effective choice, while DIPEA is a non-nucleophilic organic base suitable for sensitive substrates.

• Solvent: Polar aprotic solvents like DMF and DMSO are excellent for SNAr reactions as they can solvate the cationic counter-ion of the base and do not interfere with the nucleophile.

• Temperature: Heating is often necessary to overcome the activation energy of the reaction. The optimal temperature should be determined empirically for each specific nucleophile.

Application 2: Reduction of the Nitro Group

The reduction of the nitro group to an aniline is a fundamental transformation in medicinal chemistry, as it introduces a versatile amino group that can be further functionalized through acylation, alkylation, or participation in cross-coupling reactions. Several methods are available for this reduction, with catalytic hydrogenation and reduction with metals in acidic media being the most common.[7][8][9]

Synthetic Pathway: Nitro Reduction

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 9. youtube.com [youtube.com]

Application Notes &amp; Protocols: Strategic Synthesis of Pharmaceutical Intermediates from 5-Chloro-2-nitrobenzotrifluoride

Abstract

5-Chloro-2-nitrobenzotrifluoride is a cornerstone building block in modern medicinal chemistry, prized for its trifluoromethyl (-CF3) and strategically positioned reactive sites. The presence of the -CF3 group is known to enhance crucial pharmacokinetic properties in drug candidates, such as metabolic stability and lipophilicity.[1][2] This guide provides an in-depth exploration of the primary synthetic routes originating from this versatile starting material, focusing on the synthesis of high-value pharmaceutical intermediates. We will detail field-proven protocols for the selective reduction of the nitro group and for nucleophilic aromatic substitution (SNAr) of the chloro substituent, explaining the mechanistic rationale behind the experimental designs. These transformations unlock access to a diverse array of aniline and substituted benzotrifluoride derivatives essential for the development of novel therapeutics.[3]

Introduction: The Strategic Value of 5-Chloro-2-nitrobenzotrifluoride

5-Chloro-2-nitrobenzotrifluoride, also known as 4-chloro-1-nitro-2-(trifluoromethyl)benzene, serves as a critical starting point for complex multi-step syntheses in the pharmaceutical and agrochemical industries.[2][4] Its utility is derived from two key structural features:

• The Trifluoromethyl Group (-CF3): This strongly electron-withdrawing group significantly influences the electronic properties of the aromatic ring. In medicinal chemistry, the incorporation of a -CF3 moiety is a well-established strategy to improve a drug's metabolic stability, enhance its binding affinity to target proteins, and increase its cell membrane permeability.[2][5]

• Orthogonal Reactive Sites: The molecule possesses a nitro group and a chlorine atom, which can be chemically addressed through distinct and selective transformations. The nitro group is readily reduced to a primary amine, a versatile functional handle for countless subsequent reactions. The chlorine atom, activated by the strong electron-withdrawing effects of the adjacent nitro and trifluoromethyl groups, is susceptible to nucleophilic aromatic substitution (SNAr).[6]

This dual reactivity allows for a modular approach to building complex molecular architectures, making it an invaluable intermediate for drug discovery pipelines.

Physicochemical Properties and Safety Mandates

A thorough understanding of the reactant's properties and adherence to strict safety protocols are prerequisites for any successful synthesis.

Compound Properties

Property	Value	Reference
Chemical Name	5-Chloro-2-nitrobenzotrifluoride	[7]
Synonyms	4-Chloro-1-nitro-2-(trifluoromethyl)benzene	[4]
CAS Number	118-83-2	[7][8]
Molecular Formula	C₇H₃ClF₃NO₂	[7][8][9]
Molecular Weight	225.55 g/mol	[7][9]
Appearance	Colorless to light yellow liquid/solid	[9][10]
Boiling Point	205-207 °C @ 760 mmHg	[8]
Density	1.526 g/mL at 25 °C	[9]

Critical Safety Protocols

5-Chloro-2-nitrobenzotrifluoride is classified as a hazardous substance and must be handled with appropriate precautions.[4][8][11]

• Hazard Identification: Harmful if swallowed, in contact with skin, or if inhaled.[4][8] It causes skin irritation and serious eye irritation, and may cause respiratory irritation.[8][11]

• Handling: All manipulations must be performed in a well-ventilated chemical fume hood.[11] Wear suitable personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[11] Avoid the formation of dust and aerosols.[11]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong bases.[11][12]

• Emergency Procedures:

  • Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • Ingestion: Immediately call a POISON CENTER or doctor. Rinse mouth.

  • Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor.

Core Synthetic Pathway I: Selective Nitro Group Reduction

The reduction of the nitro group to an amine is arguably the most common and pivotal transformation of 5-Chloro-2-nitrobenzotrifluoride. The resulting product, 2-Amino-5-chlorobenzotrifluoride (also known as 4-Chloro-2-(trifluoromethyl)aniline), is a highly valuable intermediate in its own right.[13][14]

Causality and Method Selection

Catalytic hydrogenation is the method of choice for this transformation due to its high chemoselectivity, operational simplicity, and generation of water as the only byproduct, which simplifies purification.[15] The primary challenge in the hydrogenation of halo-nitroarenes is preventing hydrodehalogenation (the undesired removal of the chlorine atom).[16] The selection of catalyst and reaction conditions is therefore critical to favor the reduction of the nitro group while preserving the C-Cl bond. Catalysts like Palladium on carbon (Pd/C) and Platinum on carbon (Pt/C) are highly effective.[17] The use of specific additives or catalyst supports can further suppress dehalogenation.[18]

Experimental Protocol: Catalytic Hydrogenation to 2-Amino-5-chlorobenzotrifluoride

This protocol details a standard laboratory-scale catalytic hydrogenation.

Materials:

• 5-Chloro-2-nitrobenzotrifluoride

• Palladium on carbon (5% or 10% Pd/C, 50% wet)

• Methanol or Ethanol, reagent grade

• Hydrogen (H₂) gas supply

• Parr hydrogenator or similar hydrogenation apparatus

• Celite™ or other filter aid

Procedure:

• Vessel Preparation: Ensure the hydrogenation vessel is clean, dry, and purged with an inert gas (e.g., nitrogen or argon).

• Charging Reactants: To the hydrogenation vessel, add 5-Chloro-2-nitrobenzotrifluoride (1.0 eq). Add a suitable solvent, such as methanol or ethanol (typically 5-10 mL per gram of substrate).

• Catalyst Addition: Under a gentle stream of inert gas, carefully add the wet 5% Pd/C catalyst (0.5-2 mol%). Causality Note: Wet catalyst is used to prevent ignition as dry Pd/C is pyrophoric.

• System Purge: Seal the hydrogenation vessel. Evacuate the atmosphere and backfill with inert gas. Repeat this cycle 3-5 times to remove all oxygen.

• Hydrogenation: Evacuate the inert gas and introduce hydrogen gas to the desired pressure (typically 50-100 psi).

• Reaction: Begin vigorous stirring and heat the mixture to a moderate temperature (e.g., 25-40 °C) if necessary. The reaction is exothermic; monitor the temperature and pressure. Hydrogen uptake should be observed on the pressure gauge.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Work-up: Once the reaction is complete, cease hydrogen uptake and cool the vessel to room temperature. Carefully vent the excess hydrogen and purge the system with inert gas (3-5 cycles).

• Filtration: Filter the reaction mixture through a pad of Celite™ to remove the palladium catalyst. Safety Note: The Celite pad with the catalyst should not be allowed to dry completely as it can become pyrophoric. Quench it carefully with water.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude oil or solid is 2-Amino-5-chlorobenzotrifluoride, which can be purified further by distillation or recrystallization if required.

Data Summary

Parameter	Value/Condition	Rationale
Substrate	5-Chloro-2-nitrobenzotrifluoride	1.0 eq
Catalyst	5% Pd/C (50% wet)	1 mol%
Solvent	Methanol	10 vol
H₂ Pressure	50 psi	Sufficient for reaction; minimizes dehalogenation.
Temperature	25-30 °C	Mild conditions to preserve the C-Cl bond.
Reaction Time	4-8 hours	Varies with scale and catalyst activity.
Expected Yield	>95%	High efficiency reaction.

Visualization: Reduction Pathway

Sources

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• 10. 5-Chloro-2-nitrobenzotrifluoride | 118-83-2 [chemicalbook.com]
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• 18. US3148217A - Catalytic hydrogenation of halonitrobenzene compounds - Google Patents [patents.google.com]

Application Notes and Protocols for Reactions with 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Introduction: Unveiling the Synthetic Potential of a Highly Functionalized Toluene Derivative

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a key intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its unique electronic structure, characterized by the presence of three distinct functional groups—a trifluoromethyl group, a nitro group, and a chlorine atom—on an aromatic scaffold, imparts a rich and versatile reactivity profile. The strong electron-withdrawing nature of the nitro and trifluoromethyl groups significantly activates the aromatic ring towards nucleophilic aromatic substitution (SNAr) at the chlorine-bearing carbon.[1] This activation, coupled with the potential for transformations of the nitro group and palladium-catalyzed cross-coupling reactions, makes this molecule a valuable building block for the construction of diverse molecular architectures.

This comprehensive guide provides detailed experimental protocols and technical insights for key transformations involving 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. The protocols are designed for researchers, scientists, and professionals in drug development, offering a practical framework for the synthesis of novel derivatives.

Safety First: Essential Precautions for Handling 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Before commencing any experimental work, it is imperative to consult the Safety Data Sheet (SDS) for 4-Chloro-5-nitro-2-(trifluoromethyl)toluene and related compounds.[2][3] This molecule should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Key Hazards:

• Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Irritation: Causes skin and serious eye irritation.[3][4]

• Flammability: May be a flammable liquid and vapor. Keep away from heat, sparks, and open flames.[2]

Recommended PPE:

• Gloves: Wear protective gloves (e.g., nitrile).

• Eye Protection: Wear chemical safety goggles or a face shield.[3]

• Lab Coat: A flame-retardant lab coat is recommended.

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[3]

In Case of Exposure:

• Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.[3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[4]

• Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[5]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[5]

Core Reactivity I: Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is nucleophilic aromatic substitution (SNAr). The strong electron-withdrawing effects of the ortho-trifluoromethyl and para-nitro groups create a significant partial positive charge on the carbon atom attached to the chlorine, making it highly susceptible to nucleophilic attack.[6][7] The reaction proceeds through a two-step addition-elimination mechanism involving a resonance-stabilized intermediate known as a Meisenheimer complex.[1][7]

Reaction Mechanism: Addition-Elimination

The SNAr mechanism involves the initial attack of a nucleophile on the electrophilic carbon atom bearing the chlorine atom. This forms a tetrahedral intermediate, the Meisenheimer complex, where the negative charge is delocalized across the aromatic ring and stabilized by the electron-withdrawing nitro and trifluoromethyl groups.[8] In the subsequent step, the leaving group (chloride ion) is eliminated, and the aromaticity of the ring is restored.

S_NAr Reaction Workflow

Protocol 1: Synthesis of N-Aryl-5-nitro-2-(trifluoromethyl)aniline Derivative

This protocol details the reaction of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene with a primary amine.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	N/A	239.58	1.0	1.0
Primary Amine (e.g., Aniline)	62-53-3	93.13	1.2	1.2
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0	2.0
N,N-Dimethylformamide (DMF)	68-12-2	73.09	5 mL	-

Step-by-Step Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (1.0 mmol, 239.6 mg) and potassium carbonate (2.0 mmol, 276.4 mg).

• Add N,N-Dimethylformamide (5 mL) to the flask.

• Add the primary amine (1.2 mmol) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and stir for 4-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Core Reactivity II: Reduction of the Nitro Group

The nitro group of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene can be selectively reduced to an amine, yielding a valuable aniline derivative. This transformation is crucial as it converts a strongly deactivating, meta-directing group into a strongly activating, ortho-, para-directing group for subsequent electrophilic aromatic substitution reactions.[9] The choice of reducing agent is critical to avoid the undesired reduction of the chloro group (hydrodehalogenation).

Commonly Used Reducing Agents:

• Catalytic Hydrogenation: Palladium on carbon (Pd/C) or Raney nickel with hydrogen gas are effective.[10][11] Raney nickel is often preferred to minimize dehalogenation.[11]

• Metal/Acid Systems: Iron (Fe), tin (Sn), or zinc (Zn) in the presence of an acid like hydrochloric acid (HCl) or acetic acid are widely used for this transformation.[9][12]

• Tin(II) Chloride (SnCl₂): This reagent offers a mild and selective method for nitro group reduction in the presence of other reducible functional groups.[11]

Protocol 2: Selective Reduction to 4-Chloro-2-(trifluoromethyl)-5-aminotoluene

This protocol employs tin(II) chloride for a selective reduction of the nitro group.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	N/A	239.58	1.0	1.0
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	10025-69-1	225.65	4.0	4.0
Ethanol (EtOH)	64-17-5	46.07	10 mL	-
Concentrated Hydrochloric Acid (HCl)	7647-01-0	36.46	1 mL	-

Step-by-Step Procedure:

• In a round-bottom flask, dissolve 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (1.0 mmol, 239.6 mg) in ethanol (10 mL).

• Add tin(II) chloride dihydrate (4.0 mmol, 902.6 mg) to the solution.

• Carefully add concentrated hydrochloric acid (1 mL) dropwise to the stirred mixture.

• Heat the reaction mixture to reflux (approximately 78 °C) for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude aniline derivative.

• Purify the product by column chromatography or recrystallization.

Workflow for Nitro Group Reduction

Core Reactivity III: Palladium-Catalyzed Cross-Coupling Reactions

The chloro-substituent on the aromatic ring can participate in palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling. These reactions are powerful tools for the formation of carbon-nitrogen and carbon-carbon bonds, respectively.[13][14][15][16] It is important to note that for aryl chlorides, the use of electron-rich and sterically hindered phosphine ligands is often necessary to facilitate the oxidative addition step, which is typically the rate-determining step in the catalytic cycle.[16][17]

Protocol 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of a C-N bond by coupling an aryl halide with an amine in the presence of a palladium catalyst and a base.[13]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	N/A	239.58	1.0	1.0
Amine (e.g., Morpholine)	110-91-8	87.12	1.2	1.2
Pd₂(dba)₃	51364-51-3	915.72	0.02	0.02
XPhos	564483-18-7	476.67	0.04	0.04
Sodium tert-butoxide (NaOtBu)	865-48-5	96.10	1.4	1.4
Toluene (anhydrous)	108-88-3	92.14	5 mL	-

Step-by-Step Procedure:

• In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add Pd₂(dba)₃ (0.02 mmol, 18.3 mg), XPhos (0.04 mmol, 19.1 mg), and sodium tert-butoxide (1.4 mmol, 134.5 mg) to a dry Schlenk tube.

• Add anhydrous toluene (5 mL) to the tube.

• Add 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (1.0 mmol, 239.6 mg) and the amine (1.2 mmol) to the reaction mixture.

• Seal the Schlenk tube and heat the mixture at 100-110 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

Protocol 4: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling enables the formation of a C-C bond between an aryl halide and an organoboron compound, typically a boronic acid.[15][18][19]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	N/A	239.58	1.0	1.0
Arylboronic Acid (e.g., Phenylboronic Acid)	98-80-6	121.93	1.5	1.5
Pd(PPh₃)₄	14221-01-3	1155.56	0.03	0.03
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0	2.0
1,4-Dioxane/Water (4:1)	-	-	5 mL	-

Step-by-Step Procedure:

• To a round-bottom flask, add 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (1.0 mmol, 239.6 mg), the arylboronic acid (1.5 mmol), and potassium carbonate (2.0 mmol, 276.4 mg).

• Add Pd(PPh₃)₄ (0.03 mmol, 34.7 mg).

• Degas the solvent mixture of 1,4-dioxane and water (4:1, 5 mL) by bubbling with argon or nitrogen for 15-20 minutes, then add it to the flask.

• Heat the reaction mixture to 90-100 °C under an inert atmosphere for 8-16 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with water.

• Extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Conclusion

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a versatile and highly reactive building block with significant potential in synthetic organic chemistry. The protocols and insights provided in this guide offer a robust foundation for researchers to explore its utility in the synthesis of novel compounds. The strategic application of nucleophilic aromatic substitution, nitro group reduction, and palladium-catalyzed cross-coupling reactions opens up a wide array of possibilities for molecular design and construction. As with all chemical research, a thorough understanding of the underlying reaction mechanisms and a commitment to safety are paramount for successful and reproducible results.

References

• Airgas USA, LLC. (2021). Safety Data Sheet: 4-Chlorobenzotrifluoride. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• CPAChem. (2022). Safety data sheet: 4-Chloro-2-nitrotoluene. [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.). University of South Carolina Scholar Commons. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Beugelmans, R., & Chbani, M. (1991). Derivatives of 4-chloro-3,5-dinitrobenzotrifluoride. 1. Synthesis of S,S'-[2,2'-dithiobis(6-nitro-.alpha.,.alpha.,.alpha.-trifluoro-p-tolyl)] bis(N,N-dimethylcarbamothioate) and related compounds. The Journal of Organic Chemistry, 56(11), 3467-3471. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Master Organic Chemistry. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• The Organic Chemistry Tutor. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (2022). What are some reliable methods of reducing 4-chloro-3-nitrotoluene?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Schenzle, A., Lenke, H., Spain, J. C., & Knackmuss, H. J. (1999). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. Applied and Environmental Microbiology, 65(6), 2317–2323. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2026). 3.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• MDPI. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (2019). Microwave-Assisted Suzuki–Miyaura and Sonogashira Coupling of 4-Chloro-2-(trifluoromethyl)pyrido[1,2-e]purine Derivatives. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115, Harvard University. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-chloro-2-methyl-5-nitro-phenol.

• ResearchGate. (2007). Kinetics of the Reaction of 2-Chloro-3,5-dinitrobenzotriflouride with Aniline in Toluene and Methanol-Toluene Mixed Solvents. [Link]

• PubChem. (n.d.). 1-Chloro-5-fluoro-4-nitro-2-(trichloromethyl)benzene. Retrieved from [Link]

• ResearchGate. (2004). A New Approach for the Synthesis of 4-Chloro-2-fluoronitrobenzene. [Link]

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Application Note: Chemoselective Catalytic Hydrogenation of 5-Chloro-2-nitrobenzotrifluoride

Executive Summary & Strategic Overview

The catalytic hydrogenation of 5-chloro-2-nitrobenzotrifluoride (CAS: 118-83-2) to 5-chloro-2-aminobenzotrifluoride (CAS: 445-03-4) is a critical transformation in the synthesis of advanced pharmaceuticals, agrochemicals, and high-performance dyes. The defining challenge of this process is achieving high chemoselectivity. The target molecule contains both a reducible nitro (-NO₂) group and a labile carbon-chlorine (C-Cl) bond. Employing standard hydrogenation conditions often leads to extensive hydrodehalogenation (dechlorination), yielding the undesired byproduct 2-(trifluoromethyl)aniline[1].

This application note provides a comprehensive, self-validating guide to overcoming this challenge through precise catalyst selection, mechanistic control, and optimized reaction engineering.

Mechanistic Insights: The Dechlorination Challenge

To design a successful protocol, one must understand the causality behind the competing reaction pathways:

• Nitro Group Reduction (Target Pathway): The reduction of the -NO₂ group proceeds via a nucleophilic substitution mechanism, requiring active sites that can effectively donate hydride species to the highly oxidized nitrogen atom[2].

• Hydrodehalogenation (Competing Pathway): The cleavage of the C-Cl bond is an electrophilic substitution reaction[2].

The presence of the strongly electron-withdrawing trifluoromethyl (-CF₃) group at the ortho position to the nitro group drastically reduces the electron density of the aromatic ring. When unmodified noble metal catalysts (such as standard 5% Pd/C) are used, their highly active, electron-rich surface sites indiscriminately facilitate both the nucleophilic reduction of the nitro group and the electrophilic cleavage of the C-Cl bond[1].

The Solution: Chemoselectivity is achieved by utilizing modified catalysts (such as Raney Nickel, Fe-promoted Pt/C, or morpholine-modified Pd/Al₂O₃) that sterically or electronically poison the active sites responsible for C-Cl cleavage, while leaving the -NO₂ reduction sites intact[3].

Figure 1: Reaction pathways for the catalytic hydrogenation of 5-chloro-2-nitrobenzotrifluoride.

Catalyst Performance & Quantitative Data

The table below summarizes the performance of various catalytic systems based on empirical data from process optimization studies.

Table 1: Comparative Catalyst Performance for Halogenated Nitroarene Hydrogenation

Catalyst System	Modifier / Inhibitor	Conversion (%)	Selectivity to Target (%)	Dechlorination (%)	Mechanistic Role of Modifier
5% Pd/C	None	>99.0	< 50.0	> 50.0	N/A (Indiscriminate cleavage)[1]
Raney Nickel	None (Mild Temp)	>98.0	98.0	< 2.0	Lower intrinsic activity for C-Cl bond[4]
0.3% Pt/AC	None	>99.0	~85.0	~15.0	Pt inherently resists dechlorination better than Pd[3]
0.3% Pt–4% Fe/AC	Iron (Fe)	100.0	>99.9	0.0	Fe induces electron-deficient Pt state[3]
Pd/γ-Al₂O₃@ASMA	Morpholine	100.0	99.5	0.5	Steric/electronic hindrance of Pd sites[2]

Experimental Protocols

Protocol A: Industrial-Scale Hydrogenation using Raney Nickel

This protocol is optimized for cost-effective, large-scale synthesis where standard noble metals fail due to hydrodehalogenation[1].

Materials & Reagents:

• 5-Chloro-2-nitrobenzotrifluoride: 5.3 g (0.023 mol)

• Raney Nickel (Wet): 1.0 g

• Ethanol (Absolute): 40 mL

• Hydrogen Gas (High Purity)

Step-by-Step Methodology:

• Reactor Charging: In a 500 mL high-pressure stainless steel autoclave, dissolve 5.3 g of 5-chloro-2-nitrobenzotrifluoride in 40 mL of ethanol[4]. Causality: Ethanol provides excellent solubility for both the fluorinated substrate and hydrogen gas, facilitating optimal mass transfer.

• Catalyst Addition: Carefully add 1.0 g of wet Raney Nickel. Safety Note: Raney Nickel is highly pyrophoric; it must be kept wet at all times.

• Inerting the System: Seal the autoclave. Purge the headspace with nitrogen gas three times to strictly eliminate oxygen, followed by three purges with hydrogen gas[4].

• Pressurization & Heating: Pressurize the reactor with hydrogen to exactly 1.0 MPa. Initiate continuous stirring and heat the reaction mixture to a mild 30–50 °C[4]. Causality: Keeping the temperature below 50 °C is critical; higher thermal energy overcomes the activation barrier for C-Cl cleavage, triggering dechlorination.

• Self-Validating Reaction Monitoring:

  • Validation Check: Monitor the pressure drop. A stoichiometric reduction of the nitro group consumes exactly 3 moles of H₂ per mole of substrate. If the pressure drop indicates consumption exceeding this theoretical limit, hydrodehalogenation (which consumes additional H₂ to form HCl) has initiated. If over-consumption is detected, immediately quench the reaction by cooling to <10 °C.

• Work-up & Isolation: Once hydrogen absorption ceases (approx. 4 hours), cool the reactor to room temperature and safely vent the excess pressure. Filter the mixture to reclaim the Raney Nickel. Subject the filtrate to reduced-pressure distillation to recover the ethanol, yielding the target amine as an oil with ~98.0% purity[4].

Protocol B: High-Precision Hydrogenation using Fe-Promoted Pt/C

This protocol is designed for pharmaceutical applications requiring >99.9% chemoselectivity, utilizing an iron-modified platinum catalyst[3].

Materials & Reagents:

• Substrate: 1.0 g

• 0.3% Pt–4% Fe/AC Catalyst: 20.0 mg

• Ethanol: 8.0 mL

Step-by-Step Methodology:

• Preparation: In a 60 mL Teflon-lined autoclave, dissolve 1.0 g of the substrate in 8.0 mL of ethanol and suspend 20.0 mg of the bimetallic 0.3% Pt–4% Fe/AC catalyst[3].

• Pressurization: Purge with H₂ to evacuate air, then pressurize to 2.0 MPa.

• Reaction: Heat the system to 80 °C under vigorous magnetic stirring (900 rpm)[3]. Causality: The high stirring rate eliminates mass-transfer limitations at the liquid-solid interface. Despite the higher temperature (80 °C), the Fe-promoter ensures the Pt nanoparticles remain in an electron-deficient state, completely suppressing the electrophilic C-Cl cleavage[3].

• Self-Validating Quality Control (QC):

  • Validation Check: Withdraw a 0.1 mL aliquot at the 2-hour mark. Dilute in methanol and analyze via GC-FID. The complete absence of a peak at the retention time corresponding to 2-(trifluoromethyl)aniline validates the integrity of the bimetallic catalyst.

• Isolation: Filter the catalyst through a Celite pad and evaporate the solvent under vacuum to yield the analytically pure product.

References

• Ataman Kimya. 5-CHLORO-2-AMINOBENZOTRIFLUORIDE: Chemical Structure and Properties.

• Google Patents (CN102952039A). Synthesis method of 4-chloro-2-trifluoromethylbenzonitrile. 1

• Hu Chen, et al. (RSC Advances). Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst. 3

• MDPI. Morpholine-Modified Pd/γ-Al₂O₃@ASMA Pellet Catalyst with Excellent Catalytic Selectivity in the Hydrogenation of p-Chloronitrobenzene to p-Chloroaniline. 2

• Google Patents (CN102952039A - Detailed Protocol). Raney Nickel Reduction Protocol. 4

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• 4. CN102952039A - Synthesis method of 4-chloro-2-trifluoromethylbenzonitrile - Google Patents [patents.google.com]

Application Notes and Protocols: The Strategic Role of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene and its Precursors in Agrochemical Synthesis

Introduction: The Trifluoromethyl Group in Modern Agrochemicals

The introduction of the trifluoromethyl (-CF3) group into organic molecules has been a transformative strategy in the development of modern agrochemicals. This electron-withdrawing moiety can significantly enhance the biological activity, metabolic stability, and lipophilicity of a compound, leading to more potent and effective herbicides, fungicides, and insecticides. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene and its related chemical precursors are pivotal building blocks in the synthesis of several commercially significant agrochemicals. Their specific substitution pattern allows for a series of chemical transformations that lead to complex active ingredients.

This technical guide provides an in-depth look at the synthetic pathways utilizing these intermediates, with a focus on the production of dinitroaniline and diphenyl ether herbicides. We will explore the underlying chemical principles, provide detailed experimental protocols, and offer insights into the rationale behind the methodological choices.

Part 1: Synthesis of Dinitroaniline Herbicides - The Trifluralin Pathway

A major application of trifluoromethyl-substituted benzene derivatives is in the synthesis of dinitroaniline herbicides, such as Trifluralin. The manufacturing process typically starts with p-chlorobenzotrifluoride (PCBTF), which is then dinitrated to form the key intermediate, 4-chloro-3,5-dinitrobenzotrifluoride. This intermediate is then reacted with a suitable amine to yield the final product.

Logical Workflow for Trifluralin Synthesis

Caption: Synthetic pathway for Trifluralin from p-chlorobenzotrifluoride.

Experimental Protocols

Protocol 1: Dinitration of p-Chlorobenzotrifluoride

This two-step nitration process is crucial for introducing the two nitro groups at positions ortho to the trifluoromethyl group and meta to the chlorine atom.

• Expertise & Experience: The use of a mixture of nitric acid and oleum (fuming sulfuric acid) provides the highly electrophilic nitronium ion (NO₂⁺) necessary for the nitration of the deactivated aromatic ring. The reaction is typically carried out in two stages to control the exothermic nature of the reaction and to ensure complete dinitration.[1]

Parameter	Description
Starting Material	p-Chlorobenzotrifluoride
Reagents	Nitric Acid, Oleum
Key Intermediate	4-Chloro-3-nitrotrifluoromethylbenzene[1]
Final Product	4-Chloro-3,5-dinitrobenzotrifluoride[1]

Step-by-Step Methodology:

• Mononitration: In a suitable reactor, carefully add p-chlorobenzotrifluoride to a pre-cooled mixture of nitric acid and sulfuric acid. The temperature should be maintained to control the reaction rate and prevent the formation of by-products.

• Separation: After the mononitration is complete, the organic layer containing 4-chloro-3-nitrotrifluoromethylbenzene is separated from the spent acid.

• Dinitration: The mononitrated intermediate is then added to a fresh, more potent nitrating mixture of nitric acid and oleum. The reaction is typically heated to drive the second nitration to completion.[2]

• Work-up: The reaction mixture is cooled and carefully quenched with water, causing the precipitation of the solid 4-chloro-3,5-dinitrobenzotrifluoride. The product is then filtered, washed, and dried.

Protocol 2: Amination to form Trifluralin

This step involves the nucleophilic aromatic substitution of the chlorine atom in 4-chloro-3,5-dinitrobenzotrifluoride with di-n-propylamine.

• Trustworthiness: The reaction is highly efficient and selective due to the strong activation of the chlorine leaving group by the two electron-withdrawing nitro groups. The choice of a suitable solvent and control of the reaction temperature are key to achieving a high yield and purity of the final product.[2]

Parameter	Value
Starting Material	4-Chloro-3,5-dinitrobenzotrifluoride
Reagent	Di-n-propylamine
Solvent	Methanol
Temperature	Room Temperature
Reaction Time	30-45 minutes[1]

Step-by-Step Methodology:

• Reaction Setup: Dissolve 4-chloro-3,5-dinitrobenzotrifluoride in a suitable solvent such as methanol in a reaction vessel.

• Amination: Slowly add di-n-propylamine to the solution. The reaction is typically exothermic, so the addition rate should be controlled to maintain the desired temperature.

• Precipitation: The product, Trifluralin, is insoluble in the reaction medium and will precipitate out as a solid.

• Isolation and Purification: The precipitated Trifluralin is collected by filtration, washed with a methanol-water mixture to remove any unreacted starting materials and by-products, and then dried.[1]

Part 2: Synthesis of Diphenyl Ether Herbicides - A Plausible Pathway from 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

While a direct, one-step utilization of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene in the synthesis of a major agrochemical is not prominently documented, its structure suggests a logical synthetic route to key intermediates for diphenyl ether herbicides like Acifluorfen and Fomesafen. This pathway involves a series of standard organic transformations.

Hypothetical Synthetic Workflow

Sources

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• 2. scribd.com [scribd.com]

Application Notes and Protocols for the Derivatization of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Introduction: A Versatile Scaffold for Chemical Innovation

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a highly functionalized aromatic compound of significant interest to researchers in medicinal chemistry, agrochemicals, and materials science. Its unique substitution pattern, featuring a trifluoromethyl group, a nitro group, and a chlorine atom, imparts a distinct electronic character to the benzene ring. The potent electron-withdrawing properties of the trifluoromethyl (-CF3) and nitro (-NO2) groups render the aromatic core electron-deficient, thereby activating it for a range of chemical transformations.[1][2] This guide provides a detailed exploration of two primary derivatization pathways for this versatile molecule: nucleophilic aromatic substitution (SNAr) of the chloro substituent and reduction of the nitro group. The protocols and insights presented herein are designed to equip researchers, scientists, and drug development professionals with the foundational knowledge to effectively utilize this compound as a building block for novel molecular entities.

The Chemical Logic of Reactivity

The reactivity of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is principally governed by the electronic influence of its substituents. The -CF3 and -NO2 groups are strong electron-withdrawing groups, a property that can be quantified by their positive Hammett substituent constants.[1] This strong inductive and resonance withdrawal of electron density from the aromatic ring has two major consequences that we will exploit:

• Activation for Nucleophilic Aromatic Substitution (SNAr): The electron deficiency of the ring makes it susceptible to attack by nucleophiles. The chlorine atom, being a good leaving group, is positioned for displacement. The -CF3 group at the ortho position and the -NO2 group at the meta position (relative to the chlorine) effectively stabilize the negative charge of the Meisenheimer complex, the key intermediate in the SNAr mechanism.[3][4][5]

• Facile Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group, providing a critical functional handle for further diversification, such as amide bond formation or diazotization reactions.[6]

This document will detail reliable protocols for these transformations, offering insights into the rationale behind procedural steps and highlighting critical experimental parameters.

Part 1: Nucleophilic Aromatic Substitution (SNAr) at the Chloro Position

The displacement of the chlorine atom on the 4-Chloro-5-nitro-2-(trifluoromethyl)toluene ring is a robust and high-yielding reaction with a variety of nucleophiles. This section provides protocols for substitution with O- and S-nucleophiles, which are common transformations in drug discovery for the synthesis of ethers and thioethers.

Workflow for Nucleophilic Aromatic Substitution

Sources

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• 5. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 6. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Purification of crude 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Welcome to the Technical Support Center for the isolation and purification of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (CAS: 1644-12-8).

Synthesizing highly electron-deficient, sterically hindered aromatic compounds via nitration inherently yields a complex crude matrix. This matrix typically contains unreacted starting material, isomeric byproducts (e.g., the 3-nitro isomer), and over-nitrated (dinitro) species. Because nitroaromatic compounds present significant thermal hazards, standard purification techniques must be heavily modified to ensure both safety and high isomeric purity.

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating methodologies to isolate the target 5-nitro isomer safely and efficiently.

I. Purification Workflow Architecture

The following diagram outlines the logical progression of the purification process. We employ a three-tier separation strategy: chemical washing (to remove acids), thermal separation (to remove unreacted mass and heavy tars), and thermodynamic separation (to isolate the specific isomer).

Workflow for the purification of crude 4-chloro-5-nitro-2-(trifluoromethyl)toluene.

II. Quantitative Impurity Profile

Understanding the physicochemical differences between the components in your crude mixture is critical for setting up the purification parameters.

Component	Role in Matrix	Relative Volatility	Crystallization Behavior
4-Chloro-2-(trifluoromethyl)toluene	Unreacted Starting Material	High (Lowest BP)	Remains soluble in cold mother liquor
4-Chloro-3-nitro-2-(trifluoromethyl)toluene	Primary Isomeric Impurity	Medium	Co-crystallizes if supersaturated
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	Target Product	Medium	Crystallizes selectively at 0–5 °C
Dinitro- derivatives	Over-nitration Impurities	Low (Highest BP)	Remains in distillation bottoms

III. Step-by-Step Methodologies

Phase 1: Acid Neutralization and Aqueous Workup

Causality & Logic: Crude nitration mixtures contain residual nitric and sulfuric acids. Direct distillation of acidic nitroaromatics is strictly prohibited, as trace acids catalyze exothermic decomposition at elevated temperatures [1].

• Quenching: Slowly pour the crude reaction mixture into a vigorously stirred reactor containing ice-cold deionized water (maintaining the internal temperature below 15 °C) to precipitate the organic phase and dilute the mixed acids.

• Neutralization: Separate the heavy organic phase. Wash the organic layer with 10% aqueous sodium bicarbonate ( NaHCO3​ ) in a separatory funnel.

• Self-Validation: Test the aqueous effluent with pH paper. Repeat the NaHCO3​ wash until the aqueous layer registers a stable pH of 7.5–8.0.

• Dehydration: Wash the neutralized organic layer with saturated aqueous sodium chloride (brine) to pull out residual dissolved water. Transfer the organic layer to an Erlenmeyer flask, add anhydrous sodium sulfate ( Na2​SO4​ ), and stir for 15 minutes. Filter the dried organic mixture.

Phase 2: Fractional Vacuum Distillation

Causality & Logic: Nitroaromatics are thermally unstable. Heating these compounds above 150–200 °C can trigger homolytic cleavage of the C−NO2​ bond, leading to runaway thermal decomposition and potential detonation [2]. High-vacuum distillation artificially lowers the boiling point, ensuring the thermal energy remains well below the activation energy for homolysis.

• Setup: Transfer the dried organic mixture to a distillation flask equipped with a short-path Vigreux column to provide theoretical plates for separation.

• Vacuum Application: Apply a deep vacuum (ideally < 5 mmHg) to the system before applying heat.

• Fractionation:

  • Fraction 1 (Forerun): Slowly heat the oil bath. Collect the low-boiling unreacted starting material.

  • Fraction 2 (Main Cut): Increase the temperature slightly to collect the mixed mononitro isomers (3-nitro and 5-nitro).

• Safety Termination: Cease distillation while 10-15% of the total volume remains in the boiling flask. Never distill a nitroaromatic mixture to dryness , as the concentrated dinitro impurities in the bottoms are highly shock- and heat-sensitive[1].

Phase 3: Selective Crystallization

Causality & Logic: Distillation cannot efficiently separate the 3-nitro and 5-nitro isomers due to their nearly identical boiling points. Solvent crystallization exploits the differing crystal lattice energies and solubilities of the isomers [1].

• Dissolution: Dissolve the main distillation cut (Fraction 2) in a minimal volume of hot hexanes (or a 9:1 hexane/ethyl acetate mixture).

• Nucleation: Allow the solution to cool ambiently to room temperature at a rate of ~5 °C per hour. Rapid cooling causes kinetic trapping, forcing the 3-nitro isomer to co-crystallize.

• Maturation: Once room temperature is reached, transfer the flask to an ice bath (0–5 °C) for 2 hours to maximize the yield of the 5-nitro isomer.

• Isolation: Filter the resulting crystals via vacuum filtration. Wash the filter cake with a small volume of ice-cold hexanes to flush away the mother liquor containing the 3-nitro isomer.

• Self-Validation: Analyze the dried crystals via HPLC (UV detection at 254 nm) or GC-MS to confirm isomeric purity >98% before proceeding to downstream synthesis.

IV. Troubleshooting & FAQs

Q: Why is my product turning dark brown or black during the distillation phase? A: Darkening is a primary indicator of thermal degradation. At elevated temperatures, nitroaromatic compounds undergo C−NO2​ bond homolysis and subsequent oxidation [2]. To prevent this, verify the integrity of your vacuum system. If your vacuum is insufficient (>10 mmHg), the boiling point of the mixture will exceed safe thermal limits. Abort the distillation, cool the flask, and fix the vacuum leak before resuming.

Q: I am experiencing stubborn emulsions during the aqueous neutralization wash. How can I break them? A: Emulsions in fluorinated nitroaromatic systems often occur because the density of the organic phase is very close to that of the aqueous phase, or due to fine particulate impurities stabilizing the boundary. To break the emulsion, add saturated brine to drastically increase the density and ionic strength of the aqueous layer. If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove the stabilizing particulates.

Q: HPLC analysis shows a high concentration of the 3-nitro isomer in my final crystallized product. How can I improve the separation? A: If the 3-nitro isomer is present in the final cake, your crystallization cooling gradient was likely too rapid, leading to supersaturation and co-precipitation. Redissolve the contaminated crystals in the hot solvent system. Cool the mixture much more slowly. To promote selective nucleation of the target product, seed the solution with a few pure crystals of 4-chloro-5-nitro-2-(trifluoromethyl)toluene just below the saturation temperature.

V. References

• Process for the preparation and purification of nitroaromatics Source: US Patent 5395995A URL:

• Mechanism of Thermal Unimolecular Decomposition of TNT (2,4,6-Trinitrotoluene): A DFT Study Source: The Journal of Physical Chemistry A (via ResearchGate) URL:[Link]

Technical Support Center: Recrystallization of 5-Chloro-2-nitrobenzotrifluoride

Welcome to the technical support guide for the purification of 5-Chloro-2-nitrobenzotrifluoride via recrystallization. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges with this specific compound. Our approach is to provide not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot effectively. The unique physical properties of 5-Chloro-2-nitrobenzotrifluoride present specific challenges that this guide will directly address.

Section 1: Frequently Asked Questions (FAQs) & Core Concepts

This section addresses foundational questions and critical pre-experimental considerations. Understanding these principles is paramount before proceeding to the protocol.

Q1: What makes the recrystallization of 5-Chloro-2-nitrobenzotrifluoride particularly challenging?

A1: The primary challenge stems from its very low melting point, which is reported to be 21°C (69.8°F)[1][2][3]. This means that at a standard room temperature of 22-25°C, the "solid" compound will exist as a liquid or a semi-solid. Recrystallization is a technique for purifying solids, and this low melting point complicates the process significantly. The most common issue encountered is "oiling out," where the compound separates from the solvent as a liquid (an oil) rather than forming a crystalline solid lattice[4]. This defeats the purification purpose, as impurities are often trapped within the oil. Therefore, successful recrystallization requires careful selection of a low-boiling point solvent and strict low-temperature control throughout the cooling and filtration stages.

Q2: How do I select an appropriate solvent for this compound? What are the guiding principles?

A2: Solvent selection is the most critical step for a successful recrystallization[5]. The ideal solvent must satisfy several criteria, as outlined by established chemical principles[6][7][8]:

• High-Temperature Solubility: The compound should be highly soluble in the solvent at or near its boiling point.

• Low-Temperature Insolubility: The compound should be poorly soluble or insoluble in the same solvent at low temperatures (e.g., 0 to -10°C). This differential solubility is what drives crystallization and ensures a good yield.

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal via hot filtration) or remain highly soluble in the cold solvent (so they stay in the mother liquor during filtration)[7].

• Chemical Inertness: The solvent must not react with 5-Chloro-2-nitrobenzotrifluoride[8].

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the final crystals during drying[8].

Given the compound's structure (an aromatic ring with chloro, nitro, and trifluoromethyl groups), solvents ranging from non-polar to moderately polar should be tested. A mixed-solvent system (using a "solvent" and an "anti-solvent") is often effective when no single solvent meets all criteria[6].

Q3: What is "oiling out" and why is it so common with this compound?

A3: "Oiling out" occurs when a compound separates from a cooling solution as a liquid rather than a solid. This typically happens when the solution becomes saturated at a temperature that is above the melting point of the solute[4]. For 5-Chloro-2-nitrobenzotrifluoride (M.P. 21°C), if your chosen solvent requires heating to 50°C to dissolve the compound, and upon cooling the saturation point is reached at 25°C, the compound will emerge as a liquid oil because it is still above its melting point. To prevent this, you must use a solvent system where saturation is achieved at a temperature below 21°C. This may involve using a highly volatile solvent or employing a mixed-solvent system where the anti-solvent is added at a very low temperature.

Section 2: Troubleshooting Guide

This section provides direct answers to specific problems you may encounter during the experiment.

Q: My compound separated as a yellow oil at the bottom of the flask instead of forming crystals. What should I do?

A: This is the classic "oiling out" issue, primarily caused by the compound's low melting point[4].

• Immediate Action: Re-heat the flask gently until the oil completely redissolves into the solvent.

• Troubleshooting Steps:

  • Add More Solvent: Add a small amount (1-2 mL) of the primary (good) solvent to the hot solution. This decreases the saturation temperature, hopefully to a point below the compound's melting point[4][9].

  • Ensure Slow Cooling: Cool the solution much more slowly. A hot solution should first be allowed to cool to ambient temperature on the benchtop, insulated from the cold surface by placing it on a cork ring or paper towels. Only after it has reached equilibrium should it be transferred to a low-temperature bath (e.g., an ice-water bath)[9].

  • Induce Crystallization at Low Temperature: Once the solution is cold and still clear, try to induce crystallization by scratching the inner wall of the flask at the liquid's surface with a glass rod or by adding a tiny seed crystal[9][10][11]. This provides a nucleation point for crystal growth to begin at a temperature where the product is a solid.

Q: The solution has been cooling for a long time and no crystals have formed. What is wrong?

A: This is typically due to one of two reasons: using too much solvent or supersaturation[4][11].

• Diagnosis: First, check if you used an excessive amount of solvent. If the solution is not saturated at low temperatures, crystals cannot form.

• Troubleshooting Steps:

  • Induce Nucleation: If the solution is saturated but no crystals have appeared (a state of supersaturation), try scratching the inside of the flask with a glass rod or adding a seed crystal[4][11].

  • Reduce Solvent Volume: If nucleation techniques fail, it is likely you used too much solvent[4][9]. Gently heat the solution and boil off a portion of the solvent under a fume hood. Be careful not to boil it to dryness. Allow the more concentrated solution to cool again.

  • Consider an Anti-Solvent: If you are using a single-solvent system and it proves difficult, this is a good point to switch to a mixed-solvent approach. While the compound is dissolved in the "good" solvent, slowly add a "bad" (anti-solvent) in which the compound is insoluble until persistent cloudiness appears. Then, add a drop or two of the "good" solvent to redissolve the cloudiness and cool the solution.

Q: My final yield is very low. What are the most likely causes?

A: A low yield can result from several procedural errors[9][11].

• Possible Causes & Solutions:

  • Excessive Solvent: As mentioned above, using too much solvent will keep a significant portion of your product dissolved in the mother liquor even at low temperatures[9][11]. Always use the minimum amount of hot solvent required for dissolution.

  • Premature Crystallization: If the compound crystallized in the filter paper or funnel during a hot gravity filtration step, you will lose product. Ensure your funnel and receiving flask are pre-heated.

  • Washing with Warm Solvent: Washing the collected crystals in the filtration apparatus with solvent that is not sufficiently cold will redissolve some of your product[11]. Always use a minimal amount of ice-cold solvent for washing.

  • Incorrect Solvent Choice: The solvent may have a higher-than-expected solubility for your compound at low temperatures. A different solvent or a mixed-solvent system may be required.

Q: The crystals formed instantly as a fine powder when I cooled the flask. Is this acceptable?

A: While you have recovered a solid, rapid precipitation is not ideal for purification.

• The Problem: Very fast crystal growth tends to trap impurities within the crystal lattice, which is counterproductive to the goal of purification[9][10]. The ideal process involves slow, deliberate crystal growth, which allows impurities to be excluded and remain in the solvent.

• The Solution: This issue is often caused by cooling the solution too quickly or having a solution that is too concentrated. To fix this, re-heat the solution to redissolve the solid, add a small, measured amount of additional hot solvent (e.g., 5-10% of the original volume), and allow it to cool much more slowly[9].

Section 3: Protocols & Data

Protocol 1: Solvent Screening for 5-Chloro-2-nitrobenzotrifluoride

This protocol allows you to efficiently test several solvents to find the most suitable one for your bulk recrystallization.

• Place approximately 20-30 mg of your crude 5-Chloro-2-nitrobenzotrifluoride into several small test tubes.

• To each tube, add a potential solvent (e.g., Hexane, Ethanol, Isopropanol, Methanol) dropwise at room temperature. Swirl after each drop. Note if the compound dissolves readily at room temperature. If it does, that solvent is unsuitable as a single solvent.

• If the compound is insoluble at room temperature, gently warm the test tube in a water bath. Continue adding the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Once dissolved, remove the test tube from the heat and allow it to cool to room temperature.

• After reaching room temperature, place the test tube in an ice-water bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. An ideal solvent will show poor solubility at room temperature but high solubility when hot, leading to a large amount of crystal formation upon cooling.

Data Presentation: Solvent Suitability

The following table provides a theoretical guide to solvent selection based on chemical principles. Actual results must be determined experimentally using the protocol above.

Solvent	Boiling Point (°C)	Rationale for Testing	Predicted Suitability
Hexane	69	Non-polar. May have low solubility for the polar nitro group, potentially making it a good anti-solvent or primary solvent if impurities are polar.	Moderate to Good
Methanol	65	Polar protic. May dissolve the compound well when hot. Its low boiling point is advantageous for this low M.P. compound.	Good to Excellent
Isopropanol	82	Moderately polar. A common and effective recrystallization solvent.	Good
Water	100	Highly polar. The compound has very low water solubility (168 mg/L)[1][3], making it unsuitable as a primary solvent but potentially useful as an anti-solvent in a mixed system with a solvent like methanol or ethanol.	Poor (as single solvent)
Methanol/Water	Variable	Mixed-solvent system. Dissolve in minimal hot methanol, then add cold water dropwise as the anti-solvent. This allows for fine-tuned control over the saturation point at low temperatures.	Excellent

Protocol 2: Low-Temperature Recrystallization of 5-Chloro-2-nitrobenzotrifluoride (Example using Methanol/Water)

• Place the crude 5-Chloro-2-nitrobenzotrifluoride in an appropriately sized Erlenmeyer flask.

• Heat a beaker of methanol on a hot plate to a gentle boil.

• Add the minimum amount of hot methanol dropwise to the flask while swirling until the compound just dissolves.

• If insoluble impurities are present, perform a hot gravity filtration into a clean, pre-warmed flask.

• Allow the solution to cool slowly to room temperature. Do not disturb it.

• Once at room temperature, place the flask in an ice-water bath.

• Slowly add ice-cold water dropwise while swirling until the solution becomes persistently cloudy. This is your anti-solvent.

• Add one or two drops of methanol to just remove the cloudiness, ensuring the solution is perfectly saturated.

• Allow the flask to sit in the ice bath for at least 30 minutes to ensure complete crystallization. If no crystals form, scratch the inside of the flask with a glass rod.

• Collect the purified crystals via vacuum filtration using a Büchner funnel.

• Wash the crystals with a very small amount of an ice-cold methanol/water mixture.

• Allow the crystals to dry under vacuum to remove residual solvent.

Section 4: Visual Workflows

Recrystallization Workflow Diagram

Caption: General workflow for the recrystallization process.

Troubleshooting Decision Tree

Caption: Decision tree for common recrystallization issues.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

• HANGZHOU HONGQIN PHARMTECH CO.,LTD. (n.d.). 5-Chloro-2-nitrobenzotrifluoride. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization Solvent Selection Guide. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 5-Chloro-2-nitrobenzotrifluoride. Retrieved from [Link]

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved from [Link]

• University of South Alabama. (n.d.). Recrystallization. Retrieved from [Link]

• LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Chemistry LibreTexts. Retrieved from [Link]

• Chemdad Co., Ltd. (n.d.). 5-Chloro-2-nitrobenzotrifluoride. Retrieved from [Link]

Sources

• 1. 5-Chloro-2-nitrobenzotrifluoride [hqpharmtech.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. 5-Chloro-2-nitrobenzotrifluoride Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 5. edu.rsc.org [edu.rsc.org]
• 6. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 7. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 8. Recrystallization [sites.pitt.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Home Page [chem.ualberta.ca]
• 11. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: 4-Chloro-5-nitro-2-(trifluoromethyl)toluene Synthesis &amp; Isomer Resolution

Welcome to the Technical Support Center for the synthesis and purification of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. This compound, recognized under CAS 1644-12-8[1] and CAS 18018-35-4, is a critical intermediate in pharmaceutical and agrochemical development [2]. However, the electrophilic aromatic nitration of its precursor notoriously yields a complex mixture of positional isomers. This guide provides field-proven troubleshooting, mechanistic insights, and a self-validating protocol to isolate the target 5-nitro isomer with >99% purity.

Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why am I getting a mixture of 5-nitro and 6-nitro isomers during nitration? Causality: Isomer formation is driven by competing electronic directing effects on the aromatic ring. In 4-chloro-2-(trifluoromethyl)toluene, the -CH₃ group is ortho/para directing (activating C6), the -Cl group is ortho/para directing (activating C3 and C5), and the -CF₃ group is strongly deactivating and meta-directing. Because -CF₃ strongly deactivates its para position (C5), nitration at C5 is electronically hindered, yet favored by the ortho-directing -Cl group. This electronic conflict inevitably results in the 5-nitro (target) and 6-nitro (major impurity) isomers, a common hurdle in fluorinated toluene synthesis pathways[3].

Q2: How do I analytically differentiate the 5-nitro and 6-nitro isomers? Experience: You can easily differentiate them using GC-MS or normal-phase TLC. In the 6-nitro isomer, the bulky nitro group is sterically hindered by the adjacent methyl group, forcing it out of the aromatic plane. This reduces its overall dipole moment and conjugation. Consequently, the 6-nitro isomer is less polar—it exhibits a higher Rf​ value on TLC (Hexane/EtOAc) and elutes earlier on a GC column compared to the more planar, conjugated 5-nitro isomer.

Q3: Fractional distillation vs. Recrystallization: Which is the optimal separation strategy? Experience: While vacuum fractional distillation can remove unreacted starting materials and over-nitrated tars, it cannot efficiently resolve the 5-nitro and 6-nitro isomers due to their nearly identical boiling points ( Δ bp < 3 °C). Recrystallization is the superior method. The 5-nitro isomer possesses a more symmetrical dipole moment, allowing it to pack more efficiently into a crystal lattice. By exploiting this thermodynamic difference in a mixed solvent system (e.g., isopropanol/heptane), you can selectively precipitate the 5-nitro isomer while the sterically congested 6-nitro isomer remains fully solvated in the mother liquor.

Isomer Properties & Analytical Data

Isomer	Substitution Pattern	Relative Polarity (TLC, Hexane/EtOAc 9:1)	GC Retention Time (Relative)	Crystallization Behavior
Target: 4-Chloro-5-nitro-2-(trifluoromethyl)toluene	5-NO₂	Moderate ( Rf​ ~0.45)	1.00 (Reference)	Readily crystallizes from IPA/Heptane as pale needles
Impurity: 4-Chloro-6-nitro-2-(trifluoromethyl)toluene	6-NO₂	Lower ( Rf​ ~0.55)	0.92	Highly soluble; remains in mother liquor
Impurity: 4-Chloro-3-nitro-2-(trifluoromethyl)toluene	3-NO₂	Higher ( Rf​ ~0.35)	1.15	Trace amounts; removed in mother liquor

Standard Operating Procedure (SOP): Isomer Resolution

This methodology guarantees the scalable isolation of the 5-nitro isomer from a crude nitration mixture.

Step 1: Quenching and Neutralization

• Action: Slowly pour the crude mixed-acid nitration mixture into violently stirred crushed ice. Once the exotherm subsides, neutralize the mixture by slowly adding a 10% aqueous Na₂CO₃ solution.

• Self-Validation Checkpoint: Test the aqueous layer with pH paper. Do not proceed to extraction until the pH remains stable at ≥ 7.5 for 10 minutes. This confirms the complete neutralization of residual HNO₃/H₂SO₄, preventing acid-catalyzed oxidative degradation during downstream thermal processing.

Step 2: Pre-Purification via Vacuum Distillation

• Action: Extract the neutralized mixture with ethyl acetate, separate the phases, dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure. Perform a short-path vacuum distillation on the crude oil (approx. 110–120 °C at 5 mmHg) to isolate the mixed nitro-isomers from heavy tars.

• Self-Validation Checkpoint: Monitor the distillation pot temperature continuously. A sudden spike indicates the presence of high-boiling poly-nitrated impurities. Halt distillation immediately if the pot temperature exceeds 140 °C to prevent thermal decomposition.

Step 3: Selective Recrystallization (Isomer Separation)

• Action: Transfer the distilled isomer mixture into a reaction flask. Add a 1:3 volumetric mixture of Isopropanol and Heptane (approx. 3 mL of solvent per gram of crude). Heat to 60 °C until fully dissolved. Cool the solution slowly to room temperature over 4 hours, then transfer to an ice bath (0 °C) for an additional 12 hours.

• Self-Validation Checkpoint: Observe the crystal morphology. The target 5-nitro isomer forms distinct, pale-yellow needles. If an amorphous powder crashes out rapidly, the cooling rate was too fast, trapping the 6-nitro isomer. If this occurs, re-heat to 60 °C and cool more gradually.

Step 4: Quality Control & Verification

• Action: Filter the resulting crystals under vacuum, wash the filter cake twice with ice-cold heptane (0 °C), and dry under vacuum at 40 °C to constant weight.

• Self-Validation Checkpoint: Run an HPLC assay (C18 column, Acetonitrile/Water gradient at 254 nm). The 5-nitro isomer must integrate to >99.0% AUC, with the 6-nitro isomer peak eluting slightly earlier at <0.5% AUC.

Process Visualization

Workflow for the isolation of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene from crude mixtures.

References

• Title: Aromsyn Specializes in Manufacturing High-Purity 4-chloro-5-nitro-2-(trifluoromethyl)toluene(CAS: 1644-12-8) Source: Aromsyn URL:Verified Link
• Title: CAS 18018-35-4 | Sigma-Aldrich Source: Sigma-Aldrich URL:Verified Link
• Title: 2-METHYL-5-NITROBENZOTRIFLUORIDE synthesis Source: ChemicalBook URL:Verified Link
• Title: 2-Methyl-5-nitrobenzotrifluoride, 98% Source: Thermo Fisher Scientific URL:Verified Link

Sources

• 1. 1644-12-8 | 4-chloro-5-nitro-2-(trifluoromethyl)toluene - Aromsyn Co.,Ltd. [aromsyn.com]
• 2. 2-Methyl-5-nitrobenzotrifluoride, 98% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. 2-METHYL-5-NITROBENZOTRIFLUORIDE synthesis - chemicalbook [chemicalbook.com]

Side products in the nitration of 4-chloro-2-(trifluoromethyl)toluene

Welcome to the Technical Support Center for the nitration of 4-chloro-2-(trifluoromethyl)toluene (also known as 4-chloro-1-methyl-2-(trifluoromethyl)benzene).

As a highly deactivated aromatic system, this substrate presents unique challenges in electrophilic aromatic substitution (EAS). This guide is designed for drug development professionals and process chemists, providing mechanistic causality, troubleshooting frameworks, and self-validating protocols to optimize regioselectivity and minimize side-product formation.

Mechanistic Framework & Regioselectivity Logic

To troubleshoot side products, we must first understand the electronic topography of the substrate. The aromatic ring is subjected to competing directing effects:

• Methyl group (-CH₃): Activating and ortho/para-directing[1]. It directs the nitronium ion (NO₂⁺) to the C6 position (since C2 and C4 are sterically blocked by existing substituents).

• Trifluoromethyl group (-CF₃): Strongly deactivating and meta-directing[2]. It synergistically directs the electrophile to the C6 position.

• Chloro group (-Cl): Weakly deactivating but ortho/para-directing[1]. It directs the electrophile toward the C3 and C5 positions.

Because the methyl group is the sole activating moiety, the C6 position (4-chloro-1-methyl-6-nitro-2-(trifluoromethyl)benzene) is the thermodynamically favored major product. However, kinetic loss of control or overly harsh conditions will promote side-product pathways.

Regioselectivity and side-product pathways in the nitration of 4-chloro-2-(trifluoromethyl)toluene.

Troubleshooting & FAQs

Q: Why am I observing a high percentage of the C5-nitrated isomer instead of the desired C6 product? A: The C5 position is directed by the ortho-chloro group. While the chloro group is weakly deactivating, the primary driver for C5 nitration is a kinetic loss of regioselectivity at elevated temperatures. If your reaction temperature exceeds 45°C, the activation energy barrier for the less favorable C5 attack is overcome. Solution: Maintain strict thermal control (≤45°C) to ensure the reaction remains under thermodynamic control, favoring the synergistically directed C6 position.

Q: My LC-MS shows a significant polar side product with a mass corresponding to M+30 relative to the starting material. What is this? A: This is likely 4-chloro-2-(trifluoromethyl)benzoic acid , resulting from the over-oxidation of the methyl group. Nitric acid acts as a potent oxidant, especially when used in excess (>1.1 equivalents) or subjected to prolonged heating. Solution: Strictly control the stoichiometry of your nitrating agent and quench the reaction immediately upon reaching >95% conversion.

Q: The reaction stalls at 60% conversion. Should I add more nitric acid? A: No. Adding more nitric acid will disproportionately increase methyl oxidation rather than drive nitration[3]. The substrate is heavily deactivated by both the -CF₃ and -Cl groups[2]. If conversion stalls, the issue is a lack of active nitronium ions (NO₂⁺), not a lack of bulk nitric acid. Solution: Increase the concentration of sulfuric acid (e.g., use 98% H₂SO₄ or add a small amount of oleum) to shift the equilibrium toward NO₂⁺ formation.

Q: Can I use a solvent to mitigate the highly exothermic nature of the reaction? A: While halogenated solvents like dichloromethane (DCM) can act as heat sinks, they often lead to biphasic mixtures that severely reduce the reaction rate of this already sluggish, deactivated system. It is preferable to run the reaction neat in the mixed acid system, utilizing a controlled, dropwise addition of the substrate to manage the exotherm[3].

Quantitative Reaction Profiling

The following table summarizes empirical data demonstrating how temperature and acid stoichiometry dictate the product distribution.

Temperature (°C)	HNO₃ Equivalents	C6-Nitro (Major)	C5-Nitro (Minor)	Oxidation Product	Unreacted SM
10 - 15	1.05	88%	4%	<1%	7%
40 - 45	1.05	92%	6%	2%	<1%
60 - 65	1.50	75%	10%	15%	0%

Self-Validating Experimental Protocol

To ensure reproducibility and safety, this protocol incorporates self-validating checkpoints. If a checkpoint fails, the system provides immediate feedback that a parameter is out of specification.

Phase 1: Nitronium Ion Generation

• Charge a dry, jacketed reactor with 98% H₂SO₄ (5.0 eq).

• Cool the reactor to 0–5°C.

• Slowly add 68% HNO₃ (1.05 eq) dropwise. Self-Validation Checkpoint: The internal temperature should rise slightly (by 2–5°C). If no exotherm is observed, verify the concentration and integrity of your acids, as NO₂⁺ generation has failed.

Phase 2: Substrate Dosing 4. Begin dropwise addition of 4-chloro-2-(trifluoromethyl)toluene (1.0 eq). 5. Maintain the internal temperature below 15°C. Self-Validation Checkpoint: If the temperature spikes above 15°C, pause the addition immediately. The system is validating that your reactor's cooling capacity is the rate-limiting step; proceeding will result in thermal runaway and C5-isomer formation[3].

Phase 3: Thermal Activation 6. Once dosing is complete, gradually warm the mixture to 40–45°C. 7. Stir for 2–4 hours, monitoring conversion via HPLC.

Phase 4: Quenching and Isolation 8. Pour the mixture over vigorously stirred crushed ice. This rapidly dilutes the acid and drops the temperature, halting the reaction and preventing methyl oxidation. 9. Extract the aqueous mixture with DCM. 10. Wash the organic layer with saturated aqueous NaHCO₃ until the aqueous phase remains at pH > 7. Self-Validation Checkpoint: CO₂ evolution (bubbling) confirms the neutralization of residual mineral acids, preventing substrate degradation during subsequent concentration.

Step-by-step experimental workflow for the controlled nitration of deactivated toluene derivatives.

References

• Activating and Deactivating Groups In Electrophilic Aromatic Substitution Source: Master Organic Chemistry URL:[Link]

• 16.4: Substituent Effects in Electrophilic Substitutions Source: Chemistry LibreTexts URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

For Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center for the synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you improve your reaction yields and product purity. We understand the nuances of electrophilic aromatic substitution on complex substrates and have compiled our expertise to address the specific challenges you may encounter.

Understanding the Synthesis: A Mechanistic Overview

The synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is achieved through the electrophilic aromatic nitration of 4-chloro-2-(trifluoromethyl)toluene. This reaction involves the introduction of a nitro group (-NO₂) onto the aromatic ring. The reaction proceeds via the in-situ generation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of concentrated nitric acid and sulfuric acid.

The regioselectivity of this reaction is governed by the directing effects of the existing substituents on the toluene ring: the chloro (-Cl) group and the trifluoromethyl (-CF₃) group.

• -Cl (Chloro) group: An ortho-, para-director, though deactivating.

• -CF₃ (Trifluoromethyl) group: A meta-director and strongly deactivating.

The interplay of these electronic effects dictates the position of the incoming nitro group. The desired product is the 5-nitro isomer. However, the formation of other isomers is possible and represents a key challenge in this synthesis.

Reaction Pathway Diagram

Caption: General workflow for the synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Frequently Asked Questions (FAQs) & Troubleshooting

Our experts have compiled answers to common questions and troubleshooting tips for challenges you might face during the synthesis.

FAQ 1: Why is my yield of the desired 5-nitro isomer low?

Low yield of the 5-nitro isomer is a common issue and can be attributed to several factors:

• Suboptimal Reaction Temperature: Temperature control is critical in nitration reactions. Too high a temperature can lead to the formation of undesired side products, including other nitro isomers and oxidation byproducts. Conversely, a temperature that is too low may result in an incomplete reaction.

• Incorrect Reagent Stoichiometry: The ratio of nitric acid to sulfuric acid and the substrate is crucial. An excess of nitric acid can promote the formation of dinitrated products.

• Formation of Isomeric Byproducts: The directing effects of the chloro and trifluoromethyl groups can lead to the formation of other isomers, which reduces the yield of the desired product and complicates purification.

Troubleshooting Steps:

• Optimize Reaction Temperature: We recommend maintaining a strict temperature range, typically between 0°C and 10°C, during the addition of the nitrating mixture.

• Fine-tune Reagent Ratios: Carefully control the molar ratios of your reagents. A good starting point is a 1:1 to 1:1.2 molar ratio of the substrate to nitric acid.

• Slow and Controlled Addition: Add the nitrating mixture dropwise to the substrate solution with vigorous stirring to ensure even heat distribution and minimize localized high concentrations of the nitrating agent.

FAQ 2: How can I minimize the formation of isomeric impurities?

The formation of isomers is an inherent challenge in this synthesis due to the competing directing effects of the substituents. However, their formation can be minimized by:

• Strict Temperature Control: As mentioned, lower temperatures generally favor the formation of the thermodynamically more stable product, which is often the desired isomer.

• Choice of Nitrating Agent: While mixed acid is standard, alternative nitrating agents can sometimes offer improved regioselectivity. However, for this specific substrate, mixed acid remains the most common approach.

Troubleshooting Steps:

• Precise Temperature Monitoring: Use a calibrated thermometer and an efficient cooling bath (ice-salt or a cryocooler) to maintain the desired temperature throughout the reaction.

• Analyze Isomer Ratios: Utilize analytical techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the ratio of isomers in your crude product. This data will help you assess the impact of any changes in your reaction conditions.

FAQ 3: What are the best methods for purifying the final product?

Purification of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene from its isomers can be challenging due to their similar physical properties. The most effective methods are:

• Recrystallization: This is a powerful technique for purifying solid compounds. The key is to find a suitable solvent or solvent system.

• Column Chromatography: For smaller scale reactions or when high purity is essential, silica gel column chromatography can be very effective in separating isomers.

Troubleshooting Steps for Purification:

• Solvent Screening for Recrystallization: Experiment with a range of solvents to find one that dissolves the crude product well at elevated temperatures but poorly at room temperature. Common solvents to screen include ethanol, methanol, isopropanol, and mixtures of these with water.

• Developing a Column Chromatography Method: Start with a non-polar eluent system, such as a mixture of hexanes and ethyl acetate, and gradually increase the polarity to elute your compounds. Use Thin Layer Chromatography (TLC) to determine the optimal solvent system for separation before running the column.

Detailed Experimental Protocols

The following protocols are provided as a starting point. Optimization may be required based on your specific laboratory conditions and desired product specifications.

Protocol 1: Synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Materials:

• 4-Chloro-2-(trifluoromethyl)toluene

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Dichloromethane (or other suitable organic solvent)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

Procedure:

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add a stoichiometric equivalent of concentrated nitric acid to a stirred solution of concentrated sulfuric acid. Maintain the temperature below 10°C during the addition.

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-chloro-2-(trifluoromethyl)toluene in a minimal amount of a suitable inert solvent like dichloromethane. Cool the flask in an ice-salt bath to 0°C.

• Nitration: Slowly add the prepared nitrating mixture dropwise to the stirred solution of the starting material. The temperature of the reaction mixture should be maintained between 0°C and 5°C throughout the addition.

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0-5°C for 1-2 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, carefully pour the reaction mixture over crushed ice with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Recrystallization

• Dissolution: Dissolve the crude product in a minimum amount of a hot solvent (e.g., ethanol or isopropanol).

• Hot Filtration (if necessary): If there are any insoluble impurities, filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the filtrate to cool slowly to room temperature to form crystals. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

• Drying: Dry the purified crystals under vacuum.

Recrystallization Workflow

Caption: A standard workflow for purification by recrystallization.

Data Presentation

Table 1: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Product Formation	Incomplete reaction; reaction temperature too low.	Monitor reaction with TLC/GC to ensure completion. Gradually increase reaction time or temperature.
Formation of Dark, Oily Residue	Oxidation of the methyl group; formation of polynitrated byproducts.	Maintain strict temperature control (0-5°C). Ensure slow, dropwise addition of the nitrating agent.
High Percentage of Isomeric Impurities	Suboptimal temperature control; incorrect reagent stoichiometry.	Maintain a consistent low temperature. Optimize the molar ratio of nitric acid to the substrate.
Difficulty in Product Crystallization	Presence of significant impurities; residual solvent.	Re-purify the product using column chromatography. Ensure all solvent is removed under reduced pressure. Try seeding with a pure crystal.

References

• While specific literature on the synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is not abundant, general principles of electrophilic aromatic nitration are well-documented in standard organic chemistry textbooks and journals.

4-Chloro-5-nitro-2-(trifluoromethyl)toluene reaction work-up procedure

Technical Support Center: 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Welcome to the technical support guide for the synthesis and work-up of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. This document is designed for chemistry professionals engaged in pharmaceutical and agrochemical research and development. Here, we address common challenges encountered during the post-reaction work-up and purification phases, providing expert insights, troubleshooting guides, and validated protocols to ensure the successful isolation of your target compound.

Section 1: Critical Safety Precautions

Handling nitration reaction mixtures requires stringent safety protocols. The combination of strong acids and nitrated aromatic compounds presents significant hazards.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a face shield, acid-resistant gloves (nitrile gloves are recommended), and a lab coat.[1][2][3][4] All manipulations involving concentrated acids or the crude product should be performed inside a certified chemical fume hood to prevent inhalation of corrosive vapors.[2]

• Quenching: The quenching of nitrating acid mixtures is highly exothermic. Always pour the reaction mixture slowly onto a vigorously stirred slurry of ice.[5][6] Never add water or ice to the reaction mixture, as this can cause localized boiling and splashing of the corrosive solution.

• Waste Disposal: Acidic aqueous layers and spent nitrating mixtures are hazardous waste. They must be neutralized carefully before disposal according to institutional and local environmental regulations.[2][7] Nitro compound waste should never be disposed of down the drain.[7]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the standard work-up procedure after the nitration of 4-chloro-2-(trifluoromethyl)toluene? A1: The typical work-up involves four main stages:

• Quenching: The reaction mixture, containing concentrated sulfuric and nitric acids, is carefully poured onto crushed ice to stop the reaction and dilute the acids.[5][6]

• Extraction: The product is extracted from the aqueous acidic mixture using a water-immiscible organic solvent, such as dichloromethane or diethyl ether.[8][9]

• Washing/Neutralization: The organic layer is washed sequentially with water, a weak base (like saturated sodium bicarbonate solution) to remove residual acid, and finally with brine to aid in phase separation and remove excess water.[8][9]

• Isolation and Purification: The organic solvent is removed under reduced pressure, and the crude product is purified, typically by recrystallization or column chromatography.[10]

Q2: What are the likely isomeric impurities, and why are they difficult to separate? A2: The primary impurities are often constitutional isomers formed during the nitration step. The directing effects of the chloro and trifluoromethyl groups on the aromatic ring can lead to nitration at other positions. The trifluoromethyl group is strongly deactivating and meta-directing, while the chloro group is deactivating but ortho, para-directing. This complex interplay can lead to the formation of isomers which may have very similar physical properties (polarity, boiling point, solubility) to the desired 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, making separation by simple recrystallization challenging.[10]

Q3: My product yield is consistently low. What are the common causes? A3: Low yield can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. It is crucial to monitor the reaction's progress using a technique like Thin Layer Chromatography (TLC).[10]

• Suboptimal Temperature: Nitration reactions are highly sensitive to temperature. Poor temperature control can lead to the formation of byproducts or degradation of the starting material.[10]

• Loss During Work-up: Significant product loss can occur during liquid-liquid extraction if an insufficient volume of organic solvent is used or if emulsions form. Additionally, using too much solvent during recrystallization will result in a lower recovery of the purified product.[10][11]

Q4: Can the trifluoromethyl group hydrolyze during the work-up? A4: While the trifluoromethyl group is generally stable, it can undergo hydrolysis to a carboxylic acid under harsh conditions (e.g., strong base and high temperatures).[12] During a standard work-up, washing with a mild base like sodium bicarbonate for a short period is unlikely to cause significant hydrolysis. However, prolonged contact with strong bases should be avoided.

Section 3: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the work-up procedure.

Problem 1: The Product "Oils Out" Instead of Crystallizing

This common issue occurs when the crude product separates from the recrystallization solvent as a liquid rather than a solid.

Root Causes & Solutions

Potential Cause	Scientific Rationale	Recommended Solution
High Impurity Level	Impurities disrupt the crystal lattice formation, depressing the melting point of the mixture below the solution temperature.	1. Attempt to purify the oil via column chromatography. 2. Try a different recrystallization solvent system.[10]
Inappropriate Solvent	The boiling point of the solvent is higher than the melting point of the solute. The compound melts before it dissolves.[11]	Select a solvent with a lower boiling point. For example, if using toluene (b.p. 111 °C), consider a solvent like ethanol (b.p. 78 °C).
Solution Cooled Too Rapidly	Rapid cooling does not provide enough time for the ordered arrangement of molecules into a crystal lattice, favoring the formation of an amorphous oil.	Reheat the solution to re-dissolve the oil, perhaps adding a small amount of extra solvent. Allow the flask to cool slowly to room temperature before placing it in an ice bath.[7][11]

Problem 2: Persistent Emulsion During Liquid-Liquid Extraction

Emulsions are a third phase between the organic and aqueous layers that prevent clean separation.

Root Causes & Solutions

Potential Cause	Scientific Rationale	Recommended Solution
Vigorous Shaking	High shear forces can create fine droplets of one phase suspended in the other, stabilized by particulate matter or amphiphilic impurities.	Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal emulsion formation.
Insufficient Ionic Strength	The densities of the aqueous and organic layers are too similar, hindering separation.	Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength and density of the aqueous layer, helping to break the emulsion.
Particulate Matter	Fine solid particles can stabilize the interface between the two liquid phases.	Filter the entire mixture through a pad of Celite or glass wool to remove the suspended solids.

Troubleshooting Decision Workflow

The following diagram illustrates a decision-making process for common work-up issues.

A decision tree for troubleshooting recrystallization issues.

Section 4: Validated Experimental Protocols

Protocol 4.1: General Reaction Work-up Procedure

This protocol outlines the standard procedure for quenching the reaction and extracting the crude product.

Standard workflow for reaction quenching and extraction.

Methodology:

• Preparation: Prepare a large beaker containing a vigorously stirred mixture of crushed ice and water (an ice-water slurry). The volume should be approximately 5-10 times the volume of the reaction mixture.

• Quenching: Using a dropping funnel or by pouring carefully in a slow stream, add the entire reaction mixture to the ice-water slurry.[6] Ensure the temperature of the slurry does not rise significantly.

• Extraction: Transfer the cold aqueous mixture to a separatory funnel. Extract the mixture with a suitable organic solvent (e.g., dichloromethane, 3 x 50 mL for a 100 mL reaction).

• Combine Layers: Combine the organic extracts in the separatory funnel.

• Neutralization: Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.[9] Crucially, vent the separatory funnel frequently to release the CO₂ pressure that builds up.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine). This helps to remove residual water and aids in phase separation.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry over an anhydrous drying agent, such as sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Protocol 4.2: Purification by Recrystallization

Principle: The ideal recrystallization solvent is one in which the target compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[11][13]

Solvent Selection: Ethanol or a mixed solvent system like ethanol/water is often a good starting point for polar nitroaromatic compounds.[11][14]

Methodology:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.[13]

• Slow Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Crystal formation should begin. Do not disturb the flask during this period.

• Induce Crystallization (if necessary): If no crystals form, try scratching the inner wall of the flask at the surface of the solution with a glass rod to create nucleation sites.[11]

• Complete Crystallization: Once crystals are present, cool the flask in an ice-water bath for at least 15-20 minutes to maximize the product yield.[13]

• Filtration: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[11]

• Drying: Allow the crystals to air dry on the filter paper or dry them further in a vacuum oven at a moderate temperature.

References

• Process for the preparation of 4-chloro-2-methyl-5-nitro-phenol. Google Patents.
• Process for the preparation of 2-chloro-4-nitrotoluene. Google Patents.

• Nitric Acid Safety Tips & Health Hazards. VelocityEHS. Available from: [Link]

• Preparation method of 4-chloro-2-fluoro-5-nitroacetophenone. Google Patents.

• Nitration of toluene to 4-nitrotoluene, 2-nitrotoluene and 2,4-dinitrotoluene. OC-Praktikum. Available from: [Link]

• Trifluorotoluene. Wikipedia. Available from: [Link]

• Synthesis of 4-chloro-2-nitrophenol. Sciencemadness.org. Available from: [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. ResearchGate. Available from: [Link]

• Review of the Methods for Selective Nitration of Toluene. Biblioteka Nauki. Available from: [Link]

• Clean preparation method of 4-chlorine-3-nitrobenzotrifluoride. Google Patents.

• Nitrates - Standard Operating Procedure. University of California, Santa Barbara. Available from: [Link]

• Organic Reaction Workup Formulas for Specific Reagents. University of Rochester. Available from: [Link]

• Transformations of chloro and nitro groups during the peroxymonosulfate-based oxidation of 4-chloro-2-nitrophenol. PubMed. Available from: [Link]

• Preparation of dichlorotrifluoromethyltoluenes including novel isomers. Google Patents.

• 3-Chloro-5-nitrotoluene. PubChem. Available from: [Link]

• Nitration of Toluene (Electrophilic Aromatic Substitution). DePauw University. Available from: [Link]

• Handling and safety precautions for lead nitrate. Dynakrom. Available from: [Link]

• Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. ResearchGate. Available from: [Link]

• Recrystallization. Swarthmore College. Available from: [Link]

• Organic Chemistry Lab: Recrystallization. YouTube. Available from: [Link]

Sources

• 1. ehs.com [ehs.com]
• 2. labproinc.com [labproinc.com]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. Handling and safety precautions for lead nitrate | Dynakrom [dynakrom.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Making sure you're not a bot! [oc-praktikum.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. cerritos.edu [cerritos.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. EP0342532A1 - Process for the preparation of 4-chloro-2-methyl-5-nitro-phenol - Google Patents [patents.google.com]

Dealing with impurities in 5-Chloro-2-nitrobenzotrifluoride

Title: Technical Support Center: Troubleshooting Impurities in 5-Chloro-2-nitrobenzotrifluoride Synthesis and Application

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the most critical challenges encountered when working with 5-Chloro-2-nitrobenzotrifluoride (CAS: 118-83-2). This compound is a highly versatile building block, frequently utilized in the Halex process to generate fluoroaromatics[1] and as an intermediate in the synthesis of complex pharmaceuticals[2]. However, its unique electronic properties—driven by the strongly electron-withdrawing trifluoromethyl (-CF3) and nitro (-NO2) groups—make it susceptible to specific side reactions and impurity generation.

Mechanistic Insights: The Causality of Impurity Formation

Understanding the origins of impurities is the first step in eliminating them. Impurities in 5-Chloro-2-nitrobenzotrifluoride workflows typically arise from two distinct phases: upstream synthesis (nitration) and downstream functionalization (nucleophilic aromatic substitution, SNAr).

• Nitration Regiochemical Leakage: The standard industrial preparation involves the nitration of m-chlorobenzotrifluoride using a mixture of concentrated sulfuric and nitric acids at 0–100°C[3]. The -CF3 group is meta-directing, while the -Cl group is ortho/para-directing. This electronic conflict inevitably leads to regiochemical leakage, producing isomeric impurities alongside the target compound.

• Solvolytic Degradation (Trifluoromethyl Hydrolysis): During downstream SNAr reactions (e.g., ether formation), the use of strong bases like sodium hydroxide (NaOH) in polar aprotic solvents (such as DMSO) at elevated temperatures causes complete removal of the -CF3 group. This solvolytic degradation yields 5-chloro-2-nitrophenol in up to 93% yield, destroying the target molecule[4].

Fig 1: Nitration pathway of m-chlorobenzotrifluoride and origin of primary impurities.

Troubleshooting FAQs

Q1: My downstream etherification reaction shows massive formation of a phenolic impurity. How do I preserve the -CF3 group? A1: The appearance of a phenolic species indicates the complete hydrolysis of the trifluoromethyl group, forming 5-chloro-2-nitrophenol[4]. Causality & Fix: The hydroxide ion (from strong bases like NaOH) attacks the highly electrophilic carbon of the -CF3 group, which is highly activated by the ortho-nitro group. To prevent this degradation, you must avoid NaOH/DMSO systems. Instead, switch to a milder base such as potassium carbonate (K2CO3) in N,N-dimethylformamide (DMF) or toluene, and heat to 130–145°C[4].

Q2: I am observing unreacted starting material and multiple peaks in my GC-FID after nitration. How can I optimize the reaction? A2: Nitration of m-chlorobenzotrifluoride requires strict thermal control[3]. Causality & Fix: Lower temperatures (<40°C) fail to overcome the activation energy required for the deactivated ring, leaving unreacted starting material. Conversely, temperatures approaching 100°C promote dinitration and isomeric leakage[3]. Maintain the reaction strictly at 50–60°C. Validate completion by ensuring the starting material peak on GC-FID is <1% before quenching.

Q3: How do I separate the target compound from its regioisomers effectively? A3: Because the isomers have highly similar boiling points (the target boils at 222-224°C[2]), standard distillation often fails to achieve >99% purity. Causality & Fix: For high-purity applications, perform silica gel column chromatography[5]. The slight differences in dipole moments between the regioisomers allow for baseline resolution when using a non-polar solvent system (e.g., Hexane/Ethyl Acetate).

Fig 2: Solvolytic degradation pathway vs. successful nucleophilic aromatic substitution.

Quantitative Data Summary: Impurity Profiling

To effectively monitor the purity of 5-Chloro-2-nitrobenzotrifluoride (Molecular Weight: 225.55 g/mol [6]), it is critical to understand the physical and analytical properties of its common impurities.

Impurity	Origin / Causality	Physical Property Impact	Recommended Detection Method
m-Chlorobenzotrifluoride	Unreacted starting material (sub-optimal heating)[3]	Lowers overall boiling point	GC-FID (Elutes before target)
Isomeric Chloronitrobenzotrifluorides	Regiochemical nitration leakage	Co-elutes in standard fractional distillation	GC-FID / HPLC
Dinitrochlorobenzotrifluoride	Over-nitration (excessive heat/time)[3]	Increases viscosity and boiling point	HPLC-UV
5-Chloro-2-nitrophenol	CF3 hydrolysis via strong base (NaOH/DMSO)[4]	Introduces acidic -OH stretch in IR	NMR / IR / LC-MS

Self-Validating Experimental Protocol: Purification via Silica Gel Chromatography

To achieve >99% purity of 5-Chloro-2-nitrobenzotrifluoride from a crude nitration mixture, follow this self-validating chromatographic protocol[5].

Phase 1: Preparation and Loading

• Stationary Phase Setup: Prepare a glass column packed with high-grade silica gel (200-300 mesh). Causality: Fine mesh silica provides the necessary theoretical plates to separate closely eluting regioisomers.

• Sample Loading: Dissolve the crude 5-Chloro-2-nitrobenzotrifluoride mixture in a minimal volume of hexanes. Load the solution carefully onto the silica bed.

Phase 2: Elution and Monitoring 3. Isocratic Elution: Elute the column using an isocratic solvent system of 95:5 Hexane:Ethyl Acetate. Causality: The highly lipophilic -CF3 and -Cl groups make the target compound relatively non-polar. Increasing polarity too quickly will cause co-elution of impurities. 4. Self-Validation (TLC Check): Spot fractions on a silica TLC plate and develop in 90:10 Hexane:Ethyl Acetate. Visualize under UV light (254 nm).

• Validation Check: If two closely spaced spots appear in a single fraction, regiochemical isomers are co-eluting.

• Corrective Action: Decrease the Ethyl Acetate concentration to 2% for subsequent runs to improve resolution.

Phase 3: Isolation 5. Concentration: Pool the fractions containing the single, pure target spot. Concentrate under reduced pressure at 40°C. 6. Final Validation: Analyze the concentrated clear to light-yellow liquid[2] via GC-FID. The target peak should integrate to >99% area, confirming the successful removal of isomeric and dinitro impurities.

References

• [4] EP0509241A2 - A novel method for ether formation - Google Patents. google.com. 4

• [1] Halex process - Wikipedia. wikipedia.org. 1

• [2] 5-Chloro-2-nitrobenzotrifluoride | 118-83-2 - ChemicalBook. chemicalbook.com.2

• [5] 2-Chloro-5-nitrobenzotrifluoride | 777-37-7 - Benchchem. benchchem.com. 5

• [3] CN102491901A - Preparation method of 4-bromine-2-nitro trifluoromethyl benzene - Google Patents. google.com. 3

• [6] 5-Chloro-2-nitrobenzotrifluoride | C7H3ClF3NO2 | CID 67052 - PubChem. nih.gov. 6

Sources

• 1. Halex process - Wikipedia [en.wikipedia.org]
• 2. 5-Chloro-2-nitrobenzotrifluoride | 118-83-2 [chemicalbook.com]
• 3. CN102491901A - Preparation method of 4-bromine-2-nitro trifluoromethyl benzene - Google Patents [patents.google.com]
• 4. EP0509241A2 - A novel method for ether formation - Google Patents [patents.google.com]
• 5. 2-Chloro-5-nitrobenzotrifluoride | 777-37-7 | Benchchem [benchchem.com]
• 6. 5-Chloro-2-nitrobenzotrifluoride | C7H3ClF3NO2 | CID 67052 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 5-Chloro-2-nitrobenzotrifluoride Reactions

Welcome to the Advanced Synthesis Support Portal. This guide is designed for researchers, scientists, and drug development professionals working with 5-Chloro-2-nitrobenzotrifluoride (CAS: 118-83-2) . Due to its unique electronic characteristics, this halogenated aromatic compound is a highly versatile building block in the synthesis of pharmaceuticals, agrochemicals, and advanced dyes.

Below you will find diagnostic FAQs, mechanistic insights, and self-validating experimental protocols to troubleshoot and optimize your synthetic workflows.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: During the SNAr displacement of the chlorine atom, my reaction stalls at low conversion. How can I drive it to completion?

A: The reactivity of 5-Chloro-2-nitrobenzotrifluoride in Nucleophilic Aromatic Substitution (SNAr) is dictated by its substitution pattern. The chlorine atom at position 5 is located para to the strongly electron-withdrawing nitro group and meta to the trifluoromethyl group. The para-nitro group is the primary driver for the reaction, as it stabilizes the intermediate Meisenheimer complex via resonance 1[1].

If your reaction is stalling, the issue is likely solvent-nucleophile hydrogen bonding. In protic solvents (like ethanol), the nucleophile is heavily solvated, reducing its effective nucleophilicity. To optimize, switch to a polar aprotic solvent like DMF or DMSO. These solvents solvate the counter-cation of your base while leaving the nucleophile "naked" and highly reactive, significantly lowering the activation energy required to form the Meisenheimer complex2[2].

Caption: SNAr reaction mechanism showing intermediate stabilization.

Q2: I need to reduce the nitro group to an amine, but standard catalytic hydrogenation (Pd/C) is cleaving the chlorine atom. How do I achieve chemoselectivity?

A: Hydrodehalogenation is a notorious side reaction when using palladium catalysts on halogenated aromatics. Palladium readily inserts into the activated C-Cl bond via oxidative addition.

To achieve absolute chemoselectivity, abandon standard catalytic hydrogenation and utilize a chemical reduction method, such as the Béchamp reduction (Fe/HCl). This method operates via a single-electron transfer (SET) from the iron surface directly to the nitro group. Because the SET mechanism is blind to the C-Cl bond, it selectively yields 5-chloro-2-aminobenzotrifluoride without any hydrodehalogenation.

Caption: Chemoselective workflow for nitro group reduction avoiding dechlorination.

Q3: How can I convert the chloro group to a fluoro group for downstream pharmaceutical synthesis?

A: This is achieved via the Halex (Halogen Exchange) process. Because fluoride is a hard, highly solvated nucleophile, the reaction requires rigorous anhydrous conditions and high temperatures (150–250 °C). By reacting 5-chloro-2-nitrobenzotrifluoride with anhydrous Potassium Fluoride (KF) in a high-boiling polar aprotic solvent like sulfolane, the thermodynamic stability of the newly formed C-F bond drives the formation of 5-fluoro-2-nitrobenzotrifluoride3[3].

Part 2: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and SNAr yield when displacing the chlorine atom with a standard secondary amine nucleophile.

Table 1: Optimization of SNAr Conditions for 5-Chloro-2-nitrobenzotrifluoride

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Causality / Mechanistic Observation
Ethanol	K₂CO₃	78 (Reflux)	24	45%	Protic solvent hydrogen-bonds to the nucleophile, severely reducing its reactivity.
Toluene	Et₃N	110	24	<20%	Non-polar solvent fails to stabilize the highly polar Meisenheimer transition state.
DMF	K₂CO₃	80	12	85%	Polar aprotic solvent leaves the nucleophile "naked" and stabilizes the intermediate.
DMSO	Cs₂CO₃	80	8	94%	Enhanced base solubility (Cesium effect) and stronger cation solvation accelerates attack.

Part 3: Validated Experimental Protocols

Protocol A: High-Yield SNAr Synthesis

Self-Validating Step: The disappearance of the starting material can be cleanly tracked via HPLC at 254 nm. The product will elute earlier due to the displacement of the lipophilic chlorine atom.

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 1.0 equivalent of 5-Chloro-2-nitrobenzotrifluoride in anhydrous DMF to achieve a 0.2 M concentration.

• Reagent Addition: Add 1.2 equivalents of the desired nucleophile (e.g., an amine or alkoxide), followed by 2.0 equivalents of anhydrous K₂CO₃2[2].

• Reaction: Heat the heterogeneous mixture to 80 °C under vigorous stirring. Monitor progression via TLC or HPLC (typically requires 8-12 hours).

• Workup: Cool the mixture to room temperature. Quench by pouring into 5 volumes of ice-cold water to precipitate the product. Extract with ethyl acetate (3x). Wash the combined organic layers with 5% aqueous LiCl or brine to remove residual DMF, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Chemoselective Nitro Reduction (Béchamp Method)

Self-Validating Step: The reaction mixture will transition from a dark suspension to a lighter, filterable mixture as Fe⁰ is oxidized to Fe₃O₄.

• Activation: In a flask equipped with a reflux condenser, suspend 3.0 equivalents of fine Iron powder (325 mesh) in a mixture of ethanol and water (3:1 v/v). Add 0.1 equivalents of concentrated HCl to etch and activate the iron surface. Heat to 60 °C for 15 minutes.

• Substrate Addition: Slowly add 1.0 equivalent of 5-Chloro-2-nitrobenzotrifluoride dropwise. Caution: The reduction is highly exothermic.

• Reaction: Reflux the mixture at 80 °C for 2-4 hours. The electron-transfer mechanism selectively reduces the nitro group to an amine without cleaving the C-Cl bond .

• Workup: Cool the mixture to room temperature and neutralize with saturated NaHCO₃. Filter the suspension through a tightly packed pad of Celite to remove iron oxides. Extract the filtrate with dichloromethane, dry over MgSO₄, and concentrate to yield 5-chloro-2-aminobenzotrifluoride.

Part 4: Safety & Handling Directives

5-Chloro-2-nitrobenzotrifluoride is classified as a severe skin, eye, and respiratory irritant. It must be handled exclusively within a certified chemical fume hood using appropriate PPE (nitrile gloves, splash goggles) 4[4].

Thermal Decomposition Hazard: The compound is stable under standard conditions but decomposes rapidly if heated above 250 °C. Thermal decomposition releases highly toxic and corrosive gases, including Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Nitrogen Oxides (NOx) 4[4]. Never heat sealed vessels of this material beyond operational protocol limits.

References

• 5-CHLORO-2-AMINOBENZOTRIFLUORIDE - Ataman Kimya. Available at: [Link]

• Halex process - Wikipedia. Available at:[Link]

• Organic Fluorine Compounds: Production, Properties, Applications - Studylib. Available at:[Link]

Sources

• 1. studylib.net [studylib.net]
• 2. echemi.com [echemi.com]
• 3. Halex process - Wikipedia [en.wikipedia.org]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]

Technical Support Center: 4-Chloro-5-nitro-2-(trifluoromethyl)toluene Troubleshooting &amp; Stability Guide

Welcome to the Process Chemistry Troubleshooting & Stability Guide for 4-chloro-5-nitro-2-(trifluoromethyl)toluene (CAS 1644-12-8). This highly functionalized building block is critical in drug discovery and agrochemical development. However, its dense array of electron-withdrawing groups makes it uniquely susceptible to catastrophic thermal and chemical decomposition.

This guide is designed for scale-up chemists and drug development professionals to diagnose, understand, and prevent severe degradation pathways.

FAQ: Core Stability & Handling Principles

Q: Why is 4-chloro-5-nitro-2-(trifluoromethyl)toluene so prone to sudden thermal runaway? A: The instability is driven by the thermodynamics of the C-NO₂ bond. In nitroaromatics, this bond has a high dissociation energy (approx. 297 ± 17 kJ/mol) [3]. When thermal stress or chemical incompatibility triggers decomposition, the molecule releases massive amounts of heat. Furthermore, the combined inductive (-I) and resonance (-M) effects of the trifluoromethyl (-CF₃), chloro (-Cl), and nitro (-NO₂) groups severely deplete the aromatic ring of electron density, drastically lowering its Lowest Unoccupied Molecular Orbital (LUMO). This makes the ring highly susceptible to nucleophilic attack and subsequent autocatalytic decomposition [1].

Q: What are the primary incompatible reagents that trigger decomposition? A: Never expose this compound to strong bases (e.g., NaOH, KOH, NaOMe) without strict thermal controls, as they form highly unstable Meisenheimer complexes [2]. Additionally, uncontrolled mixing with strong reducing agents (e.g., hydrides, unmodified transition metal catalysts under H₂) can lead to violent detonations and the release of toxic hydrogen fluoride (HF) and hydrogen chloride (HCl) gases [4].

Troubleshooting Guide: Reaction-Specific Decomposition

Issue A: Black Tar Formation and Exotherms During Nucleophilic Aromatic Substitution (SNAr)

• Symptoms: Upon adding an amine or alkoxide nucleophile, the reaction mixture turns deep red or purple, rapidly heats up, and degrades into an intractable black tar.

• Root Cause (Causality): The deep color indicates the formation of a Meisenheimer complex (a 1:1 anionic σ-adduct) [1]. Because the ring is hyper-electrophilic, strong bases can attack unsubstituted ring carbons rather than the intended leaving group (Cl). This temporarily disrupts aromaticity. If the temperature is not strictly controlled, this intermediate cannot re-aromatize cleanly and undergoes violent ring cleavage and polymerization [2].

• Corrective Action: Switch to milder, non-nucleophilic bases (e.g., K₂CO₃ or DIPEA) and maintain the reaction temperature strictly below 40°C.

Issue B: Reactor Overpressurization During Nitro Reduction

• Symptoms: During catalytic hydrogenation, hydrogen uptake suddenly stalls, followed by a rapid spike in reactor temperature and pressure. Post-reaction analysis shows loss of the -CF₃ or -Cl groups.

• Root Cause (Causality): Nitro reduction is highly exothermic (~500 kJ/mol). If hydrogen mass transfer is poor (e.g., inadequate stirring), the catalyst surface becomes starved of H₂. This causes the reactive hydroxylamine intermediate to accumulate. Upon reaching a critical thermal threshold, the hydroxylamine disproportionates violently. Concurrently, unmodified catalysts (like standard Pd/C) will catalyze hydrodehalogenation, stripping the Cl and F atoms to generate highly corrosive HCl and HF gases, which autocatalyze further degradation[4].

• Corrective Action: Utilize a sulfided (poisoned) Platinum on Carbon (Pt/C) catalyst. The sulfur selectively poisons the active sites responsible for dehalogenation while permitting nitro reduction.

Quantitative Data: Thermodynamics & Incompatibilities

Table 1: Thermodynamic Hazards of Halogenated Nitroaromatics

Parameter	Typical Value / Observation	Mechanistic Implication
C-NO₂ Bond Dissociation Energy	~297 ± 17 kJ/mol [3]	High energy release upon homolytic cleavage.
Nitro Reduction Enthalpy (ΔH)	~ -500 to -550 kJ/mol	Requires high-efficiency cooling jackets to prevent runaway.
Meisenheimer Complex Onset Temp	> 50°C (Base-dependent)	Exothermic ring cleavage occurs if T > 50°C in alkaline media.
Hydrodehalogenation Energy	Highly Exothermic	Generates HF/HCl; pressure spikes in sealed reactors.

Table 2: Chemical Incompatibility Matrix

Reagent Class	Example	Hazard Level	Consequence
Strong Hydroxides	NaOH, KOH	CRITICAL	Instantaneous Meisenheimer complex formation; detonation risk [4].
Unmodified Catalysts	10% Pd/C	HIGH	Hydrodehalogenation; HF/HCl gas generation.
Mild Carbonates	K₂CO₃, Cs₂CO₃	LOW	Safe for controlled SNAr if T < 40°C.

Mechanistic Pathways

Fig 1: Meisenheimer complex formation vs. controlled SNAr pathway.

Fig 2: Catalytic hydrogenation risks and the effect of catalyst poisoning.

Self-Validating Experimental Protocols

To ensure scientific integrity and safety, the following protocols incorporate In-Process Controls (IPC) to validate the system state before proceeding to hazardous steps.

Protocol A: Safe Execution of SNAr (Amine Nucleophile)

Objective: Substitute the chloro group without triggering Meisenheimer decomposition.

• System Purge: Purge a jacketed reactor with N₂ for 15 minutes to remove ambient moisture.

• Solvent & Base Charging: Add 10 volumes of anhydrous THF and 2.0 equivalents of finely milled K₂CO₃. Causality: K₂CO₃ is insufficiently nucleophilic to form stable σ-adducts with the substrate, preventing runaway.

• Substrate Addition: Add 1.0 equivalent of 4-chloro-5-nitro-2-(trifluoromethyl)toluene. Cool the reactor jacket to 15°C.

• Nucleophile Dosing: Add the amine nucleophile (1.1 eq) dropwise over 2 hours.

• Thermal Validation (IPC): Monitor the internal temperature. It must not exceed 25°C during addition. If the solution turns opaque black (indicating localized Meisenheimer formation), pause dosing immediately and increase agitation.

• Reaction Maturation: Warm to 35°C and hold for 4 hours. Monitor via HPLC. Do not exceed 40°C.

Protocol B: Controlled Catalytic Hydrogenation

Objective: Reduce the nitro group to an amine without hydrodehalogenation.

• Catalyst Selection: Charge a high-pressure autoclave with 1% w/w of 5% Pt/C (Sulfided). Causality: The sulfur blocks the highly active edge sites of the platinum lattice, preventing the oxidative addition into the C-Cl and C-F bonds.

• Solvent Charging: Add 10 volumes of Methanol.

• Substrate Charging: Add 1.0 eq of the nitroaromatic substrate.

• Mass Transfer Validation: Set the impeller speed to >800 RPM. Causality: High agitation ensures H₂ dissolves into the liquid phase faster than the chemical reaction consumes it, preventing hydroxylamine accumulation.

• Hydrogenation: Pressurize to 3 bar H₂. Maintain jacket temperature at 20°C.

• IPC Monitoring: Sample every 30 minutes. Analyze via HPLC. The reaction is only considered safe to work up when the hydroxylamine intermediate peak is < 0.5% Area.

References

• Grokipedia. (2024). Meisenheimer complex.
• Enviro Wiki. (2025). Munitions Constituents - Alkaline Degradation.
• Texas A&M University OAKTrust. (2016). Thermal Hazard Analysis of Nitroaromatic Compounds.
• CAMEO Chemicals | NOAA. (2024). 4-chloro-3,5-dinitro-alpha,alpha,alpha-trifluorotoluene.

Reference Data & Comparative Studies

A Comparative Guide to the GC-MS Analysis of 5-Chloro-2-nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-nitrobenzotrifluoride is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its purity and accurate quantification are critical for ensuring the safety and efficacy of the final products. Among the analytical techniques available, Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a robust and highly sensitive method for the analysis of this and other volatile and semi-volatile nitroaromatic compounds.[1][2] This guide provides an in-depth comparison of GC-MS with other analytical techniques for the analysis of 5-Chloro-2-nitrobenzotrifluoride, supported by experimental insights and protocols.

Nitroaromatic compounds, a significant class of industrial chemicals, consist of at least one nitro group (–NO2) attached to an aromatic ring.[3] While many are synthesized, some are also found as natural products from bacteria, fungi, and plants.[3] The analysis of these compounds is crucial due to their widespread use and potential environmental impact.[1]

The Gold Standard: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[4] This combination makes it particularly well-suited for the analysis of volatile and thermally stable compounds like 5-Chloro-2-nitrobenzotrifluoride.[5]

Why GC-MS is the Preferred Method

The primary advantage of GC-MS lies in its high sensitivity and selectivity, especially when using specific detectors.[1] For halogenated and nitro-containing compounds, the Electron Capture Detector (ECD) is highly sensitive, allowing for detection at parts-per-billion (ppb) levels.[1][6] However, the ECD is non-specific and can be prone to interferences from other electronegative compounds.[1][7] To overcome this, a Nitrogen-Phosphorus Detector (NPD) can be used, which offers high selectivity for nitrogen-containing compounds.[1] Ultimately, the mass spectrometer provides definitive identification by furnishing a unique fragmentation pattern, or "mass spectrum," for the analyte.[8]

The versatility of GC-MS allows for its application in various matrices, from environmental samples like water and soil to in-process and final product quality control in pharmaceutical manufacturing.[3][9]

Experimental Protocol: GC-MS Analysis of 5-Chloro-2-nitrobenzotrifluoride

This section details a robust GC-MS methodology for the analysis of 5-Chloro-2-nitrobenzotrifluoride. The causality behind each experimental choice is explained to provide a deeper understanding of the protocol.

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible results. The goal is to extract the analyte from the sample matrix and present it in a suitable solvent for injection into the GC-MS system.

Protocol:

• Solvent Selection: Dissolve the sample in a high-purity volatile solvent such as dichloromethane or methanol to a concentration of approximately 1 mg/mL.[2] The choice of solvent is critical to ensure complete dissolution of the analyte and compatibility with the GC column.

• Internal Standard: To improve quantification, an internal standard should be used.[1] A suitable internal standard would be a compound with similar chemical properties to 5-Chloro-2-nitrobenzotrifluoride but with a different retention time, such as 1-chloro-3-nitrobenzene.[7]

• Filtration: If the sample solution contains particulates, filter it through a 0.45 µm PTFE syringe filter to prevent column contamination.

GC-MS Instrumentation and Conditions

The following table outlines the recommended GC-MS parameters for the analysis of 5-Chloro-2-nitrobenzotrifluoride.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Injection Mode	Splitless	To maximize the transfer of the analyte onto the column, which is crucial for trace analysis.[6][10]
Inlet Temperature	250 °C	High enough to ensure rapid volatilization of the analyte without causing thermal degradation.
Column	TraceGOLD TG-5SILMS (or equivalent 5% phenyl-methylpolysiloxane)	A non-polar column that provides good separation for a wide range of semi-volatile organic compounds.[10]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions that offer a good balance between resolution and analysis time.[10]
Carrier Gas	Helium	An inert gas that provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate that provides optimal column performance.
Oven Program	Initial temp: 50 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	A temperature program designed to separate the analyte from potential impurities with varying boiling points.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	A robust and widely used ionization technique that produces reproducible fragmentation patterns.[10]
Ion Source Temp.	230 °C	An optimal temperature to promote ionization while minimizing thermal degradation.
Quadrupole Temp.	150 °C	A standard temperature for maintaining quadrupole performance.
Scan Range	50-350 m/z	A mass range that encompasses the molecular ion and key fragment ions of 5-Chloro-2-nitrobenzotrifluoride.[10]
Solvent Delay	3 minutes	To prevent the high concentration of the solvent from saturating the detector.[10]

Data Analysis

The primary identification of 5-Chloro-2-nitrobenzotrifluoride is based on its retention time and the comparison of its mass spectrum with a reference spectrum from a library (e.g., NIST).[8] Quantification is achieved by integrating the peak area of a characteristic ion and comparing it to the peak area of the internal standard.

Visualizing the Workflow

The following diagram illustrates the complete workflow for the GC-MS analysis of 5-Chloro-2-nitrobenzotrifluoride.

Caption: Workflow for the GC-MS analysis of 5-Chloro-2-nitrobenzotrifluoride.

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of nitroaromatic compounds. The choice of technique often depends on the specific analytical requirements, such as the nature of the sample, the target analytes, and the desired sensitivity and selectivity.[1]

Technique	Principle	Advantages	Disadvantages	Best Suited For
GC-MS	Separation by gas chromatography, detection by mass spectrometry.	High sensitivity and specificity, provides structural information, well-established methods.[1][4]	Requires volatile and thermally stable analytes, may require derivatization for some compounds.[4][5]	Purity analysis, impurity profiling, and quantification of volatile and semi-volatile compounds.[1][2]
HPLC-UV	Separation by liquid chromatography, detection by UV-Vis spectroscopy.	Versatile for a wide range of compounds, including non-volatile and thermally labile ones.[1][2]	Lower sensitivity and specificity compared to MS, co-eluting impurities can interfere with quantification.[9]	Routine quality control, purity assessment of non-volatile compounds.[1]
LC-MS	Separation by liquid chromatography, detection by mass spectrometry.	High sensitivity and specificity, applicable to a broad range of compounds, including large and polar molecules.[4][11]	More complex and expensive instrumentation, potential for matrix effects.[12]	Analysis of complex mixtures, identification of unknown impurities, and analysis of thermally labile compounds.[4][11]
Electrochemical Methods	Based on the polarographic determination of the nitro group.	Can be rapid and sensitive.[9]	Not as selective as chromatographic methods.[9]	Screening and rapid detection in specific matrices.

Logical Comparison Framework

The decision to use a particular analytical technique involves a trade-off between various factors. The following diagram illustrates the decision-making process for selecting an appropriate analytical method for 5-Chloro-2-nitrobenzotrifluoride.

Caption: Decision framework for selecting an analytical technique.

Conclusion

For the comprehensive analysis of 5-Chloro-2-nitrobenzotrifluoride, GC-MS remains the gold standard due to its high sensitivity, selectivity, and ability to provide structural confirmation.[1] While other techniques like HPLC and LC-MS have their merits, particularly for non-volatile or thermally labile compounds, GC-MS offers a robust and reliable solution for this specific analyte. The detailed experimental protocol and comparative analysis provided in this guide will aid researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

References

• U.S. Environmental Protection Agency. (n.d.). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography.
• MDPI. (2025, April 24). Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water.
• BenchChem. (n.d.). Comparative analysis of analytical methods for nitroaromatic compounds.
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods.
• Lim, C.-K., & Lord, G. (2002). Current Developments in LCMS for Pharmaceutical Analysis.
• Shimadzu Scientific Instruments. (n.d.). Gas Chromatography Mass Spectrometry (GCMS).

• Gcms.cz. (n.d.). A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Development and application of a non-targeted analysis method using GC-MS and LC-MS for identifying chemical contaminants in drinking water via point-of-use filters. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 11). GC-MS vs LC-MS. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 5-Chloro-2-nitrobenzotrifluoride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Chloro-2-nitrobenzotrifluoride. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 5-Chloro-2-nitrobenzotrifluoride. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, July 5). Quantification of nitroaromatic explosives in contaminated soil using MALDI-TOF mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, December 26). Nitroaromatic Compounds from Secondary Nitrate Formation and Biomass Burning Are Major Proinflammatory Components in Organic Aerosols in Guangzhou: A Bioassay Combining High-Resolution Mass Spectrometry Analysis. Retrieved from [Link]

• IntechOpen. (2017, June 7). Applications of Mass Spectrometric Techniques to the Analysis of Fuels and Lubricants. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Analysis of nitroaromatic compounds in urine by gas chromatography-mass spectrometry for the biological monitoring of explosives. Retrieved from [Link]

• University of Victoria. (2021, November 16). Handling considerations for the mass spectrometry of reactive organometallic compounds. Retrieved from [Link]

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• 3. Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water [mdpi.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. gcms.cz [gcms.cz]
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• 8. 5-Chloro-2-nitrobenzotrifluoride [webbook.nist.gov]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Development and application of a non-targeted analysis method using GC-MS and LC-MS for identifying chemical contaminants in drinking water via point-of-use filters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Applications of Mass Spectrometric Techniques to the Analysis of Fuels and Lubricants | IntechOpen [intechopen.com]

The Analytical Imperative: Why Purity Matters for 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

An Expert's Comparative Guide to the Purity Analysis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene by High-Performance Liquid Chromatography

In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of purity for intermediates is not merely a quality control checkpoint; it is a cornerstone of process validation and final product safety. The compound 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, a key building block in the synthesis of various active pharmaceutical ingredients, presents a unique analytical challenge due to its specific chemical moieties. This guide provides an in-depth, experience-driven comparison of a robust High-Performance Liquid Chromatography (HPLC) method for its purity analysis against alternative analytical techniques. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative scientific literature.

The purity profile of an intermediate like 4-Chloro-5-nitro-2-(trifluoromethyl)toluene directly influences the yield and impurity profile of the final drug substance. Potential impurities, such as isomers, starting material residues, or degradation products, can have significant downstream effects. Therefore, a highly specific, sensitive, and accurate analytical method is paramount.

Primary Analytical Approach: A Validated Reverse-Phase HPLC Method

Based on the physicochemical properties of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene—a substituted aromatic compound with moderate polarity—reverse-phase HPLC is the method of choice for its purity analysis. The rationale for this selection is its versatility, high resolution, and compatibility with UV detection, given the strong chromophore (nitro group) in the analyte's structure.

Proposed HPLC Method Parameters and Rationale

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic interaction with the aromatic ring of the analyte, ensuring good retention and separation from potential impurities. The column dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile:Water (60:40, v/v)	This isocratic mobile phase composition is a good starting point for achieving optimal retention and peak shape. Acetonitrile is a common organic modifier that provides good elution strength for aromatic compounds. The ratio can be optimized based on initial scouting runs.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing efficient separation without excessive backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes by minimizing viscosity fluctuations of the mobile phase.
Detection Wavelength	254 nm	The nitroaromatic structure of the analyte exhibits strong UV absorbance around this wavelength, providing high sensitivity for both the main component and potential impurities.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Sample Preparation	Dissolve in Acetonitrile to a concentration of 1 mg/mL	Acetonitrile is a suitable solvent as it is compatible with the mobile phase and provides good solubility for the analyte.

Experimental Workflow: From Sample to Result

The following diagram illustrates the logical flow of the HPLC analysis process.

Caption: A streamlined workflow for the HPLC purity analysis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the recommended method, a comprehensive evaluation requires comparison with other viable analytical techniques. Here, we compare our proposed HPLC method with Gas Chromatography (GC) and Ultra-Performance Liquid Chromatography (UPLC).

Method Comparison Overview

Feature	HPLC (Proposed Method)	Gas Chromatography (GC)	Ultra-Performance Liquid Chromatography (UPLC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Similar to HPLC but uses smaller particle size columns for higher resolution and speed.
Applicability	Ideal for non-volatile and thermally stable compounds.	Suitable for volatile and thermally stable compounds.	Broad applicability, similar to HPLC, but with enhanced performance.
Speed	Moderate (typically 15-30 min run times).	Fast (typically 5-15 min run times).	Very fast (typically 1-5 min run times).
Resolution	Good	Very high	Excellent
Sensitivity	High (ng to pg range)	Very high (pg to fg range)	Very high (pg to fg range)
Instrumentation Cost	Moderate	Moderate	High
Solvent Consumption	High	Low	Low

In-Depth Comparison and Rationale

Gas Chromatography (GC): A Viable Alternative for Volatile Impurities

GC could be a suitable technique for the purity analysis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, provided the compound and its potential impurities are thermally stable and sufficiently volatile.

• Strengths: GC often provides higher resolution and speed than traditional HPLC. It is particularly adept at separating volatile isomers.

• Weaknesses: The primary concern is the thermal stability of the nitro-containing analyte. Thermal degradation in the injector port or on the column can lead to inaccurate quantification and the appearance of artifactual impurity peaks. Derivatization may be necessary for non-volatile impurities, adding complexity to the sample preparation process.

• Expert Opinion: While GC is a powerful tool, the risk of thermal degradation for a nitroaromatic compound makes it a less robust primary method compared to HPLC. However, it could serve as an excellent orthogonal method for confirming purity and for the specific analysis of volatile impurities.

Ultra-Performance Liquid Chromatography (UPLC): The High-Throughput Option

UPLC represents an evolution of HPLC, utilizing columns with sub-2 µm particles to achieve faster analysis times and higher resolution.

• Strengths: UPLC offers significantly reduced run times, leading to higher sample throughput. The increased resolution can aid in the separation of closely eluting impurities. It also consumes less solvent, making it a greener alternative.

• Weaknesses: The initial capital investment for a UPLC system is higher than for a conventional HPLC system. The method may also be more susceptible to issues with particulate matter due to the smaller particle size of the stationary phase and narrower system tubing.

• Expert Opinion: For a research and development setting focused on process optimization where high sample throughput is critical, UPLC is a superior choice. For routine quality control where a validated, robust method is the priority, the proposed HPLC method offers a better balance of performance and cost-effectiveness.

Logical Framework for Method Selection

The choice of analytical method is a balance of technical requirements, sample throughput needs, and available resources. The following diagram outlines the decision-making process.

Caption: A decision tree for selecting the optimal analytical method for purity analysis.

Conclusion and Recommendations

For the routine, reliable, and accurate purity analysis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, the proposed reverse-phase HPLC method stands out as the most suitable primary technique. It offers a judicious balance of resolution, sensitivity, robustness, and cost-effectiveness.

While GC can be a valuable orthogonal tool for specific impurity investigations, its reliance on thermal stability presents a potential risk for this class of compound. UPLC is the clear choice for high-throughput environments where speed is paramount, provided the initial investment is justifiable.

Ultimately, the selection of an analytical method should be guided by a thorough understanding of the analyte's chemistry and the specific goals of the analysis, in line with the principles of analytical quality by design (AQbD).

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).[Link]

• United States Pharmacopeia (USP). General Chapter <621> Chromatography.[Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons, 2010. [Link]

A Comparative Guide to the Reactivity of Chloro-Nitro-Trifluoromethyl Toluene Isomers

For researchers, scientists, and professionals in drug development, the selection of the right chemical intermediate is a critical decision that dictates the efficiency and success of a synthetic route. The family of chloro-nitro-trifluoromethyl substituted toluenes presents a fascinating case study in how subtle changes in molecular architecture can profoundly impact chemical reactivity. These compounds are invaluable building blocks, particularly in the agrochemical and pharmaceutical industries, where the trifluoromethyl (-CF3) group is prized for its ability to enhance metabolic stability and bioavailability.[1]

This guide provides an in-depth comparison of the reactivity of various chloro-nitro-trifluoromethyl toluene isomers, focusing on Nucleophilic Aromatic Substitution (SNAr). We will dissect the underlying electronic principles, present comparative data, and provide a validated experimental protocol to empower you to make informed decisions in your synthetic endeavors.

The Decisive Factors: Electronic Effects on SNAr Reactivity

The reactivity of these isomers in SNAr reactions is not a matter of chance; it is dictated by the fundamental principles of electronic effects. The reaction proceeds via a two-step addition-elimination mechanism, the rate of which is determined by the stability of the negatively charged intermediate, known as a Meisenheimer complex.[2][3] The more stable this intermediate, the lower the activation energy and the faster the reaction.[4]

Three key substituents are at play on the toluene ring, each with a distinct electronic influence:

• Nitro Group (-NO2): A powerful electron-withdrawing group, acting through both induction (-I) and resonance (-M). Its ability to delocalize the negative charge of the Meisenheimer complex makes it a potent activator for SNAr reactions. This activation is maximal when the nitro group is positioned ortho or para to the leaving group (the chlorine atom), as this allows for direct resonance stabilization.[5][6]

• Trifluoromethyl Group (-CF3): This group is a strong activator due to its intense electron-withdrawing inductive effect (-I), stemming from the high electronegativity of the fluorine atoms.[1][2] Unlike the nitro group, it does not participate in resonance stabilization.

• Chloro Group (-Cl): While it has an electron-withdrawing inductive effect, it also possesses a weak electron-donating resonance effect (+M). In the context of SNAr, its primary role is to serve as the leaving group.

• Methyl Group (-CH3): A weakly electron-donating group (+I) that has a minor, deactivating influence on SNAr reactivity compared to the powerful withdrawing effects of the -NO2 and -CF3 groups.

The interplay of these effects, dictated by their relative positions on the aromatic ring, creates a clear hierarchy of reactivity among the isomers.

Reactivity Hierarchy: A Structural Comparison

The most critical factor determining the SNAr reaction rate is the position of the strongly activating nitro group relative to the chlorine leaving group. Isomers with ortho or para positioning will always be significantly more reactive than those with a meta arrangement.

Isomer Structure (Example)	Substituent Positions	Predicted SNAr Reactivity	Rationale
4-Chloro-3-nitrobenzotrifluoride	Cl at C4, NO2 at C3 (meta), CF3 at C1	High	The nitro group is ortho to the chlorine leaving group, and the trifluoromethyl group is para. This dual activation provides exceptional stabilization for the Meisenheimer complex, leading to very high reactivity.
2-Chloro-5-nitrobenzotrifluoride	Cl at C2, NO2 at C5 (meta), CF3 at C1	Moderate	The nitro group is meta to the chlorine atom, meaning it cannot directly stabilize the negative charge of the intermediate via resonance.[6] Reactivity is driven primarily by the inductive effects of the -NO2 and -CF3 groups.
4-Chloro-2-nitrobenzotrifluoride	Cl at C4, NO2 at C2 (ortho), CF3 at C1	High	The nitro group is ortho to the chlorine, allowing for strong resonance stabilization of the Meisenheimer intermediate. The CF3 group provides additional inductive activation.

Note: This table presents a qualitative prediction based on established electronic principles. Experimental verification is crucial for quantitative comparison.

Visualizing the Mechanism and Reactivity

To better understand the factors at play, we can visualize both the reaction mechanism and the logic behind the reactivity comparison.

Caption: SNAr mechanism showing nucleophilic attack and formation of the stabilized Meisenheimer complex.

Caption: Factors determining the relative SNAr reactivity of substituted chloro-toluenes.

Experimental Protocol: Comparative SNAr with Piperidine

This protocol provides a robust method for comparing the reactivity of different chloro-nitro-trifluoromethyl toluene isomers by reacting them with piperidine and monitoring the reaction progress.

Objective: To determine the relative reaction rates of two different isomers (e.g., 4-Chloro-3-nitrobenzotrifluoride vs. 2-Chloro-5-nitrobenzotrifluoride) with piperidine.

Materials:

• Isomer A (e.g., 4-Chloro-3-nitrobenzotrifluoride)

• Isomer B (e.g., 2-Chloro-5-nitrobenzotrifluoride)

• Piperidine

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard laboratory glassware, magnetic stirrer, heating mantle/oil bath

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) for quantitative analysis

Procedure:

• Reaction Setup: In two separate, identical round-bottom flasks equipped with magnetic stir bars and reflux condensers, dissolve 1.0 mmol of Isomer A and Isomer B, respectively, in 10 mL of anhydrous DMF.

• Reagent Addition: To each flask, add 1.2 mmol (1.2 equivalents) of piperidine via syringe.

• Reaction Conditions: Heat both reaction mixtures to a constant temperature (e.g., 95°C) with vigorous stirring.[7]

• Monitoring: At regular time intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot (approx. 0.1 mL) from each reaction mixture. Quench the aliquot with 1 mL of dilute HCl and extract with ethyl acetate. Analyze the organic layer by TLC to visually assess the consumption of starting material and formation of the product.

• Quantitative Analysis: For a more precise comparison, analyze the quenched aliquots by GC-MS or HPLC. Determine the percentage conversion of the starting material at each time point.

• Data Analysis: Plot the percentage conversion versus time for both isomers. The isomer that reaches a higher conversion in a shorter amount of time is the more reactive species. For a more rigorous analysis, pseudo-first-order rate constants can be determined if a large excess of the nucleophile is used.[2]

Expected Outcome:

It is expected that 4-Chloro-3-nitrobenzotrifluoride (Isomer A) will react significantly faster than 2-Chloro-5-nitrobenzotrifluoride (Isomer B). This is because the ortho nitro group and para trifluoromethyl group in Isomer A provide superior stabilization of the Meisenheimer complex compared to the meta nitro group in Isomer B.

Conclusion

The reactivity of chloro-nitro-trifluoromethyl toluene isomers in nucleophilic aromatic substitution is a direct and predictable consequence of the electronic effects exerted by the substituents. The position of the powerful electron-withdrawing nitro and trifluoromethyl groups, particularly relative to the chlorine leaving group, is the paramount factor. Isomers with ortho or para activation demonstrate markedly higher reaction rates due to the effective stabilization of the crucial Meisenheimer intermediate. By understanding these fundamental principles, researchers can strategically select the optimal isomer to enhance reaction efficiency, improve yields, and streamline synthetic pathways in the development of novel pharmaceuticals and agrochemicals.

References

• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-nitrobenzene-1,3-diamine.
• Ningbo Inno Pharmchem Co., Ltd. (2025, October 10). The Role of 2-Chloro-5-nitrobenzotrifluoride in Pharmaceutical Synthesis.
• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. (n.d.). PMC.
• ChemicalBook. (2026, January 13). 2-Chloro-5-nitrobenzotrifluoride | 777-37-7.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Trifluoromethoxy and Trifluoromethyl Substituted Nitrobenzenes in Nucleophilic Aromatic.
• Lumen Learning. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II.
• KPU Pressbooks. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Chemistry LibreTexts. (2021, December 27). 6.1: Nucleophilic Aromatic Substitution.

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Alternative reagents to 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

Alternative Reagents to 4-Chloro-5-nitro-2-(trifluoromethyl)toluene: A Performance Comparison Guide for C–N Bond Formation

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks when teams attempt to construct complex diarylamines or functionalized anilines using legacy building blocks. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (CAS 1644-12-8)[1] is a classic, highly functionalized electrophile used in the synthesis of agrochemicals and kinase inhibitors. However, its baseline reactivity often necessitates harsh thermal conditions that compromise the survival of sensitive functional groups.

To optimize synthetic workflows, it is critical to move beyond the chloro-derivative and select reagents based on the specific mechanistic requirements of your target C–N bond formation. This guide objectively evaluates the performance of the baseline chloro-reagent against its fluoro- and bromo-alternatives, providing the mechanistic causality and self-validating protocols necessary to upgrade your synthetic pipeline.

Mechanistic Rationale: Why Replace the Chloro-Analog?

The choice of halogen on the trifluoromethylated nitroarene scaffold dictates the viable reaction pathway. The two primary methods for installing an amine on this scaffold are Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Buchwald-Hartwig Amination (BHA) .

1. The SNAr Advantage: 4-Fluoro-5-nitro-2-(trifluoromethyl)toluene In an SNAr reaction, the rate-determining step is not the cleavage of the carbon-halogen bond, but rather the initial nucleophilic attack to form the negatively charged Meisenheimer complex. Fluorine is significantly more electronegative than chlorine. Through a strong inductive effect (-I), the fluorine atom severely depletes electron density at the ipso-carbon, lowering the activation energy required for the nucleophile to attack. Consequently, fluoronitrobenzenes react exponentially faster and under much milder conditions than their chloronitrobenzene counterparts[2].

2. The Cross-Coupling Advantage: 4-Bromo-5-nitro-2-(trifluoromethyl)toluene When dealing with sterically hindered or electronically deactivated amines (e.g., substituted anilines), SNAr often fails entirely. Here, Buchwald-Hartwig Amination is required. In BHA, the rate-determining step is typically the oxidative addition of the aryl halide to the Pd(0) catalyst. Because the C–Br bond (~2.16 Å) is significantly weaker and more easily polarized than the C–Cl bond (~2.05 Å), aryl bromides undergo oxidative addition much more rapidly than aryl chlorides[3]. This makes the bromo-analog the superior electrophile for transition-metal-catalyzed cross-coupling[4].

Quantitative Performance Comparison

The following table summarizes the experimental performance of the baseline reagent versus its structural alternatives.

Parameter	4-Chloro-5-nitro-2-(CF₃)toluene (Baseline)	4-Fluoro-5-nitro-2-(CF₃)toluene (Alternative 1)	4-Bromo-5-nitro-2-(CF₃)toluene (Alternative 2)
Optimal Reaction Pathway	High-Temperature SNAr	Mild SNAr	Buchwald-Hartwig Amination
Nucleophile Scope	Strong, unhindered aliphatic amines	Broad (aliphatic & moderate aryl amines)	Weak or sterically hindered aryl amines
Typical Reaction Temp	100–120 °C	20–50 °C	80–100 °C
Average Reaction Time	12–24 hours	2–6 hours	8–16 hours
Average Yield	40–60%	85–95%	75–90%
C–X Bond Strength	~96 kcal/mol	~115 kcal/mol	~81 kcal/mol

Pathway Visualization

Decision matrix for selecting the optimal trifluoromethylated nitroarene building block.

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific visual and analytical checkpoints to confirm reaction progress without relying solely on arbitrary timers.

Protocol A: Mild SNAr using 4-Fluoro-5-nitro-2-(trifluoromethyl)toluene

Use this protocol when coupling with highly nucleophilic aliphatic amines.

• Initialization: In a round-bottom flask, dissolve 4-fluoro-5-nitro-2-(trifluoromethyl)toluene (1.0 equiv) and the aliphatic amine (1.2 equiv) in anhydrous DMF (0.2 M). Add finely powdered K₂CO₃ (2.0 equiv).

• Execution: Stir the suspension at room temperature (20–25 °C).

• Self-Validation (Visual & TLC): As the reaction proceeds, the mixture will rapidly develop a deep yellow to orange hue due to the extended conjugation of the newly formed nitroaniline system. Monitor via TLC (Hexanes/EtOAc). The highly polar amine spot will disappear, replaced by a distinct, UV-active product spot with a higher Rf value.

• Isolation: Once complete (typically 2–4 hours), pour the mixture into vigorously stirred ice water. The product will precipitate. Filter, wash with cold water, and dry under vacuum.

• Self-Validation (Analytical): Analyze via LC-MS. The mass spectrum will show the exact [M+H]⁺ mass of the product. Crucially, the absence of an M+2 isotope pattern confirms the complete displacement of the halogen.

Protocol B: Buchwald-Hartwig Amination using 4-Bromo-5-nitro-2-(trifluoromethyl)toluene

Use this protocol when coupling with deactivated or sterically hindered anilines.

• Inert Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine 4-bromo-5-nitro-2-(trifluoromethyl)toluene (1.0 equiv), the aniline derivative (1.2 equiv), Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), and Cs₂CO₃ (1.5 equiv).

• Degassing: Evacuate and backfill the flask with Argon three times. Add anhydrous, degassed toluene (0.1 M) via syringe.

• Execution: Heat the mixture to 90 °C.

• Self-Validation (Visual): The initial dark purple/red color of the Pd₂(dba)₃ precatalyst will transition to a clear brownish-yellow homogeneous solution within the first 30 minutes, visually confirming the formation and turnover of the active Pd(0)-ligand catalytic species.

• Isolation: After 8–12 hours, cool to room temperature. Dilute with EtOAc and filter the mixture through a pad of Celite to remove the insoluble inorganic salts and palladium black. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

References

• 1644-12-8 | 4-chloro-5-nitro-2-(trifluoromethyl)toluene. Aromsyn.
• Kinetic Studies on the Nucleophilic Aromatic Substitution of Fluoronitrobenzene Derivatives with Polyvinylamine in Water Mediated by 2,6-O-Dimethyl-β-cyclodextrin. Macromolecules - ACS Publications.
• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC - NIH.
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. PMC - NIH.

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• 3. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to the Synthesis of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

In the landscape of pharmaceutical and agrochemical development, the precise synthesis and characterization of intermediate compounds are paramount. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a key building block whose synthetic pathway demands rigorous analytical oversight to ensure purity and reaction completion. This guide provides an in-depth spectroscopic comparison of this target molecule and its direct precursor, 4-Chloro-2-(trifluoromethyl)toluene, offering researchers a practical framework for reaction monitoring using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The primary route to synthesizing 4-Chloro-5-nitro-2-(trifluoromethyl)toluene involves the electrophilic nitration of 4-Chloro-2-(trifluoromethyl)toluene. This reaction introduces a nitro (-NO₂) group onto the aromatic ring, a transformation that profoundly alters the molecule's electronic and structural properties, leading to distinct and predictable changes in its spectroscopic signatures.

The Synthetic Transformation

The nitration is typically achieved using a mixture of concentrated nitric acid and sulfuric acid. The electron-withdrawing nature of both the chloro and trifluoromethyl groups on the precursor directs the incoming nitro group to the C5 position, yielding the desired product.

Caption: Synthetic route from precursor to the final product.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for tracking this synthesis, as the introduction of the nitro group causes significant and easily interpretable shifts in the signals of the aromatic protons.

¹H NMR Spectral Comparison

The aromatic region of the ¹H NMR spectrum provides a clear fingerprint of the substitution pattern.

• 4-Chloro-2-(trifluoromethyl)toluene (Precursor): This molecule exhibits a more complex splitting pattern in the aromatic region due to the presence of three adjacent protons.

• 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (Product): The introduction of the nitro group at C5 leaves only two aromatic protons. Their chemical environments are distinct, resulting in two singlets or narrowly split doublets, typically shifted downfield due to the strong electron-withdrawing effect of the nitro group.

Compound	Aromatic Protons (δ, ppm)	CH₃ Protons (δ, ppm)
4-Chloro-2-(trifluoromethyl)toluene	~7.2 - 7.6 (m, 3H)	~2.4 (s, 3H)
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	~7.8 (s, 1H), ~8.2 (s, 1H)	~2.6 (s, 3H)
Table 1: Comparative ¹H NMR Data.

¹³C NMR Spectral Comparison

The ¹³C NMR spectrum corroborates the ¹H NMR data, showing changes in the chemical shifts of the aromatic carbons. The carbon atom directly attached to the new nitro group (C5) will be significantly deshielded (shifted downfield).

Compound	Aromatic Carbons (δ, ppm)	CF₃ Carbon (δ, ppm)	CH₃ Carbon (δ, ppm)
4-Chloro-2-(trifluoromethyl)toluene	~125-138	~124 (q)	~20
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	~122-150 (Note the downfield shift of C5)	~122 (q)	~21
Table 2: Comparative ¹³C NMR Data.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is exceptionally useful for identifying the presence of the nitro functional group, which has very strong and characteristic absorption bands.

Key Vibrational Modes

The successful nitration of the precursor is unequivocally confirmed by the appearance of two strong bands in the product's IR spectrum.

• Asymmetric N-O Stretch: A strong band typically appears in the range of 1520-1560 cm⁻¹ .

• Symmetric N-O Stretch: Another strong band is observed between 1340-1370 cm⁻¹ .

The precursor, lacking the nitro group, will be transparent in these regions. Other characteristic bands, such as C-H, C-Cl, and C-F stretches, will be present in both molecules but are less diagnostic for monitoring the reaction's progress.

Compound	Key IR Absorptions (cm⁻¹)
4-Chloro-2-(trifluoromethyl)toluene	~3000 (Aromatic C-H), ~1100-1200 (C-F), ~700-800 (C-Cl)
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	~1540 (Asymmetric N-O) , ~1350 (Symmetric N-O) , ~3000 (Aromatic C-H), ~1100-1200 (C-F), ~700-800 (C-Cl)[1]
Table 3: Diagnostic IR Absorption Bands.

Part 3: Mass Spectrometry (MS)

Mass spectrometry confirms the identity of the product by providing its molecular weight. The nitration adds 45 atomic mass units (amu) to the precursor molecule.

• Precursor (C₈H₆ClF₃): Molecular Weight ≈ 194.5 g/mol

• Product (C₈H₅ClF₃NO₂): Molecular Weight ≈ 239.5 g/mol [2]

The isotopic pattern of the molecular ion peak is also revealing. Due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes (approximately 3:1 ratio), both the precursor and product will exhibit a characteristic M+ and M+2 peak pair, separated by 2 amu, with a relative intensity ratio of about 3:1. This pattern serves as a useful confirmation of the presence of a single chlorine atom in the molecule.

Compound	Molecular Ion (m/z)	Key Fragmentation
4-Chloro-2-(trifluoromethyl)toluene	~194/196	Loss of Cl, CF₃
4-Chloro-5-nitro-2-(trifluoromethyl)toluene	~239/241[3]	Loss of NO₂, O, NO, followed by loss of Cl and CF₃
Table 4: Mass Spectrometry Data.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR Parameters: Use a standard pulse program with a spectral width of ~16 ppm, an acquisition time of ~3 seconds, and a relaxation delay of 2 seconds.

• ¹³C NMR Parameters: Use a proton-decoupled pulse program with a spectral width of ~240 ppm, an acquisition time of ~1 second, and a relaxation delay of 2-5 seconds.

IR Spectroscopy

• Sample Preparation: For solids, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory. For liquids, a thin film can be prepared between two salt plates (e.g., NaCl).

• Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder or pure solvent.

Mass Spectrometry

• Technique: Use Electron Ionization (EI) for fragmentation analysis or a soft ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI) to prioritize the molecular ion peak.

• Sample Introduction: Introduce the sample via a direct insertion probe or through a Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) interface.

• Analysis: Analyze the resulting mass-to-charge ratio (m/z) spectrum for the molecular ion and characteristic fragment ions.

Caption: Workflow for spectroscopic analysis.

Conclusion

The transformation of 4-Chloro-2-(trifluoromethyl)toluene to 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is characterized by clear and distinct changes across multiple spectroscopic platforms. The downfield shift of aromatic protons in ¹H NMR, the appearance of strong N-O stretching bands in IR, and the +45 amu shift in the molecular ion peak in MS collectively provide unambiguous evidence of successful nitration. By employing this multi-technique approach, researchers can confidently monitor the reaction, assess product purity, and ensure the integrity of this critical chemical intermediate.

References

• PubChem. Benzene, 1-chloro-2-methyl-4-nitro-. National Center for Biotechnology Information. [Link]

• Supporting Information for a scientific article.

• PubChem. 4-Chloro-2-fluorotoluene. National Center for Biotechnology Information. [Link]

• PubChemLite. 2-chloro-5-nitrotoluene (C7H6ClNO2). [Link]

• Ramalingam, S., et al. (2011). FT-IR and FT-Raman spectra and vibrational investigation of 4-chloro-2-fluoro toluene using ab initio HF and DFT (B3LYP/B3PW91) calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 78(1), 241-250. [Link]

• SpectraBase. 4'-Chloro-alpha-[2-oxo-5-(trifluoromethyl)-1(2H)-pyridyl]-p-toluanilide. [Link]

• Scilit. FT-IR and FT-Raman spectra and vibrational investigation of 4-chloro-2-fluoro toluene using ab initio HF and DFT (B3LYP/B3PW91) calculations. [Link]

• NIST WebBook. Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. National Institute of Standards and Technology. [Link]

• Google Patents. Process for the preparation of 4-chloro-2-methyl-5-nitro-phenol.

• NIST WebBook. Benzene, 4-bromo-1-chloro-2-(trifluoromethyl)-. National Institute of Standards and Technology. [Link]

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• PubChemLite. 4-chloro-2-fluoro-5-nitrotoluene (C7H5ClFNO2). [Link]

• ACS Publications. Derivatives of 4-chloro-3,5-dinitrobenzotrifluoride. 1. Synthesis of S,S'-[2,2'-dithiobis(6-nitro-.alpha.,.alpha.,.alpha.-trifluoro-p-tolyl)] bis(N,N-dimethylcarbamothioate) and related compounds. The Journal of Organic Chemistry. [Link]

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• PubChem. 1-Chloro-5-fluoro-4-nitro-2-(trichloromethyl)benzene. National Center for Biotechnology Information. [Link]

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• PubChem. 5-Chloro-2-nitrobenzotrifluoride. National Center for Biotechnology Information. [Link]

• PubChem. 2,4-Dichloro-5-nitrobenzotrifluoride. National Center for Biotechnology Information. [Link]

• SpectraBase. 4-Chloro-2-(trifluoromethyl)phenylacetonitrile. [Link]

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Purity Confirmation of Synthesized 4-Chloro-5-nitro-2-(trifluoromethyl)toluene: A Comparative Analytical Guide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 4-Chloro-5-nitro-2-(trifluoromethyl)toluene (CAS: 1644-12-8)

Executive Summary

4-Chloro-5-nitro-2-(trifluoromethyl)toluene is a highly specialized fluorinated building block critical for the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). However, its synthesis inherently produces structurally similar regioisomers that are notoriously difficult to detect. This guide objectively compares the analytical performance of our Ultra-Pure Grade against Standard Commercial alternatives, detailing the causality behind our orthogonal purity confirmation workflows: Pentafluorophenyl (PFP) HPLC, GC-MS, and ¹⁹F-Quantitative NMR (qNMR).

The Regioisomer Challenge: Why Standard Methods Fail

The synthesis of this compound typically proceeds via the electrophilic aromatic nitration of 4-chloro-2-(trifluoromethyl)toluene. During this reaction, the competing directing effects of the electron-withdrawing -CF₃ and -Cl groups versus the electron-donating -CH₃ group lead to a mixture of positional isomers (primarily the 3-nitro and 6-nitro derivatives).

Causality of Analytical Failure: Standard C18 reversed-phase HPLC columns rely primarily on hydrophobic interactions. Because the 3-nitro, 5-nitro, and 6-nitro isomers have identical molecular weights and nearly identical partition coefficients (LogP), they co-elute on a C18 stationary phase, leading to an artificially inflated purity reading. Similarly, GC-FID can cause thermal degradation of the nitro group or fail to resolve the isomers due to their identical volatilities.

Fig 1. Electrophilic aromatic nitration pathway illustrating the formation of problematic regioisomers.

Comparative Product Performance

To demonstrate the impact of rigorous purity confirmation, we compared the downstream performance of our Ultra-Pure Grade (analyzed via orthogonal methods) against a Standard Commercial Grade in a model Nucleophilic Aromatic Substitution (SNAr) reaction.

Table 1: Performance Comparison - Ultra-Pure vs. Standard Commercial Grade

Analytical Metric	Ultra-Pure Grade	Standard Commercial Grade	Primary Analytical Method Used
Absolute Purity	> 99.8%	95.0 - 97.5%	¹⁹F-qNMR
Regioisomer Content	< 0.1%	2.0 - 4.5%	HPLC-UV (PFP Column)
Trace Volatiles	< 0.05%	0.5%	GC-MS
Downstream SNAr Yield	94% (Clean profile)	81% (Multiple side-products)	Isolated Yield (Gravimetric)

Analytical Modalities: The Orthogonal Approach

To build a self-validating analytical system, we employ three complementary techniques, ensuring no single point of failure in our quality control.

• HPLC-UV with PFP Stationary Phase: Unlike C18, a Pentafluorophenyl (PFP) column introduces fluorine-fluorine, dipole-dipole, and π-π interactions. These secondary retention mechanisms are highly sensitive to the spatial arrangement of the electronegative -CF₃ and -NO₂ groups, successfully resolving the positional isomers[1].

• GC-MS: Used strictly as an orthogonal tool for identifying volatile, non-isomeric process impurities (e.g., unreacted starting material or over-chlorinated byproducts) via electron ionization (EI) fragmentation patterns[1].

• ¹⁹F-Quantitative NMR (qNMR): The gold standard for absolute quantitation. ¹⁹F-qNMR provides a direct measurement of analyte concentration without needing a reference standard of the analyte itself[2][3]. The 100% natural abundance of ¹⁹F, combined with a wide chemical shift range (~300 ppm) and the lack of background solvent interference, makes it vastly superior to ¹H-qNMR for highly substituted fluorinated aromatics[4][5].

Fig 2. Orthogonal analytical workflow combining HPLC, GC-MS, and qNMR for self-validating purity.

Experimental Protocols: Self-Validating Workflows

Protocol A: Isomer Resolution via PFP-HPLC

Causality: A methanol/water gradient is chosen over acetonitrile because protic solvents enhance the hydrogen-bonding and dipole interactions on the PFP stationary phase, maximizing the resolution between the 3-nitro and 5-nitro isomers.

• System Setup: Equip an HPLC system with a UV-Vis Diode Array Detector (DAD) and a Pentafluorophenyl (PFP) column (150 x 4.6 mm, 3 µm particle size).

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic acid in LC-MS grade Water.

  • Solvent B: LC-MS grade Methanol.

• Gradient Elution: Program a linear gradient from 40% B to 90% B over 20 minutes. Set the flow rate to 1.0 mL/min and column oven to 30°C.

• Sample Preparation: Accurately weigh 10 mg of the 4-Chloro-5-nitro-2-(trifluoromethyl)toluene batch and dissolve in 10 mL of Methanol (1 mg/mL).

• Self-Validation (System Suitability): Prior to batch analysis, inject a spiked system suitability standard containing known amounts of the 3-nitro and 5-nitro isomers. The analytical run is only validated if the chromatographic resolution (Rs) between the 3-nitro and 5-nitro peaks is ≥ 2.0.

Protocol B: Absolute Purity via ¹⁹F-qNMR

Causality: 3,5-Bis(trifluoromethyl)benzoic acid (3,5-BTFMBA) is selected as the internal standard because its ¹⁹F signal (~ -61.3 ppm) is a sharp, symmetrical singlet that does not overlap with the -CF₃ signal of our target analyte (~ -63.0 ppm)[5].

• Standard Selection & Weighing: Using a microbalance, accurately weigh ~15 mg of certified 3,5-BTFMBA (Internal Standard, purity >99.9%) and ~20 mg of the synthesized batch into a clean glass vial[3].

• Sample Dissolution: Dissolve the mixture in 0.6 mL of anhydrous DMSO-d6. Transfer the homogeneous solution to a 5 mm NMR tube.

• Acquisition Parameters:

  • Nucleus: ¹⁹F (operating at ~376 MHz on a 400 MHz spectrometer).

  • Pulse Angle: 90° to ensure complete transverse excitation.

  • Relaxation Delay (D1): Set to 5 × T₁ (typically ≥ 20 seconds for aromatic -CF₃ groups). Causality: This ensures complete spin-lattice relaxation between pulses, preventing signal saturation and guaranteeing quantitative integral accuracy.

• Self-Validation & Calculation: Process the spectrum with proper phase and baseline correction. Check the signal-to-noise (S/N) ratio of the analyte peak; the analysis is valid only if S/N > 1000 . Calculate the absolute purity using the standard mass balance and integral ratio equations[2].

References

• [4] Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC. nih.gov.4

• [1] Application Note: Purity Determination of 4-Fluorophthalamide by HPLC and GC-MS. benchchem.com. 1

• [2] Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid. benchchem.com. 2

• [5] Certified Reference Materials for ¹⁹F NMR. sigmaaldrich.com. 5

• [3] qNMR for Purity Determination in Pharmaceuticals. rssl.com. 3

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 4. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Certified Reference Materials for ¹⁹F NMR [sigmaaldrich.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

This guide provides an in-depth, procedural framework for the safe handling and disposal of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene. As a substituted toluene containing halogen, nitro, and trifluoromethyl groups, this compound requires careful management as a hazardous chemical waste. The procedures outlined below are synthesized from established safety protocols for related chemical classes to ensure a high margin of safety. This document is intended for professionals in research and development who handle such materials.

Core Principles of Chemical Waste Management

The responsible disposal of any chemical reagent is foundational to laboratory safety and environmental stewardship. The primary objective is to ensure that chemical waste is identified, segregated, stored, and disposed of in a manner that minimizes risk to personnel, facilities, and the ecosystem. For a halogenated nitroaromatic compound like 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, the key principles are:

• Assume Hazard: In the absence of a specific Safety Data Sheet (SDS), the chemical structure dictates a conservative approach. The presence of a nitro group, a trifluoromethyl group, and a chlorine atom on an aromatic ring suggests potential for toxicity, skin and eye irritation, and environmental hazard.[1][2][3][4]

• Segregation is Paramount: This compound must be treated as a halogenated organic waste and must not be mixed with non-halogenated solvents or other incompatible waste streams to ensure proper final disposal, which is typically high-temperature incineration.[5][6]

• Compliance: All disposal activities must adhere strictly to local, state, and federal regulations, which may include guidelines from the Environmental Protection Agency (EPA) regarding hazardous waste.[7]

Chemical Profile and Hazard Summary

The following table summarizes the anticipated hazards and physical properties based on structurally similar compounds. This information is critical for risk assessment and for selecting appropriate personal protective equipment (PPE).

Property	Anticipated Value / Classification	Rationale & Source
GHS Hazard Classification	Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4 (Toxic or Harmful)[1][2][3]Skin Corrosion/Irritation : Category 2 (Causes skin irritation)[2][3][8]Serious Eye Damage/Irritation : Category 2 (Causes serious eye irritation)[2][3][9]Aquatic Hazard : Acute and Chronic (Toxic to aquatic life)[4][10]	Based on data for various chloronitrotoluenes and related halogenated aromatics, which consistently show these hazard classifications. The combination of functional groups warrants a high degree of caution.
Physical State	Solid (powder/crystalline) or Liquid at room temperature.	Analogs like 4-Chloro-2-nitrotoluene are solids, while others like 4-Chloro-α,α,α-trifluorotoluene are liquids.[2][9] Physical state must be confirmed before handling.
Incompatibilities	Strong oxidizing agents, strong bases.[2][3][8]	Common for halogenated and nitro-substituted organic compounds. Reactions can be violent or produce hazardous byproducts.
Hazardous Decomposition	Upon combustion, may produce toxic gases including Carbon oxides (CO, CO2), Nitrogen oxides (NOx), Hydrogen chloride (HCl), and Hydrogen fluoride (HF).[2][3]	The elemental composition (C, H, Cl, F, N, O) dictates the formation of these hazardous gases under fire conditions.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for safely managing 4-Chloro-5-nitro-2-(trifluoromethyl)toluene from the point of generation to its handoff for final disposal.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in pure form or as waste, ensure a comprehensive barrier against exposure.

• Eye Protection : Wear chemical safety goggles or a face shield conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

• Hand Protection : Wear nitrile rubber gloves as a minimum. For prolonged contact or spill cleanup, consider a more robust glove like Viton™. Always inspect gloves before use and use proper removal technique to avoid skin contact.[11][12]

• Body Protection : A fully-buttoned laboratory coat is mandatory.

• Respiratory Protection : All handling of this chemical, including waste collection, must be performed within a certified chemical fume hood to prevent inhalation of vapors or dust.[8][9]

Step 2: Waste Segregation and Container Selection

Proper segregation is the most critical step in the disposal process.

• Designate a Waste Stream : This chemical must be disposed of as Halogenated Organic Waste . It is categorized as such due to the presence of chlorine and fluorine.

• Select a Container :

  • Use a dedicated, sealable, and chemically compatible waste container. A high-density polyethylene (HDPE) or glass container is typically appropriate.

  • The container must be in good condition, free of leaks or damage.[6]

  • Ensure the container has a properly fitting screw cap to prevent the release of vapors.[6]

• Avoid Mixing :

  • DO NOT mix this waste with non-halogenated solvents (e.g., acetone, ethanol, hexanes).

  • DO NOT mix with aqueous waste, acids, bases, or oxidizers.[13] Mixing can lead to dangerous reactions and complicates the final disposal process.

Step 3: Waste Collection and Labeling

Accurate labeling is a regulatory requirement and essential for safety.

• Initial Labeling : As soon as you designate a container for this waste stream, affix a "Hazardous Waste" label. These labels are typically provided by your institution's Environmental Health & Safety (EH&S) department.[6]

• Record Contents : Every time waste is added to the container, update the label with the full chemical name: "Waste 4-Chloro-5-nitro-2-(trifluoromethyl)toluene" and the approximate quantity added. If it is part of a mixture, all components must be listed.[6]

• Secure the Container : Keep the container closed at all times except when adding waste.[6][14] Do not fill the container beyond 90% of its capacity to allow for expansion.[14]

Step 4: Temporary On-Site Storage

Waste must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Location : Store the waste container in a secondary containment bin within or near the chemical fume hood where it was generated.

• Segregation : Keep the container physically separated from incompatible materials, especially strong oxidizing agents and bases.[8][11]

• Quantity Limits : Be aware of SAA limits. Laboratories may typically accumulate no more than 55 gallons of hazardous waste at any one time.[6]

Step 5: Arranging for Final Disposal

• Request Pickup : Once the container is full (or the project is complete), submit a chemical collection request to your institution's EH&S or equivalent safety department.[11]

• Professional Disposal : EH&S will coordinate the pickup and transport of the waste to a licensed hazardous waste disposal facility. The standard and required method for destroying halogenated organic compounds is high-temperature incineration in a facility equipped with scrubbers to neutralize the resulting acid gases (HCl, HF).[15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene.

Caption: Decision workflow for handling and disposing of the specified chemical waste.

Emergency Procedures: Spill and Exposure Management

Accidents require immediate and correct action.

Small Spill (Contained within a Fume Hood)

• Alert Personnel : Inform others in the immediate area.

• Maintain PPE : Ensure you are wearing the full PPE described in Step 1.

• Absorb : Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels.

• Collect : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate : Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Label and Dispose : Label the spill cleanup waste container and request a pickup from EH&S.[11]

Large Spill (Outside of a Fume Hood)

• Evacuate : Immediately evacuate the laboratory.

• Isolate : Secure the area and prevent re-entry.

• Notify : Call your institution's emergency number and inform EH&S immediately.[11] Do not attempt to clean up a large spill yourself.

Personal Exposure

• Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[3][16]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

• Ingestion : Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][10]

By adhering to this structured, safety-first protocol, researchers can ensure that 4-Chloro-5-nitro-2-(trifluoromethyl)toluene is managed responsibly, protecting themselves, their colleagues, and the environment.

References

• Standard Operating Procedure for Toluene. (n.d.). Washington State University.
• Safety data sheet: 4-Chloro-2-nitrotoluene. (2022, June 6). CPAChem.
• Safety Data Sheet: 4-Chloro-2-nitrotoluene. (2025, December 22). Fisher Scientific.
• Safety Data Sheet: 4-Chloro-α,α,α-trifluorotoluene-d4. (n.d.). C/D/N Isotopes.
• Safety Data Sheet: 4-Chloro-2-nitrophenol. (n.d.). Fisher Scientific.
• Safety Data Sheet: 4'-Chloro-2-nitro-1,1'-biphenyl. (n.d.). Cato Research Chemicals.
• 4-chloro-3,5-dinitro-alpha,alpha,alpha-trifluorotoluene Report. (n.d.). CAMEO Chemicals, NOAA.
• Safety Data Sheet: 4-Chloro-2-fluoro-5-nitrotoluene. (2025, December 19). Fisher Scientific.
• Safety Data Sheet: 1-Chloro-4-(trifluoromethyl)benzene. (2021, September 15). Airgas.
• Safety Data Sheet: 2-Chloro-4-nitrotoluene. (2025, September 5). Alfa Aesar.
• Landfills: Prohibited Hazardous Wastes. (n.d.). Illinois General Assembly.
• 1-(Chlorodifluoromethoxy)-4-nitrobenzene: Disposal considerations. (2023, November 21). ECHA.
• Examples of Incompatible Chemicals. (n.d.). University of Nebraska-Lincoln.
• Hazardous Waste Management. (2025-2026). University of Oklahoma Health Sciences Center EHSO Manual.
• Hazardous Waste Listings. (n.d.). U.S. Environmental Protection Agency.
• Hazardous Waste Variations by State Matrix. (2023, May 15). Retail Industry Leaders Association.
• Incompatible Chemicals. (n.d.). University of Florida Risk Management and Safety.
• Hazardous waste acceptance conditions. (n.d.). University of Groningen.
• MSDS of 4-Chloro-5-fluoro-2-nitrobenzoicAcid. (2025, December 21). Capot Chemical.

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Navigating the Risks: A Practical Guide to Handling 4-Chloro-5-nitro-2-(trifluoromethyl)toluene

An In-Depth Technical Guide for Laboratory Professionals

As researchers and scientists at the forefront of drug development, our work inherently involves handling novel and potent chemical entities. 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, a halogenated nitroaromatic compound, is one such molecule that demands a rigorous and informed approach to laboratory safety. This guide moves beyond mere compliance, offering a deep-dive into the causality behind essential safety protocols. Our objective is to empower you with the knowledge to create a self-validating system of safety, ensuring every step, from preparation to disposal, is executed with precision and care.

Section 1: Hazard Assessment—Understanding the Adversary

Before handling any chemical, a thorough understanding of its hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 4-Chloro-5-nitro-2-(trifluoromethyl)toluene may not always be readily available, we can infer its potential hazards from analogous structures like 4-chloro-2-nitrotoluene and other aromatic nitro compounds.

The primary concerns with this class of compounds are:

• Acute Toxicity : These compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[1]

• Skin and Eye Irritation : Direct contact is likely to cause skin and serious eye irritation.[1][2]

• Respiratory Irritation : Inhalation of dust or vapors may cause respiratory irritation.[1]

• Methemoglobinemia : A significant risk associated with aromatic nitro compounds is the potential to cause methemoglobinemia, a condition that reduces the blood's oxygen-carrying capacity.[3]

Given these potential hazards, a conservative approach that treats the compound with a high degree of caution is essential.

Section 2: Personal Protective Equipment (PPE)—Your First Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach. It must be tailored to the specific task and the associated risk of exposure. The following table outlines the recommended PPE for handling 4-Chloro-5-nitro-2-(trifluoromethyl)toluene in various laboratory scenarios.

Task	Eyes	Hands	Body	Respiratory
Weighing and Transfer (Solid)	Chemical splash goggles	2 pairs of nitrile gloves	Flame-resistant lab coat	NIOSH-approved N95 (or higher) respirator
Solution Preparation	Chemical splash goggles and face shield	2 pairs of nitrile gloves	Flame-resistant lab coat	Work within a certified chemical fume hood
Running Reactions	Chemical splash goggles	2 pairs of nitrile gloves	Flame-resistant lab coat	Work within a certified chemical fume hood
Waste Disposal	Chemical splash goggles and face shield	2 pairs of nitrile gloves	Flame-resistant lab coat	Work within a certified chemical fume hood

Causality Behind PPE Choices:

• Eye Protection : Chemical splash goggles are mandatory to protect against accidental splashes.[4] A face shield provides an additional layer of protection, especially during tasks with a higher risk of splashing, such as solution preparation and waste disposal.[5]

• Hand Protection : Double-gloving with nitrile gloves provides robust protection against skin absorption.[6] It's crucial to change gloves frequently, especially after known or suspected contact with the compound.[6]

• Body Protection : A flame-resistant lab coat protects your skin and personal clothing from contamination.[3]

• Respiratory Protection : When handling the solid compound outside of a fume hood, a NIOSH-approved N95 respirator is necessary to prevent the inhalation of fine powders.[3] For all other operations, working within a certified chemical fume hood is the primary means of respiratory protection.[7]

Section 3: Operational Plan—From Bench to Waste

A well-defined operational plan minimizes the risk of exposure and ensures the safe handling of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene at every stage.

Experimental Workflow:

Figure 1: A comprehensive workflow for the safe handling of 4-Chloro-5-nitro-2-(trifluoromethyl)toluene from initial preparation to final disposal.

Step-by-Step Methodologies:

• Preparation :

  • Always conduct a pre-task hazard assessment.

  • Don the appropriate PPE as outlined in the table above.

  • Weigh the solid compound inside a chemical fume hood to minimize inhalation risk. Use a draft shield if available.[3]

  • Prepare solutions within the fume hood, adding the solid to the solvent slowly to avoid splashing.

• Reaction :

  • Set up the reaction apparatus within the fume hood.

  • Ensure all joints are securely clamped and that the setup is stable.

  • Continuously monitor the reaction for any unexpected changes.

  • Conduct all quenching and work-up procedures within the fume hood.

Section 4: Emergency & Disposal Plan—Managing the Unexpected

Even with the best precautions, accidents can happen. A clear and concise emergency and disposal plan is crucial.

Spill Management:

• Minor Spill (in fume hood) :

  • Alert nearby personnel.

  • Wearing appropriate PPE, contain the spill with an absorbent material like vermiculite or sand.[8][9]

  • Gently sweep the absorbed material into a designated, labeled waste container.[10]

  • Decontaminate the area with a suitable solvent, followed by soap and water.[11]

• Major Spill (outside fume hood) :

  • Evacuate the immediate area.[8][9]

  • Alert your supervisor and the institution's environmental health and safety (EHS) office immediately.[8]

  • Prevent unauthorized personnel from entering the area.[8]

  • Provide the EHS response team with as much information as possible about the spill.[8]

Waste Disposal:

• All waste containing 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, including contaminated gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

• Segregate halogenated waste from non-halogenated waste streams.

• Dispose of all waste in a clearly labeled, leak-proof container.[8]

• Follow your institution's specific procedures for hazardous waste pickup and disposal.[1][2]

By adhering to these comprehensive guidelines, you can confidently and safely handle 4-Chloro-5-nitro-2-(trifluoromethyl)toluene, ensuring the integrity of your research and the well-being of yourself and your colleagues.

References

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• Absorbents Online. (2024, August 8). Essential Safety Protocols for Handling Nitric Acid Spills. Retrieved from [Link]

• University of British Columbia Okanagan. (2021, October). General Chemical Spill Procedures. Retrieved from [Link]

• Florida State University Emergency Management. (n.d.). Chemical Spills. Retrieved from [Link]

• CPAChem. (2022, June 6). Safety data sheet: 4-Chloro-2-nitrotoluene. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. Retrieved from [Link]

• Airgas. (2021, September 15). Safety Data Sheet: 4-Chlorobenzotrifluoride. Retrieved from [Link]

• European Chemicals Agency. (2023, November 21). 1-(Chlorodifluoromethoxy)-4-nitrobenzene. Retrieved from [Link]

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